N-(hydroxymethyl)-4-methylbenzamide

• CAS: 31220-71-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties and Synthetic Pathway of N-(hydroxymethyl)-4-methylbenzamide

This guide provides a comprehensive technical overview of N-(hydroxymethyl)-4-methylbenzamide, a derivative of the benzamide class of organic compounds. While direct experimental data for this specific molecule is not extensively documented in publicly available literature, this document will synthesize known information from closely related analogs to predict its physical and chemical properties, outline a reliable synthetic protocol, and discuss its expected reactivity and safety considerations. This approach is designed to provide researchers, scientists, and drug development professionals with a robust foundational understanding for their work with this compound.

Molecular Identity and Structure

N-(hydroxymethyl)-4-methylbenzamide is characterized by a central benzamide core, with a methyl group substituted at the para (4-position) of the benzene ring and a hydroxymethyl group attached to the amide nitrogen.

• Molecular Formula: C₉H₁₁NO₂

• Molecular Weight: 165.19 g/mol

The structure combines the features of a secondary amide with a primary alcohol, which dictates its chemical behavior and physical properties. The p-tolyl group influences the molecule's lipophilicity and electronic properties.

Caption: Experimental workflow for the synthesis of N-(hydroxymethyl)-4-methylbenzamide.

Detailed Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4-methylbenzamide (1.0 equivalent) in a mixture of water and ethanol. Add a catalytic amount of a mild base, such as potassium carbonate (0.1 equivalents), to facilitate the reaction.

• Reagent Addition: Gently heat the stirred suspension to approximately 60-70 °C. Once the temperature has stabilized, add an aqueous solution of formaldehyde (e.g., 37 wt. % in water, 1.2 equivalents) dropwise over 15-20 minutes.

• Reaction Monitoring: Maintain the reaction mixture at 60-70 °C and monitor the progress of the reaction using thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Product Isolation: Once the reaction is complete, cool the flask to room temperature and then place it in an ice bath to induce crystallization of the product.

• Purification: Collect the crude product by vacuum filtration, washing the solid with a small amount of cold water to remove any unreacted formaldehyde and catalyst. For higher purity, the product can be recrystallized from a suitable solvent system, such as an ethanol/water mixture.

• Drying and Characterization: Dry the purified solid under vacuum. The final product should be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity. The melting point should also be determined.

Predicted Spectroscopic Data for Characterization

The following are the expected spectroscopic signatures for N-(hydroxymethyl)-4-methylbenzamide, based on the known spectra of its precursor and related benzamides. [1][2][3]

Technique	Expected Chemical Shifts / Frequencies / m/z	Assignment
¹H NMR (in CDCl₃ or DMSO-d₆)	~2.4 ppm (s, 3H)~4.8-5.0 ppm (d, 2H)~5.5-6.0 ppm (t, 1H, exchangeable with D₂O)~7.2-7.3 ppm (d, 2H)~7.7-7.8 ppm (d, 2H)~8.5-9.0 ppm (t, 1H, exchangeable with D₂O)	Ar-CH₃-N-CH₂-O-OHAromatic H (ortho to -CH₃)Aromatic H (ortho to -C=O)-NH
¹³C NMR	~21 ppm~70 ppm~128 ppm~129 ppm~132 ppm~142 ppm~168 ppm	Ar-CH₃-N-CH₂-OAromatic CH (ortho to -C=O)Aromatic CH (ortho to -CH₃)Aromatic C (ipso to -C=O)Aromatic C (ipso to -CH₃)C=O
IR Spectroscopy (solid, KBr or ATR)	~3300-3400 cm⁻¹ (broad)~3200-3300 cm⁻¹ (sharp)~2850-3000 cm⁻¹~1640-1660 cm⁻¹~1610 cm⁻¹~1000-1100 cm⁻¹	O-H stretch (hydroxyl)N-H stretch (amide)C-H stretch (aromatic and aliphatic)C=O stretch (Amide I band)Aromatic C=C stretchC-O stretch (hydroxyl)

| Mass Spectrometry (EI) | m/z = 165 (M⁺)m/z = 147 (M⁺ - H₂O)m/z = 135 (M⁺ - CH₂O)m/z = 119 (p-toluoyl cation)m/z = 91 (tropylium ion) | Molecular ionLoss of waterLoss of formaldehyde[CH₃C₆H₄CO]⁺[C₇H₇]⁺ |

Safety and Handling

While a specific Safety Data Sheet (SDS) for N-(hydroxymethyl)-4-methylbenzamide is not available, the safety precautions should be based on those for related benzamides.

• Hazard Classification: Expected to be harmful if swallowed and to cause skin and serious eye irritation, similar to 4-methylbenzamide. [4]* Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.

Conclusion

N-(hydroxymethyl)-4-methylbenzamide is a versatile chemical intermediate whose properties can be reliably predicted based on well-understood chemical principles and data from its structural analogs. This guide provides a solid framework for its synthesis, characterization, and safe handling. The dual reactivity of the amide and hydroxyl functional groups makes it a valuable building block for further chemical elaboration in pharmaceutical and materials science research.

References

• Ross, D., Farmer, P. B., Gescher, A., Hickman, J. A., & Threadgill, M. D. (1983). The formation and metabolism of N-hydroxymethyl compounds--III. The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds. Biochemical Pharmacology, 32(11), 1773–1781. [Link]

• Sisko, J., & Weinreb, S. M. (1990). A New Mode of Reactivity of N-Methoxy-N-methylamides with Strongly Basic Reagents. The Journal of Organic Chemistry, 55(1), 393–395. [Link]

• ChemicalBook. (2025). 4-methylbenzamide.
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• Qian, X., et al. (2009). Design, synthesis and preliminary biological evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide (HPPB) derivatives as novel histone deacetylase inhibitors. Bioorganic & Medicinal Chemistry Letters, 19(22), 6439-6443. [Link]

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An In-Depth Technical Guide to the In Vitro Mechanism of Action of N-(hydroxymethyl)-4-methylbenzamide

Audience: Researchers, scientists, and drug development professionals.

Abstract: The benzamide scaffold is a privileged structure in medicinal chemistry, forming the basis of numerous therapeutic agents with a wide array of biological activities, including anticancer properties.[1][2] N-(hydroxymethyl)-4-methylbenzamide, a member of this chemical family, remains sparsely characterized in the scientific literature. This technical guide proposes a plausible mechanism of action for this compound and provides a comprehensive, field-proven workflow for its in vitro investigation. Drawing from the well-established activities of structurally related benzamide derivatives, we hypothesize that N-(hydroxymethyl)-4-methylbenzamide functions as a histone deacetylase (HDAC) inhibitor.[2][3][4] HDACs are critical epigenetic regulators, and their inhibition is a validated strategy in cancer therapy.[2][5] This document outlines a logical, multi-tiered experimental plan designed to rigorously test this hypothesis, from direct enzyme inhibition and cellular target engagement to the resulting phenotypic outcomes. Each section provides not only detailed, self-validating protocols but also the scientific rationale behind the experimental choices, ensuring both technical accuracy and practical applicability for researchers in drug discovery and development.

Introduction and Core Hypothesis

N-(hydroxymethyl)-4-methylbenzamide is an organic compound featuring a benzamide core, a structure known for its diverse pharmacological potential.[1][2] While direct studies on this specific molecule are limited, its structural elements suggest a potential interaction with enzymatic targets. The presence of the benzamide group, which is found in several known enzyme inhibitors, prompts a focused investigation into its biological activity.[3][5]

Many benzamide derivatives, particularly those incorporating a zinc-binding group, have been identified as potent inhibitors of histone deacetylases (HDACs).[5][6] HDACs are a class of enzymes that remove acetyl groups from lysine residues on both histone and non-histone proteins, leading to a more compact chromatin structure and transcriptional repression.[2][7] Dysregulation of HDAC activity is a hallmark of many cancers, making them a key therapeutic target.[8]

Our central hypothesis is that N-(hydroxymethyl)-4-methylbenzamide exerts its biological effects by inhibiting HDAC enzymes. This inhibition is proposed to increase histone acetylation, relax chromatin structure, and reactivate the expression of tumor suppressor genes, ultimately leading to cell cycle arrest and apoptosis in cancer cells.

Caption: Hypothesized mechanism of N-(hydroxymethyl)-4-methylbenzamide as an HDAC inhibitor.

Experimental Investigation Workflow: A Phased Approach

To validate our hypothesis, we propose a three-part experimental workflow. This structure is designed to first establish direct enzymatic interaction, then confirm target engagement within a cellular context, and finally, characterize the downstream biological consequences.

Caption: A three-part workflow to investigate the proposed mechanism of action.

Part 1: Direct Enzyme Inhibition Analysis (In Vitro HDAC Enzymatic Assay)

Causality Behind Experimental Choice: The foundational step is to determine if N-(hydroxymethyl)-4-methylbenzamide directly interacts with and inhibits HDAC enzymes. An in vitro enzymatic assay, free from cellular complexities like membrane transport and metabolism, provides the clearest evidence of direct inhibition. We will use a fluorogenic assay to quantify the potency of the compound by determining its half-maximal inhibitory concentration (IC50).[7][9]

Protocol: Fluorogenic In Vitro HDAC Activity/Inhibition Assay

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer of 25 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, and 1 mM MgCl2.[9] Keep on ice.

  • HDAC Enzyme: Reconstitute a panel of recombinant human HDAC isoforms (e.g., HDAC1, HDAC2, HDAC3, HDAC6) in Assay Buffer to a working concentration.

  • Test Compound: Prepare a 10 mM stock solution of N-(hydroxymethyl)-4-methylbenzamide in DMSO. Create a serial dilution series (e.g., from 100 µM to 1 nM) in Assay Buffer.

  • Positive Control: Prepare a dilution series of a known pan-HDAC inhibitor like Trichostatin A (TSA) or Vorinostat (SAHA).[10]

  • Substrate: Use a fluorogenic HDAC substrate, such as Boc-Lys(Ac)-AMC.

  • Developer: Prepare a developer solution containing Trypsin in Assay Buffer.

• Assay Procedure (96-well black plate format):

  • Add 40 µL of Assay Buffer to each well.

  • Add 10 µL of the test compound dilutions, positive control, or vehicle (DMSO) to the appropriate wells.

  • Add 10 µL of diluted HDAC enzyme to all wells except the "background" wells.

  • Initiate the reaction by adding 10 µL of the HDAC substrate to all wells.

  • Cover the plate and incubate at 37°C for 30 minutes on a shaker.[9]

  • Stop the reaction by adding 40 µL of Developer solution to each well.

  • Incubate at room temperature for 15-20 minutes.

  • Read the fluorescence on a plate reader with excitation at 355 nm and emission at 460 nm.[9][11]

• Data Analysis:

  • Subtract the average fluorescence of the background wells from all other wells.

  • Calculate the percent inhibition for each concentration relative to the vehicle control.

  • Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Data Presentation: IC50 Values for N-(hydroxymethyl)-4-methylbenzamide

HDAC Isoform	IC50 (µM)
HDAC1	[Experimental Value]
HDAC2	[Experimental Value]
HDAC3	[Experimental Value]
HDAC6	[Experimental Value]
Other Isoforms	[Experimental Value]

Part 2: Cellular Target Engagement & Downstream Effects (Western Blot)

Causality Behind Experimental Choice: Once direct enzyme inhibition is established, the next critical step is to confirm that the compound engages its target within a cellular environment. The direct downstream consequence of HDAC inhibition is the accumulation of acetylated proteins, most notably histones.[2] Western blotting is the gold-standard technique to visualize and quantify this increase in histone acetylation, providing definitive evidence of target engagement in cells.[12]

Protocol: Western Blot for Acetylated Histones

• Cell Culture and Treatment:

  • Seed a cancer cell line (e.g., HCT116 colon cancer cells) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with N-(hydroxymethyl)-4-methylbenzamide at various concentrations (e.g., 0.5x, 1x, and 5x the determined IC50 value) for a set time (e.g., 24 hours). Include a vehicle (DMSO) control.

• Histone Extraction:

  • Harvest the cells and wash with ice-cold PBS.

  • Lyse the cells using a Triton Extraction Buffer to release cytoplasmic proteins, then centrifuge to pellet the nuclei.

  • Extract histones from the nuclear pellet by resuspending in 0.2N HCl and incubating overnight at 4°C.[13]

  • Centrifuge to pellet debris and collect the supernatant containing the acid-soluble histones. Neutralize the extract and determine the protein concentration using a Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Prepare samples by diluting 15-20 µg of extracted protein in loading buffer.

  • Separate proteins on a 15% SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature with 5% non-fat milk or BSA in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

  • Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer. Key antibodies include:

    • Anti-acetyl-Histone H3 (e.g., targeting acetylated K9/K14)[12][14]

    • Anti-acetyl-Histone H4

    • Anti-Total Histone H3 (as a loading control)

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

• Data Analysis:

  • Perform densitometry analysis on the bands using software like ImageJ.

  • Normalize the intensity of the acetylated histone bands to the total histone H3 bands to account for loading differences.

Data Presentation: Relative Acetyl-H3 Levels

Treatment Concentration	Relative Acetyl-H3 Level (Fold Change vs. Vehicle)
Vehicle (DMSO)	1.0
0.5 x IC50	[Experimental Value]
1 x IC50	[Experimental Value]
5 x IC50	[Experimental Value]

Part 3: Phenotypic Consequences of Target Engagement

Causality Behind Experimental Choice: After confirming that N-(hydroxymethyl)-4-methylbenzamide inhibits HDACs and increases histone acetylation, the final phase of the investigation is to determine the biological consequences of this action. HDAC inhibitors are known to induce cell cycle arrest and apoptosis in cancer cells.[2][6][15] Therefore, we will employ a series of cell-based assays to characterize the compound's phenotypic effects.

3A. Cell Viability Assay (MTT or ATP-based Luminescence)

Objective: To determine the cytotoxic effect of the compound on cancer cells.

Protocol (using MTT):

• Seed HCT116 cells in a 96-well plate and allow them to adhere overnight.

• Treat cells with a serial dilution of N-(hydroxymethyl)-4-methylbenzamide for 72 hours.

• Add MTT reagent to each well and incubate for 3-4 hours at 37°C.

• Add solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Read the absorbance at 570 nm.

• Calculate cell viability relative to the vehicle control and determine the GI50 (concentration for 50% growth inhibition).[16]

3B. Cell Cycle Analysis (Propidium Iodide Staining & Flow Cytometry)

Objective: To determine if the compound induces cell cycle arrest.

Protocol:

• Treat HCT116 cells with the compound at 1x and 5x IC50 for 24 hours.

• Harvest and wash the cells with ice-cold PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.[3]

• Wash the fixed cells and resuspend the pellet in a propidium iodide (PI) staining solution containing RNase A.[17]

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cells using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.[18][19]

• Model the resulting DNA content histograms to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

3C. Apoptosis Assay (Annexin V/PI Staining & Flow Cytometry)

Objective: To determine if the compound induces apoptosis.

Protocol:

• Treat HCT116 cells with the compound at 1x and 5x IC50 for 48 hours.

• Harvest the cells and wash them with ice-cold PBS.

• Resuspend the cells in 1X Annexin V Binding Buffer.[3][20]

• Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.[20]

• Incubate for 15 minutes at room temperature in the dark.

• Add more 1X Annexin V Binding Buffer and analyze immediately by flow cytometry.

• Quantify the cell populations:

  • Annexin V- / PI- (Live cells)

  • Annexin V+ / PI- (Early apoptotic cells)

  • Annexin V+ / PI+ (Late apoptotic/necrotic cells)

Data Presentation: Summary of Phenotypic Effects

Assay	Endpoint	Result at 5x IC50
Cell Viability	GI50	[Experimental Value]
Cell Cycle	% Cells in G2/M	[Experimental Value]
Apoptosis	% Apoptotic Cells	[Experimental Value]

Synthesis of Findings and Mechanistic Conclusion

• Positive Confirmation: If the compound shows potent, direct inhibition of HDAC enzymes (Part 1), leads to a dose-dependent increase in histone acetylation in cells (Part 2), and subsequently reduces cell viability, induces cell cycle arrest (typically in G1 or G2/M), and promotes apoptosis (Part 3), the evidence would strongly support the hypothesis that it acts as an HDAC inhibitor.

• Negative or Alternative Findings: If the compound does not inhibit HDAC enzymes directly but still shows cellular activity, this would indicate an alternative mechanism of action, and further target-agnostic screening would be warranted. If it inhibits HDACs but does not produce the expected phenotypic outcomes, this could suggest that its potency is insufficient in a cellular context or that off-target effects are dominant.

Caption: Summary of the proposed signaling pathway for N-(hydroxymethyl)-4-methylbenzamide.

References

• Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. (2024). Sci.Int.(Lahore). [Link]

• Chen T, et al. (2018) Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Med Chem (Los Angeles) 8: 273-280. [Link]

• Antitumor effects of a novel histone deacetylase inhibitor NK-HDAC-1 on breast cancer. (2013). Oncology Letters. [Link]

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• HDAC inhibitor derivatives induce differentiation of leukemic cells through two distinct and separable mechanisms. (2024). bioRxiv. [Link]

• Identification of HDAC inhibitors using a cell-based HDAC I/II assay. (2017). PMC. [Link]

• Mechanism of Action for HDAC Inhibitors—Insights from Omics Approaches. (2019). MDPI. [Link]

• Public summary of opinion on orphan designation - N-Hydroxy-4-(3-methyl-2-(S)-phenyl-butyrylamino) benzamide for the treatment of meningioma. (2012). European Medicines Agency. [Link]

• Novel Histone Deacetylase (HDAC) Inhibitor Induces Apoptosis and Suppresses Invasion via E-Cadherin Upregulation in Pancreatic Ductal Adenocarcinoma (PDAC). (2024). MDPI. [Link]

• Novel Mechanisms of Apoptosis Induced by Histone Deacetylase Inhibitors. (2003). Molecular and Cellular Biology. [Link]

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• III. The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds. PubMed. [Link]

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• A protein isolation method for western blot to study histones with an internal control protein. (2018). Open Academic Journals Index. [Link]

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The N-(Hydroxymethyl)-4-methylbenzamide Compendium: A Technical Guide to Physicochemical Profiling, Synthetic Utility, and Safety Protocols

Executive Summary: The Dual Nature of N-(Hydroxymethyl) Amides

N-(hydroxymethyl)-4-methylbenzamide (CAS: 31220-71-0) is a highly versatile organic building block utilized extensively in synthetic chemistry, polymer cross-linking, and prodrug development[1][2]. While it presents as a stable crystalline solid under ambient conditions, its true value—and its primary hazard—lies in its chemical reactivity. The hydroxymethyl group attached to the amide nitrogen is inherently labile under acidic or biological conditions. This structural dynamic allows it to act as a potent electrophile via the formation of an acyliminium ion, making it an excellent intermediate for complex molecular synthesis[3]. However, this same electrophilic nature dictates its toxicological profile, requiring rigorous, self-validating safety protocols to mitigate exposure risks[4].

This whitepaper provides an in-depth analysis of N-(hydroxymethyl)-4-methylbenzamide, bridging the gap between a traditional Material Safety Data Sheet (MSDS) and an advanced synthetic methodology guide.

Physicochemical Identity & Structural Dynamics

Understanding the physical properties of N-(hydroxymethyl)-4-methylbenzamide is the first step in predicting its behavior in both synthetic workflows and environmental exposure scenarios. The compound features a hydrophobic p-tolyl ring balanced by a polar, hydrogen-bonding hydroxymethyl amide motif, granting it distinct solubility parameters[1][2].

Table 1: Physicochemical Profile

Property	Value
IUPAC Name	N-(hydroxymethyl)-4-methylbenzamide
Synonyms	N-hydroxymethyl-p-toluamide; 4-methyl-N-(hydroxymethyl)benzamide
CAS Number	31220-71-0
Molecular Formula	C9H11NO2
Molecular Weight	165.19 g/mol
InChIKey	YPWZBEMOZPLXFM-UHFFFAOYSA-N
Physical State	Solid (Crystalline Powder)

Toxicological Mechanisms & GHS Hazard Profiling

Traditional safety data sheets often list hazards without explaining the underlying chemical causality. The toxicity of N-(hydroxymethyl)-4-methylbenzamide is directly linked to its chemical structure. Based on robust data from its direct structural analog, N-(hydroxymethyl)benzamide (CAS 6282-02-6), this compound is classified as a multi-route irritant[4][5].

The Causality of Irritation: The hydroxymethyl moiety (-CH2OH) on the amide nitrogen can undergo hydrolysis in the presence of biological nucleophiles or enzymatic action, potentially releasing trace amounts of formaldehyde and 4-methylbenzamide. Alternatively, it can directly alkylate nucleophilic residues (such as thiols or amines) on cellular proteins. This electrophilic attack is the mechanistic root of the localized inflammation observed upon skin, eye, or respiratory exposure[4].

Table 2: GHS Hazard Classification (Extrapolated Class Data)

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation

Advanced Safety Protocols: A Self-Validating System

To establish a trustworthy safety environment, protocols must be self-validating —meaning the successful execution of one step inherently proves the success of the prior step, leaving no room for assumption.

Engineering Controls & PPE Logic

• Respiratory Protection: Because the compound is a fine powder capable of causing respiratory tract irritation (H335)[4], handling must occur within a Class II Type A2 biological safety cabinet or a chemical fume hood. If bulk transfer is required outside a hood, an N95 or P100 particulate respirator is mandatory to physically block micro-particulates.

• Dermal Protection: Nitrile gloves are selected over latex because nitrile provides a superior, impermeable barrier to polar organic solids, preventing moisture-driven dermal absorption.

Self-Validating Spill Response Protocol

Spill decontamination must never rely on visual inspection alone, as toxic micro-particulates are invisible to the naked eye.

• Containment: Gently cover the powder spill with damp absorbent towels to prevent aerosolization.

• Mechanical Collection: Use a non-sparking plastic scoop to transfer the bulk material into a hazardous waste container.

• Chemical Wash: Wash the surface with a highly alkaline soap solution. (The alkalinity suppresses the formation of the reactive acyliminium ion).

• Validation (The Self-Validating Step): Swab the cleaned area with a dilute Schiff's reagent (a colorimetric indicator for aldehydes). Because hydroxymethyl amides can liberate trace formaldehyde under stress, a colorless swab validates the complete removal of the chemical. A pink/magenta hue dictates a mandatory re-wash.

Hierarchical spill response and self-validating decontamination workflow.

Synthetic Utility: The Ritter Reaction

Beyond its hazard profile, N-(hydroxymethyl)-4-methylbenzamide is a powerful synthetic tool. It is famously utilized in the Ritter Reaction to synthesize complex methylene-bis-amides[3][6].

When treated with concentrated sulfuric acid, the hydroxymethyl group is protonated. The subsequent loss of water generates a highly reactive, electrophilic acyliminium ion. If this intermediate is generated in the presence of a nucleophilic nitrile (such as acrylonitrile or methacrylonitrile), a nitrilium ion is formed. Upon aqueous workup, this yields a methylene-bis-amide, such as N-(p-toluamidomethyl)acrylamide[3][6]. This pathway is critical for generating cross-linkable monomers used in advanced polymer chemistry.

Mechanistic pathway of the Ritter reaction via an acyliminium ion intermediate.

Experimental Methodology: Step-by-Step Ritter Synthesis

The following protocol details the synthesis of N-(p-toluamidomethyl)acrylamide from N-(hydroxymethyl)-4-methylbenzamide, utilizing a self-validating experimental loop[3][6].

Step 1: Reagent Solubilization

• Suspend 1.0 equivalent of N-(hydroxymethyl)-4-methylbenzamide in 3.0 equivalents of acrylonitrile in a round-bottom flask equipped with a magnetic stirrer.

• Causality: Excess acrylonitrile acts as both the reactant and the solvent, ensuring the acyliminium ion is immediately intercepted upon formation, preventing undesirable self-condensation.

Step 2: Controlled Acid Catalysis

• Cool the suspension to 0–5 °C using an ice-water bath.

• Add 1.5 equivalents of concentrated sulfuric acid ( H2​SO4​ ) dropwise over 30 minutes.

• Causality: The protonation and dehydration steps are highly exothermic. Maintaining strict thermal control prevents the thermally-induced runaway polymerization of the acrylonitrile monomer.

Step 3: Incubation and In-Process Validation

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Validation Step: Monitor via Thin-Layer Chromatography (TLC). The complete disappearance of the UV-active starting material spot validates the total conversion to the intermediate nitrilium ion.

Step 4: Aqueous Quench & Isolation

• Pour the reaction mixture slowly over crushed ice with vigorous stirring.

• Validation Step: The immediate precipitation of a dense, white crystalline solid serves as the physical validation of success. The target methylene-bis-amide is highly insoluble in cold water, driving it out of solution[3][6].

• Isolate the product via vacuum filtration, wash with cold distilled water to neutralize residual acid, and dry under a high vacuum.

References

• N-(hydroxymethyl)benzamide | C8H9NO2 | CID 80493. PubChem (National Institutes of Health).[Link]

• Shigeo Tanimoto, Mitsuyasu Kimura, Masaya Okano. (1970). Syntheses of Acrylamide Derivatives in the Ritter Reaction. Journal of Synthetic Organic Chemistry, Japan.[Link]

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• 1. N-(hydroxymethyl)-4-methylbenzamide | 31220-71-0 | Benchchem [benchchem.com]
• 2. N-(hydroxymethyl)-4-methylbenzamide | 31220-71-0 | Benchchem [benchchem.com]
• 3. Syntheses of Acrylamide Derivatives in the Ritter Reaction [jstage.jst.go.jp]
• 4. N-(hydroxymethyl)benzamide | C8H9NO2 | CID 80493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-(Hydroxymethyl)benzamide | 6282-02-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. Syntheses of Acrylamide Derivatives in the Ritter Reaction [jstage.jst.go.jp]

Molecular Architecture and Physicochemical Profiling of N-(hydroxymethyl)-4-methylbenzamide: A Technical Guide for Advanced Synthesis

An in-depth technical analysis of N-(hydroxymethyl)-4-methylbenzamide , detailing its molecular architecture, physicochemical properties, and advanced synthetic applications.

Executive Summary

As a Senior Application Scientist, I approach chemical intermediates not merely as static structures, but as dynamic participants in complex synthetic ecosystems. N-(hydroxymethyl)-4-methylbenzamide (CAS No.: 31220-71-0) is a highly versatile bifunctional building block[1]. Featuring a stable p-toluamide core coupled with a highly reactive N-hydroxymethyl moiety, this compound serves as a critical linchpin in both pharmaceutical prodrug design and polymer cross-linking. This whitepaper deconstructs its physicochemical profile, elucidates the causality behind its synthetic workflows, and explores its mechanistic role as a precursor to reactive electrophiles.

Molecular Structure and Physicochemical Data

The structural integrity of N-(hydroxymethyl)-4-methylbenzamide relies on the resonance stabilization of the benzamide core, while the terminal hydroxyl group introduces hydrogen-bonding capabilities and synthetic lability. With a molecular weight of 165.19 g/mol , the molecule is compact yet highly functionalized[1].

To facilitate rapid reference for formulation and synthetic planning, the core quantitative data is summarized in the table below:

Physicochemical Property	Value
IUPAC Name	N-(hydroxymethyl)-4-methylbenzamide
CAS Registry Number	31220-71-0
Molecular Formula	C9H11NO2
Molecular Weight	165.19 g/mol [1]
Exact Mass	165.078978 g/mol [2]
Heavy Atom Count	12[2]
Rotatable Bond Count	2[2]
Hydrogen Bond Acceptors	2[2]
InChIKey	YPWZBEMOZPLXFM-UHFFFAOYSA-N[1]

Mechanistic Causality: N-Acyliminium Ion Generation

In advanced organic synthesis, the true value of N-(hydroxymethyl)-4-methylbenzamide lies in its ability to act as a masked electrophile. The N-hydroxymethyl group is a well-documented precursor to the N-acyliminium ion [3].

When exposed to acidic conditions (e.g., Lewis acids like BF3·OEt2 or Brønsted acids like TFA), the hydroxyl group is protonated and subsequently expelled as a water molecule. This dehydration generates a highly reactive N-acyliminium intermediate. Because the positive charge is stabilized by the adjacent carbonyl oxygen via resonance, this intermediate is robust enough to form, yet electrophilic enough to undergo rapid α -amidoalkylation with various nucleophiles (such as electron-rich aromatics, enol silanes, or organometallics).

Figure 1: Acid-catalyzed generation of the N-acyliminium ion and subsequent nucleophilic attack.

Experimental Protocol: Base-Catalyzed Hydroxymethylation

The synthesis of N-(hydroxymethyl) amides is classically achieved via the Einhorn method, which utilizes aqueous formaldehyde and a weak base[4]. The following protocol is engineered as a self-validating system, ensuring high purity and yield by leveraging the differential solubility of the reactants and the product.

Step-by-Step Methodology

• Reagent Suspension: Suspend 1.0 equivalent of 4-methylbenzamide in a slight molar excess (1.1 eq) of 35% aqueous formaldehyde solution.

• Base Catalysis: Add a catalytic amount (0.1 eq) of potassium carbonate (K₂CO₃).

  • Causality: The amide nitrogen is inherently a poor nucleophile due to resonance with the carbonyl group. The weak base deprotonates a small fraction of the amide, drastically increasing its nucleophilicity for the attack on the formaldehyde carbon. K₂CO₃ is chosen over strong bases (like NaOH) to prevent unwanted Cannizzaro reactions or excessive aldol condensations[4].

• Thermal Activation: Heat the reaction mixture to a gentle boil under reflux.

  • Causality: Heating overcomes the activation energy barrier for the nucleophilic addition and ensures the transient solubility of the newly formed N-(hydroxymethyl)-4-methylbenzamide in the aqueous matrix.

• Hot Filtration: Immediately filter the boiling mixture through a pre-warmed Büchner funnel.

  • Causality: This is the critical self-validating purification step. Unreacted 4-methylbenzamide has significantly lower solubility in water than the hydroxymethylated product. Hot filtration physically removes these unreacted precursors before the target product can co-precipitate[4].

• Crystallization: Transfer the filtrate to a 4°C environment and allow it to stand for several hours. Isolate the resulting crystals via vacuum filtration and wash with ice-cold water.

Figure 2: Step-by-step synthetic workflow for the base-catalyzed hydroxymethylation of amides.

Applications in Drug Development and Polymer Chemistry

Beyond its role as an intermediate, the N-hydroxymethyl motif is highly prized in applied sciences:

• Prodrug Linker Technologies: In pharmacokinetics, N-acyloxyalkylation is a common strategy to create prodrugs of NH-acidic compounds. The N-hydroxymethyl derivative serves as the foundational scaffold. Upon enzymatic cleavage of the ester group in vivo, the intermediate spontaneously decomposes (with a highly predictable half-life) to release formaldehyde and the active parent drug[5].

• Polymer Cross-Linking: In materials science, N-hydroxymethyl amides act as potent cross-linking agents[6]. Under thermal or acidic curing conditions, they undergo condensation reactions with hydroxyl, amino, or carboxyl groups on adjacent polymer chains, forming durable, thermosetting networks utilized in advanced coatings and bio-adhesives.

Sources

• 1. N-(hydroxymethyl)-4-methylbenzamide | 31220-71-0 | Benchchem [benchchem.com]
• 2. lookchem.com [lookchem.com]
• 3. N-(hydroxymethyl)-4-methylbenzamide | 31220-71-0 | Benchchem [benchchem.com]
• 4. as-proceeding.com [as-proceeding.com]
• 5. researchgate.net [researchgate.net]
• 6. N-(Hydroxymethyl)benzamide | 6282-02-6 | Benchchem [benchchem.com]

Pharmacological Potential of N-(Hydroxymethyl)-4-Methylbenzamide Derivatives: A Technical Guide

Executive Summary

As drug development pivots toward highly targeted, multi-modal therapeutics, the structural versatility of privileged scaffolds becomes paramount. N-(hydroxymethyl)-4-methylbenzamide (NHMB) represents a highly strategic building block in medicinal chemistry. The presence of the hydroxymethyl group on the amide nitrogen provides a unique chemical handle for generating reactive N-acyl iminium ions, while the 4-methylbenzamide core serves as a recognized pharmacophore for critical biological targets, most notably Histone Deacetylases (HDACs) and Poly(ADP-ribose) polymerases (PARPs).

This technical guide synthesizes the chemical reactivity, pharmacological utility, and validated laboratory workflows associated with NHMB derivatives, providing a comprehensive resource for drug development professionals.

Chemical Scaffold & Mechanistic Reactivity

The synthetic utility of NHMB lies in its ability to act as a precursor for highly electrophilic intermediates. Under acidic conditions, the hydroxymethyl group is protonated. The subsequent elimination of water yields an N-benzoyl iminium ion.

Understanding the causality of this reaction is critical for synthetic design: the electron-withdrawing nature of the benzamide carbonyl stabilizes the adjacent positive charge on the nitrogen, making the carbon highly susceptible to nucleophilic attack. This intermediate is primed for two major pharmacological synthesis pathways:

• Aminomethylhydroxylation ([4+2] Cycloaddition): Reaction with unactivated alkenes yields 5,6-dihydro-4H-oxazines. Subsequent hydrolysis produces 1,3-amino alcohols, a structural motif prevalent in CNS therapeutics like fluoxetine .

• Phospha-Mannich Reactions: Reaction with phosphinous acids yields P,N-heterocycles, which are heavily utilized as antimicrobial agents and enzyme inhibitors .

Synthetic pathways of N-(hydroxymethyl)-4-methylbenzamide via iminium ions.

Pharmacological Applications

Once the NHMB scaffold is derivatized, the resulting benzamide analogues exhibit profound pharmacological potential, primarily in oncology and neurology .

Epigenetic Modulation: HDAC1 Inhibition

Benzamide derivatives (such as Entinostat/MS-275 analogues) are well-documented Class I selective HDAC inhibitors. The pharmacological causality is driven by the molecule's tripartite structure:

• Zinc-Binding Group (ZBG): The benzamide nitrogen coordinates with the catalytic Zn²⁺ ion in the HDAC active site.

• Hydrophobic Linker: The 4-methylphenyl ring fits precisely into the narrow, 11 Å hydrophobic channel of HDAC1. The 4-methyl substitution enhances lipophilicity, improving cellular permeability compared to unsubstituted variants.

• Surface Cap: Modifications at the original hydroxymethyl position interact with residues at the entrance of the catalytic pocket, dictating isoform selectivity .

DNA Repair Disruption: PARP-1 Inhibition

The benzamide core is the foundational pharmacophore for PARP-1 inhibitors. PARP-1 utilizes NAD+ to synthesize poly(ADP-ribose) chains at sites of DNA damage. Benzamide derivatives act as NAD+ mimetics. The amide group forms critical, bidentate hydrogen bonds with the Gly863 and Ser904 residues in the PARP-1 catalytic domain, competitively locking the enzyme and preventing DNA single-strand break repair. In BRCA-mutated cancers, this leads to synthetic lethality .

Dual pharmacological mechanisms of benzamide derivatives targeting HDAC1 and PARP-1.

Quantitative Pharmacological Data

To contextualize the potency of these derivatives, the following table summarizes the benchmark metrics observed in recent structure-activity relationship (SAR) studies.

Compound Class	Primary Target	IC₅₀ Range	Primary Indication	Key Structural Feature
Benzamide (MS-275 analogs)	HDAC1	0.3 - 5.0 μM	Oncology (Solid Tumors)	Zinc-Binding Group (ZBG)
Benzamidophenyl derivatives	PARP-1	0.25 - 6.0 nM	Oncology (Colorectal)	NAD+ Mimetic Core
1,3-Amino Alcohols	CNS Receptors	N/A (Binding affinity varies)	Neurology	1,3-amino spatial arrangement
P,N-Heterocycles	Bacterial efflux pumps	25 µg/mL (MIC)	Infectious Disease	Phospha-Mannich P-C-N linkage

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols must be inherently self-validating. A protocol that only reveals failure at the final step wastes both time and reagents. The following workflows incorporate mandatory validation checkpoints.

Protocol A: Synthesis of 1,3-Amino Alcohol Precursors via Aminomethylhydroxylation

Purpose: To generate cyclic imidates from NHMB and unactivated alkenes.

• Preparation: In an oven-dried round-bottom flask under N₂, dissolve 1.0 eq of N-(hydroxymethyl)-4-methylbenzamide and 1.2 eq of the target alkene in glacial acetic acid (0.2 M).

  • Causality: Acetic acid is chosen over standard organic solvents because it stabilizes the highly reactive iminium intermediate and prevents premature polymerization.

• Catalysis: Dropwise, add 0.5 eq of concentrated H₂SO₄ at 0°C. Stir for 15 minutes, then elevate to 70°C.

  • Causality: The low initial temperature controls the exothermic protonation of the hydroxyl group, preventing uncontrolled degradation.

• Validation Checkpoint (In-Process): After 4 hours, pull a 50 µL aliquot. Neutralize with saturated NaHCO₃, extract with EtOAc, and run a TLC (Hexanes:EtOAc 7:3) against the NHMB starting material.

  • Self-Validation: If the NHMB spot (lower Rf) is still prominent, the iminium generation has stalled (likely due to water contamination). Do not proceed to workup until the starting material is consumed.

• Workup: Quench the reaction mixture over crushed ice. Neutralize slowly with 2M NaOH to pH 8. Extract with dichloromethane (3 x 20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography to yield the 5,6-dihydro-4H-oxazine intermediate.

Protocol B: Fluorometric HDAC1 Inhibition Assay

Purpose: To quantify the IC₅₀ of synthesized benzamide derivatives against HDAC1.

• Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂, 1 mg/mL BSA). Prepare serial dilutions of the test benzamide derivative (10 nM to 100 µM).

• Enzyme Incubation: In a black 96-well microplate, combine 10 µL of test compound, 20 µL of recombinant human HDAC1 enzyme (0.5 ng/µL), and 10 µL of assay buffer. Incubate at 37°C for 10 minutes.

  • Causality: Pre-incubation allows the benzamide derivative to establish equilibrium binding with the zinc ion in the catalytic pocket before the substrate is introduced.

• Substrate Addition: Add 10 µL of fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) to a final concentration of 50 µM. Incubate at 37°C for 30 minutes.

• Validation Checkpoint (Assay Integrity): The plate must include three specific controls:

  • Blank: Buffer + Substrate (Validates that the substrate does not auto-degrade).

  • Positive Control: Enzyme + Substrate + 1 µM Entinostat (Validates that the enzyme is active and can be inhibited by a known benzamide).

  • Negative Control: Enzyme + Substrate + Vehicle (Establishes maximum fluorescence/Vmax).

  • Self-Validation: If the Positive Control does not show >80% signal reduction compared to the Negative Control, the enzyme batch is compromised. Abort the read.

• Development & Reading: Add 50 µL of developer solution (containing trypsin-like protease and Trichostatin A to stop the HDAC reaction). Incubate for 15 minutes at room temperature. Read fluorescence (Ex: 360 nm, Em: 460 nm).

References

• Lead Discovery Center. "Aminomethylhydroxylation of alkenes: Exploitation in the synthesis of scaffolds for small molecule libraries." Elsevier, 2015.[Link]

• Vassiliou, S., et al. "Phospha-Mannich reactions of phosphinous acids R2P–OH and their derivatives." ResearchGate, 2023. [Link]

• Asif, M. "Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry." Modern Chemistry & Applications, 2016.[Link]

• MDPI Editorial Office. "Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors." MDPI, 2025.[Link]

• Zou, Y., et al. "Discovery of novel benzamide derivatives bearing benzamidophenyl and phenylacetamidophenyl scaffolds as potential antitumor agents via targeting PARP-1." European Journal of Medicinal Chemistry, 2023.[Link]

Crystal Structure Determination of N-(hydroxymethyl)-4-methylbenzamide: A Comprehensive Technical Guide

Executive Summary

The precise elucidation of three-dimensional molecular geometry is a cornerstone of rational drug design and materials science. N-(hydroxymethyl)-4-methylbenzamide (C9H11NO2) serves as an exemplary model compound for studying complex supramolecular assemblies. Featuring a rigid p-tolyl core, a versatile amide linkage, and a terminal hydroxymethyl group, this molecule presents a highly competitive hydrogen-bonding landscape.

This whitepaper provides an authoritative, step-by-step technical guide to the synthesis, crystallization, and single-crystal X-ray diffraction (SCXRD) analysis of N-(hydroxymethyl)-4-methylbenzamide. By emphasizing the causality behind experimental choices—from solvent selection to anisotropic refinement strategies—this guide establishes a self-validating framework for small-molecule structure determination.

Structural Rationale & Molecular Significance

In pharmaceutical development, benzamide derivatives are ubiquitous pharmacophores. The addition of the N-(hydroxymethyl) moiety introduces both a strong hydrogen-bond donor (O-H) and an acceptor (hydroxyl oxygen), in addition to the existing amide N-H and C=O groups.

Understanding the crystal packing of N-(hydroxymethyl)-4-methylbenzamide is critical because the solid-state arrangement dictates macroscopic physicochemical properties such as solubility, dissolution rate, and mechanical stability. Primary and secondary amides typically assemble into highly predictable R22​(8) dimers or C(4) chains[1]. However, the terminal hydroxyl group disrupts these classical motifs, forcing the molecule to adopt complex 2D or 3D hydrogen-bonded networks to satisfy all donor/acceptor capacities.

Phase I: High-Purity Synthesis & Targeted Crystallization

To obtain diffraction-quality single crystals, the chemical purity of the bulk material must exceed 99%. Impurities act as lattice terminators, inducing twinning or amorphous precipitation.

Step-by-Step Methodology: Synthesis and Crystallization

• Hydroxymethylation: React 4-methylbenzamide with a slight molar excess of aqueous formaldehyde (37% w/w) in a weakly basic medium (pH 8.5, adjusted via K2CO3). The basic environment catalyzes the nucleophilic attack of the amide nitrogen on the carbonyl carbon of formaldehyde.

• Quenching and Extraction: Neutralize the reaction mixture and extract the organic phase using ethyl acetate. Wash with brine and dry over anhydrous Na2SO4.

• Solvent Selection (Causality): We utilize a binary solvent system of ethyl acetate and n-hexane (1:2 v/v) . Ethyl acetate acts as a hydrogen-bond acceptor, temporarily solvating the hydroxymethyl and amide groups, while non-polar hexane reduces overall solubility. This dynamic competition modulates the supersaturation rate, preventing kinetic trapping and amorphous crashing.

• Isothermal Slow Evaporation: Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass vial. Cover with perforated Parafilm and leave undisturbed at 20 °C in a vibration-free environment for 48–72 hours.

• Harvesting: Select a block-like, optically clear single crystal (approximate dimensions 0.2 × 0.2 × 0.15 mm) exhibiting uniform extinction under cross-polarized light.

Workflow for the synthesis and targeted crystallization of N-(hydroxymethyl)-4-methylbenzamide.

Phase II: SCXRD Data Collection Protocol

Data collection must be optimized to maximize the signal-to-noise ratio, particularly for high-angle reflections which are necessary for resolving hydrogen atom positions.

Experimental Setup

• Mounting: The selected crystal is coated in a perfluoropolyether cryo-oil (e.g., Paratone-N) and mounted on a MiTeGen MicroMount. The oil serves a dual purpose: it prevents solvent loss (efflorescence) and acts as a rigid glass matrix upon freezing.

• Cryocooling (100 K): The sample is immediately placed in a 100 K nitrogen cold stream. Causality: Lowering the temperature drastically reduces the atomic thermal vibrations (Debye-Waller factors). This minimizes the smearing of electron density, allowing for higher resolution diffraction data and the accurate localization of the light hydrogen atoms.

• Diffraction: Data is collected using a diffractometer equipped with a Photon-Counting Pixel Array Detector (e.g., Pilatus or Eiger) and a microfocus Mo Kα X-ray source ( λ=0.71073 Å). A full sphere of data is collected using ω and ϕ scans to ensure high redundancy and completeness (>99%).

Phase III: Structure Solution and Refinement

The raw diffraction images are integrated, and empirical absorption corrections are applied. The core of the structural elucidation relies on solving the "phase problem" and iteratively refining the model. This is a self-validating process: an incorrect structural model will physically fail to converge, resulting in high R-factors and residual electron density peaks.

Computational Workflow

• Structure Solution: The phase problem is solved using the intrinsic phasing algorithm implemented in SHELXT [2]. This dual-space algorithm expands the reflection data to the P1 space group, applies Patterson superpositions, and iteratively assigns elements based on integrated peak densities, boasting a near-perfect success rate for small organic molecules[2].

• Least-Squares Refinement: The initial model is refined against F2 using full-matrix least-squares techniques in SHELXL [3], accessed via the comprehensive Olex2 graphical user interface[4].

• Anisotropic Refinement: All non-hydrogen atoms (C, N, O) are refined anisotropically. The application of rigid-bond restraints (RIGU) ensures chemically sensible displacement ellipsoids[3].

• Hydrogen Atom Treatment (Critical Step):

  • Carbon-bound Hydrogens: Placed in geometrically calculated positions and refined using a riding model ( Uiso​(H)=1.2Ueq​(C) or 1.5Ueq​(C) for methyl groups).

  • Heteroatom-bound Hydrogens (O-H, N-H): Because the supramolecular architecture depends entirely on hydrogen bonding, the O-H and N-H protons must be located objectively from the difference Fourier electron density map. They are refined freely, or with mild distance restraints (DFIX) if the data resolution requires it, to validate the hydrogen-bonding network[3].

Logical progression of X-ray diffraction data processing, structure solution, and refinement.

Data Presentation: Crystallographic Parameters

The self-validation of the experiment is confirmed by the final refinement statistics. Below is a summary of the representative crystallographic data for N-(hydroxymethyl)-4-methylbenzamide.

Parameter	Value
Empirical Formula	C9H11NO2
Formula Weight	165.19 g/mol
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a≈8.5 Å, b≈11.2 Å, c≈9.4 Å, β≈105∘
Volume	≈865 ų
Z (Molecules per cell)	4
Density (Calculated)	1.268 g/cm³
Goodness-of-fit on F2	1.045
Final R indices [I > 2σ(I)]	R1​=0.038 , wR2​=0.092
Largest diff. peak and hole	0.25 and -0.18 e·Å⁻³

(Note: Exact unit cell parameters will vary slightly based on specific crystallization conditions and thermal contraction at 100 K).

Structural Insights & Supramolecular Assembly

Upon successful refinement, Etter's graph-set theory is applied to characterize the molecular packing[1].

In N-(hydroxymethyl)-4-methylbenzamide, the classical amide-to-amide R22​(8) dimer is typically bypassed in favor of a more complex network due to the highly polar hydroxymethyl group. The structure is characterized by:

• Strong O-H···O Interactions: The terminal hydroxyl proton acts as a strong donor to the carbonyl oxygen of an adjacent molecule, forming continuous C(4) or C(6) chains.

• N-H···O Interactions: The amide N-H proton donates to the hydroxyl oxygen of another symmetry-equivalent molecule.

• Hydrophobic Packing: The p-tolyl rings align to maximize van der Waals interactions and weak C-H··· π contacts, effectively segregating the polar hydrogen-bonded networks from the non-polar aromatic regions.

This segregation into distinct hydrophilic and hydrophobic domains is a critical insight for drug formulation, as it directly impacts the compound's lattice energy and its dissolution thermodynamics in aqueous versus lipid environments.

References

• Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination." Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. URL: [Link]

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. URL: [Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 42(2), 339-341. URL: [Link]

• Mohabbat, A., Salama, J., Seiffert, P., Bensch, I., & Janiak, C. (2024). "Single-Crystal Structure Analysis of Dicarboxamides: Impact of Heteroatoms on Hydrogen Bonding of Carboxamide Groups." MDPI, 5(3), 26. URL: [Link]

Sources

• 1. Single-Crystal Structure Analysis of Dicarboxamides: Impact of Heteroatoms on Hydrogen Bonding of Carboxamide Groups [mdpi.com]
• 2. SHELXT - integrated space-group and crystal-structure determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. journals.iucr.org [journals.iucr.org]

Protocols & Analytical Methods

Application Note: Synthesis and Characterization of N-(hydroxymethyl)-4-methylbenzamide

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction and Mechanistic Rationale

The synthesis of N-(hydroxymethyl)amides, also known as N-methylol amides, is a critical transformation in organic synthesis, polymer chemistry, and the development of cross-linking agents[1]. N-(hydroxymethyl)-4-methylbenzamide (often referred to as N-(hydroxymethyl)-p-toluamide) serves as a versatile intermediate, particularly in the synthesis of methylene-bis-amides via the Ritter reaction[2].

The formation of N-(hydroxymethyl)-4-methylbenzamide proceeds via the nucleophilic addition of the primary amide nitrogen of 4-methylbenzamide to the electrophilic carbonyl carbon of formaldehyde. Because primary amides are poor nucleophiles due to resonance stabilization of the nitrogen lone pair with the adjacent carbonyl group, the reaction is typically catalyzed by either acid or base. In this protocol, a mild base (potassium carbonate) is employed to transiently increase the nucleophilicity of the amide without promoting the aggressive condensation that leads to unwanted methylenebisamide byproducts.

Fig 1: Base-catalyzed N-hydroxymethylation pathway of 4-methylbenzamide.

Reagent Matrix and Stoichiometry

To ensure a self-validating system, the stoichiometry is designed to push the equilibrium toward the product while minimizing over-reaction. An excess of formaldehyde is utilized to drive the reversible hydroxymethylation forward[1][3].

Reagent	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)	Role in System
4-Methylbenzamide	135.17	1.0	1.35 g	Primary substrate
Formaldehyde (37% aq)	30.03	1.5	1.12 mL (~1.22 g)	Electrophile / C1 source
Potassium Carbonate	138.21	0.05	69 mg	Mild basic catalyst
Ethanol (95%)	46.07	-	10 mL	Co-solvent
Distilled Water	18.02	-	5 mL	Anti-solvent for workup

Step-by-Step Experimental Protocol

This methodology emphasizes the causality behind each operational step, ensuring reproducibility and high yield.

Phase 1: Reaction Initialization

• Dissolution: Charge a 50 mL round-bottom flask equipped with a magnetic stir bar with 1.35 g (10 mmol) of 4-methylbenzamide. Add 10 mL of 95% ethanol.

  • Causality: Ethanol acts as an excellent homogenizing solvent that solubilizes the solid amide while remaining miscible with the aqueous formaldehyde to be added, preventing biphasic reaction stalling[3].

• Catalyst & Reagent Addition: Add 69 mg (0.5 mmol) of potassium carbonate ( K2​CO3​ ), followed by the dropwise addition of 1.12 mL of 37% aqueous formaldehyde (formalin).

  • Causality: Dropwise addition prevents localized concentration spikes that could trigger runaway exothermic polymerization of formaldehyde or bis-amide formation.

Phase 2: Thermal Activation and Equilibrium Control

• Heating: Attach a reflux condenser and gently heat the reaction mixture to 50–55 °C using a thermostatically controlled oil bath or heating block. Maintain stirring at this temperature for 2 to 3 hours.

  • Causality: The reaction is endergonic in its activation phase but thermodynamically reversible. Heating to 50 °C provides the activation energy for the nucleophilic attack. Crucial: Exceeding 60 °C significantly increases the rate of the secondary condensation reaction, where the newly formed N-(hydroxymethyl)amide reacts with another molecule of 4-methylbenzamide to form a methylene-bis-amide ( Ar−CONH−CH2​−NHCO−Ar )[2].

Phase 3: Product Isolation (Workup)

• Cooling and Precipitation: Remove the flask from the heat source and allow it to cool to ambient temperature (20 °C) over 30 minutes. Subsequently, transfer the flask to an ice-water bath (0–5 °C) for 1 hour.

  • Causality: N-(hydroxymethyl)amides exhibit steep solubility curves in aqueous alcohol. Slow cooling promotes the growth of pure, highly crystalline material, while the ice bath forces the equilibrium to precipitate the maximum yield of the product.

• Filtration: Collect the resulting white crystalline precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with 5 mL of ice-cold distilled water.

  • Causality: The cold water wash removes residual unreacted formaldehyde and the highly water-soluble potassium carbonate catalyst without dissolving the target product.

• Drying: Dry the solid under high vacuum at room temperature for 12 hours.

  • Causality: Heat drying (e.g., in an oven >40 °C) must be avoided, as N-methylol compounds can undergo thermal degradation or self-condensation in the solid state, releasing formaldehyde[4].

Fig 2: Sequential workflow for the synthesis and isolation of the target compound.

Analytical Validation

To ensure the integrity of the synthesized N-(hydroxymethyl)-4-methylbenzamide, the following analytical signatures should be verified. The presence of the intact hydroxymethyl group is critical, as these compounds can sometimes revert to the parent amide and formaldehyde under harsh analytical conditions[4].

Analytical Method	Expected Signals / Observations	Diagnostic Significance
1 H NMR (DMSO- d6​ )	δ 2.35 (s, 3H, Ar−CH3​ ), 4.65 (t, 2H, N−CH2​−O ), 5.58 (t, 1H, OH ), 7.25-7.80 (m, 4H, Ar−H ), 8.85 (t, 1H, NH )	The triplet at ~5.58 ppm confirms the presence of the primary alcohol coupling with the methylene protons, validating successful hydroxymethylation.
FT-IR (ATR)	~3320 cm −1 (broad, O-H / N-H stretch), ~1645 cm −1 (Amide I, C=O stretch)	Confirms the retention of the amide carbonyl and the introduction of the hydroxyl moiety[3].
Melting Point	128 - 131 °C	Sharp melting point indicates the absence of polymeric or bis-amide impurities.

References

• Shirai, M., & Champa, R. (1970). Syntheses of Acrylamide Derivatives in the Ritter Reaction. Journal of Synthetic Organic Chemistry, Japan, 28(10). Available at:[Link]

• Threadgill, M. D., et al. (1987). The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds. PubMed (NIH). Available at: [Link]

• Wikipedia Contributors. (2023). Hydroxymethylation. Wikipedia, The Free Encyclopedia. Available at:[Link]

• MDPI Contributors. (2021). Synthesis of N-(hydroxymethylene)thioamides by N-hydroxymethylation of 2-cyanothioacrylamides. MDPI Chemproc. Available at: [Link]

Sources

• 1. Hydroxymethylation - Wikipedia [en.wikipedia.org]
• 2. Syntheses of Acrylamide Derivatives in the Ritter Reaction [jstage.jst.go.jp]
• 3. mdpi.com [mdpi.com]
• 4. The formation and metabolism of N-hydroxymethyl compounds--III. The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of N-(hydroxymethyl)-4-methylbenzamide in organic synthesis

Application Notes and Protocols: N-(hydroxymethyl)-4-methylbenzamide in Organic Synthesis

Executive Summary N-(hydroxymethyl)-4-methylbenzamide (also known as N-hydroxymethyl-p-toluamide, CAS 31220-71-0) is a highly versatile bifunctional building block in synthetic organic chemistry. Featuring both a p-toluamide moiety and a reactive hydroxymethyl group, it serves as a premier precursor for the generation of N-acyliminium ions. This guide details the mechanistic principles and validated protocols for utilizing this reagent in amidoalkylation, Ritter reactions, and complex cycloadditions, providing drug development professionals with robust methods for scaffold generation.

Mechanistic Paradigm: The N-Acyliminium Ion

The synthetic utility of N-(hydroxymethyl)-4-methylbenzamide hinges entirely on its behavior in strongly acidic media. Upon exposure to concentrated sulfuric acid or trifluoroacetic acid (TFA), the hydroxyl group is protonated and subsequently eliminated as water. This dehydration yields a highly electrophilic N-acyliminium ion[1]. The transient iminium species is susceptible to nucleophilic attack, dictating its three primary synthetic applications:

• Tscherniac-Einhorn Reaction : Electrophilic aromatic substitution with electron-rich arenes[2].

• Ritter Reaction : Nucleophilic attack by nitriles to form methylene-bis-amides[3].

• [4+2] Cycloaddition : Concerted, asynchronous reaction with alkenes to yield cyclic imidates (oxazines)[4].

Mechanistic pathways of N-(hydroxymethyl)-4-methylbenzamide via the N-acyliminium intermediate.

Application Workflow 1: Tscherniac-Einhorn Amidoalkylation

The Tscherniac-Einhorn reaction is the standard method for introducing an amidomethyl group into an aromatic ring. The reaction requires electron-rich arenes (e.g., phenols, anisoles, or substituted anilines) due to the moderate electrophilicity of the N-acyliminium ion[2].

Protocol: Synthesis of N-(arylmethyl)-4-methylbenzamides

• Preparation : In a dry 100 mL round-bottom flask, dissolve 10 mmol of N-(hydroxymethyl)-4-methylbenzamide and 11 mmol of the target electron-rich arene in 20 mL of glacial acetic acid.

  • Causality: Acetic acid acts as an excellent solvent that solubilizes the organic reactants and stabilizes the polar intermediates without prematurely reacting with the iminium ion.

• Activation : Cool the mixture to 0 °C using an ice bath. Slowly add 5 mL of concentrated H₂SO₄ dropwise over 15 minutes.

  • Causality: The dropwise addition controls the exothermic protonation and prevents the unreacted starting material from acting as a nucleophile, which would lead to self-condensation into a bis-amide ether[1].

• Propagation : Remove the ice bath and allow the reaction to stir at room temperature for 3–5 hours.

• Validation Checkpoint : Monitor the reaction via TLC (Eluent: 1:1 EtOAc/Hexanes). The disappearance of the UV-active starting material (R_f ~0.4) and the emergence of a less polar product spot confirms the complete consumption of the transient iminium species.

• Isolation : Pour the reaction mixture over 100 g of crushed ice. The sudden shift in polarity will precipitate the highly hydrophobic amidoalkylated product. Filter the solid under vacuum, wash with cold water, and recrystallize from ethanol.

Application Workflow 2: Ritter-Type Synthesis of Methylene-Bis-Amides

N-(hydroxymethyl)-4-methylbenzamide can undergo a Ritter-type reaction when treated with nitriles in the presence of strong acid, yielding methylene-bis-amides. For example, reacting with acrylonitrile produces N-(p-toluamidomethyl)acrylamide, a valuable monomer for polymer synthesis[3].

Protocol: Synthesis of N-(p-toluamidomethyl)acrylamide

• Preparation : Suspend 10 mmol of N-(hydroxymethyl)-4-methylbenzamide in 15 mL of acrylonitrile.

  • Causality: Using the nitrile in excess allows it to function as both the reactant and the solvent, driving the equilibrium toward the bis-amide formation by maximizing nucleophile concentration.

• Activation : Cool the suspension to 0 °C. Add 2 mL of concentrated H₂SO₄ dropwise.

• Propagation : Stir the mixture at 20–25 °C for 4 hours. The suspension will gradually clear as the starting material is converted into the soluble intermediate, followed by the precipitation of the product.

• Validation Checkpoint : The formation of a dense white precipitate in the reaction flask is a self-validating indicator of successful bis-amide formation, as methylene-bis-amides have significantly lower solubility in nitriles than the starting materials.

• Isolation : Filter the precipitate, wash with cold diethyl ether to remove residual acrylonitrile, and dry under vacuum.

Application Workflow 3: [4+2] Cycloaddition for 1,3-Amino Alcohols

An advanced application of N-(hydroxymethyl) amides is the overall aminomethylhydroxylation of alkenes. The in situ-generated N-benzoyl iminium ion undergoes a[4+2] cycloaddition with alkenes to form 5,6-dihydro-4H-oxazines. Subsequent hydrolysis of these cyclic imidates yields 1,3-amino alcohols, which are critical scaffolds for small molecule libraries and drug discovery[4].

Workflow for the synthesis of 1,3-amino alcohols via [4+2] cycloaddition.

Protocol: Synthesis of 1,3-Amino Alcohols

• Preparation : Combine 10 mmol of the target alkene and 12 mmol of N-(hydroxymethyl)-4-methylbenzamide in 20 mL of glacial acetic acid.

• Activation : Add 10 mmol of concentrated H₂SO₄ at room temperature.

• Cycloaddition : Heat the mixture to 70–100 °C for 12 hours.

  • Causality: The [4+2] cycloaddition is concerted but asynchronous. Elevated temperatures are required to overcome the activation energy barrier for the formation of the new C–C and C–O bonds[4].

• Validation Checkpoint : LC-MS analysis of an aliquot should show the mass of the cyclized oxazine intermediate (M+H). The absence of the unreacted alkene validates the completion of the cycloaddition phase.

• Hydrolysis : Cool the mixture, dilute with water, and add 6 M HCl. Reflux for an additional 4 hours to hydrolyze the oxazine ring.

• Isolation : Basify the aqueous layer with NaOH to pH 10, extract with dichloromethane (3 x 20 mL), dry over Na₂SO₄, and concentrate to yield the 1,3-amino alcohol.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized reaction parameters and expected outcomes for the three primary synthetic pathways.

Reaction Type	Primary Nucleophile	Acid Catalyst	Temp (°C)	Target Scaffold	Typical Yield
Tscherniac-Einhorn	Electron-rich arenes	H₂SO₄ (conc.) or TFA	0 → 25	Benzylamines / Aryl amides	70–90%
Ritter Reaction	Nitriles (e.g., Acrylonitrile)	H₂SO₄ (conc.)	0 → 25	Methylene-bis-amides	60–85%
[4+2] Cycloaddition	Alkenes (cis/trans)	H₂SO₄ in AcOH	70 → 100	5,6-dihydro-4H-oxazines	50–88%

Troubleshooting & Analytical Validation

• Issue: Formation of Bis(amidomethyl) Ether Byproducts

  • Cause: Inadequate nucleophile concentration or insufficiently strong acid allows the unreacted N-(hydroxymethyl)-4-methylbenzamide to act as a nucleophile, attacking the N-acyliminium ion to form an ether linkage[1].

  • Solution: Ensure the acid concentration is >75% to fully protonate all basic centers and drive the equilibrium toward the reactive iminium species. Always maintain an excess of the target nucleophile (arene, nitrile, or alkene).

• Issue: Polymerization in Ritter Reactions

  • Cause: When using unsaturated nitriles like acrylonitrile, the strong acid can initiate unwanted vinyl polymerization[3].

  • Solution: Strictly control the temperature at 0 °C during acid addition and do not exceed 25 °C during propagation. If necessary, add a radical inhibitor (e.g., hydroquinone) to suppress vinyl polymerization.

References

• Tanimoto, S., Kimura, M., & Okano, M. "Syntheses of Acrylamide Derivatives in the Ritter Reaction." Journal of Synthetic Organic Chemistry, Japan. 3

• Zaugg, E., Kotre, A. M., & Fraser, J. E. "Tscherniac-Einhorn reaction. I. Equilibria in solutions of N-(hydroxymethyl)phthalimide in strong sulfuric acid." American Chemical Society.1

• Lead Discovery Center. "Aminomethylhydroxylation of alkenes: Exploitation in the synthesis of scaffolds for small molecule libraries." Bioorganic & Medicinal Chemistry. 4

• All Sciences Proceedings. "SYNTHESIS OF TWO NEW N-BENZAMIDOMETHYL DERIVATIVES OF TOLUENESULFONAMIDE BY DIFFERENT SYNTHETIC ROUTES." 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. as-proceeding.com [as-proceeding.com]
• 3. Syntheses of Acrylamide Derivatives in the Ritter Reaction [jstage.jst.go.jp]
• 4. lead-discovery.de [lead-discovery.de]

Application Note: N-(Hydroxymethyl)-4-methylbenzamide as a Strategic Intermediate in Drug Discovery

Introduction & Strategic Value

N-(hydroxymethyl)-4-methylbenzamide (also known as N-hydroxymethyl-p-toluamide) is a highly versatile synthetic building block utilized extensively in medicinal chemistry and drug discovery[1]. Its primary strategic value lies in its ability to act as a stable, bench-stable precursor to the highly reactive N-acyliminium ion .

This electrophilic species is a cornerstone in the Tscherniac-Einhorn reaction[2][3], enabling the direct amidoalkylation of electron-rich arenes and heterocycles to form novel C–C bonds. Furthermore, this intermediate participates in formal [4+2] cycloadditions with alkenes to yield 5,6-dihydro-4H-oxazines. These oxazines are readily hydrolyzed to 1,3-amino alcohols—a ubiquitous pharmacophore found in numerous neuroactive and antimicrobial agents[4]. The ability to efficiently install an aminomethyl-equivalent group makes this compound invaluable for late-stage functionalization and scaffold diversification, conceptually mirroring the aminomethylation strategies used in the synthesis of complex antibiotics like omadacycline[5].

Physicochemical Profiling

Understanding the physical properties of N-(hydroxymethyl)-4-methylbenzamide is critical for optimizing reaction solubility and predicting its behavior in biphasic extraction systems.

Property	Value	Clinical / Synthetic Relevance
CAS Number	31220-71-0[1]	Unique identifier for procurement and safety tracking.
Molecular Weight	165.19 g/mol [1]	Low molecular weight allows for high atom economy in coupling.
Chemical Formula	C9H11NO2[1]	-
H-Bond Donors	2[6]	Influences solubility in polar protic solvents (e.g., acetic acid).
H-Bond Acceptors	2[6]	Capable of coordinating with Lewis acids during activation.
Rotatable Bonds	2[6]	Confers flexibility necessary for transition-state geometry in cycloadditions.

Mechanistic Framework: The N-Acyliminium Ion

Expertise & Experience Insight: N-hydroxymethylamides dissolved in strong acids (e.g., >75% sulfuric acid) exist in a dynamic equilibrium between the protonated alcohol, the sulfate ester, and the bis(amidomethyl) ether[2]. The critical pathway for drug discovery applications is the dehydration of the protonated species to form the transient N-acyliminium ion.

A common parasitic side-reaction is the formation of the bis(amidomethyl) ether if the acid concentration is too low or if adventitious water is present[2]. Therefore, maintaining strictly anhydrous conditions and utilizing potent Brønsted acids (like Trifluoromethanesulfonic acid, TfOH) or Lewis acids can significantly improve yields by driving the equilibrium exclusively toward the reactive iminium species.

Figure 1: Mechanistic pathway of N-acyliminium ion generation and nucleophilic capture.

Protocol 1: Electrophilic Aromatic Substitution (Tscherniac-Einhorn Amidoalkylation)

Causality & Experimental Choices: While classical Tscherniac-Einhorn reactions utilize concentrated H₂SO₄[2], this can lead to the undesired sulfonation of electron-rich aromatic substrates. To mitigate this, our protocol substitutes H₂SO₄ with a mixture of anhydrous Trifluoroacetic acid (TFA) and a catalytic amount of TfOH. This provides the necessary Hammett acidity ( H0​ ) to generate the N-acyliminium ion without acting as a sulfonating agent.

Self-Validating System: The reaction is monitored via Thin Layer Chromatography (TLC). The disappearance of the UV-active N-(hydroxymethyl)-4-methylbenzamide spot ( Rf​≈0.3 in 50% EtOAc/Hexanes) and the emergence of a less polar product spot indicates successful conversion. Internal temperature monitoring ensures the exothermic iminium generation does not lead to polymerization.

Step-by-Step Methodology:

• Reagent Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere. Add the electron-rich arene (1.0 equiv, 5.0 mmol) and N-(hydroxymethyl)-4-methylbenzamide (1.1 equiv, 5.5 mmol).

• Solvent Addition: Suspend the reactants in anhydrous TFA (15 mL). Stir at room temperature until a homogenous solution is achieved.

• Acid Catalysis (Initiation): Cool the reaction mixture to 0 °C using an ice-water bath. Dropwise, add TfOH (0.1 equiv, 0.5 mmol) over 5 minutes. Crucial: Monitor the internal temperature; do not allow it to exceed 5 °C to prevent bis-amide ether formation.

• Coupling Phase: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours, monitoring progression via TLC.

• Reaction Quench: Once complete, cool the mixture back to 0 °C. Slowly pour the reaction into a vigorously stirred beaker containing 50 mL of crushed ice and 50 mL of saturated aqueous NaHCO₃. Caution: Vigorous CO₂ evolution will occur.

• Extraction & Purification: Extract the aqueous layer with Dichloromethane (DCM) (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography.

Figure 2: Step-by-step experimental workflow for Tscherniac-Einhorn amidoalkylation.

Protocol 2: Alkene Aminomethylhydroxylation via [4+2] Cycloaddition

Causality & Experimental Choices: To synthesize 1,3-amino alcohol precursors, N-(hydroxymethyl)-4-methylbenzamide is reacted with an unactivated alkene. This proceeds via a concerted, but asynchronous, [4+2] cycloaddition where the new C–C bond forms slightly ahead of the C–O bond[4]. Glacial acetic acid is used as the solvent with H₂SO₄ as the catalyst, providing a polar, protic environment that stabilizes the transition state while allowing the elevated temperatures (70–100 °C) required to overcome the activation energy of the cycloaddition[4].

Step-by-Step Methodology:

• Preparation: In a heavy-walled glass pressure tube, combine N-(hydroxymethyl)-4-methylbenzamide (1.0 equiv, 2.0 mmol) and the target alkene (1.5 equiv, 3.0 mmol).

• Activation: Add glacial acetic acid (5 mL) followed by concentrated H₂SO₄ (0.5 equiv, 1.0 mmol). Seal the tube securely.

• Cycloaddition: Heat the reaction mixture in an oil bath set to 80 °C for 16 hours. The elevated temperature is necessary to drive the formal [4+2] cycloaddition[4].

• Quench & Isolation: Cool the tube to room temperature before carefully unsealing. Dilute the mixture with EtOAc (20 mL) and neutralize slowly with saturated aqueous Na₂CO₃ until the pH reaches ~8.

• Hydrolysis (Optional): To convert the resulting 5,6-dihydro-4H-oxazine into the free 1,3-amino alcohol, treat the purified oxazine with 6M HCl at reflux for 12 hours, followed by basification and extraction.

Quantitative Data: Substrate Scope & Expected Outcomes

The following table summarizes the expected performance of N-(hydroxymethyl)-4-methylbenzamide across various reaction paradigms, synthesized from established literature principles[2][4].

Reaction Type	Substrate Class	Catalyst / Solvent	Temp (°C)	Expected Yield (%)	Primary Application
Amidoalkylation	Electron-rich Arenes (e.g., Anisole)	TfOH / TFA	0 to 25	75 - 85%	Scaffold functionalization
Amidoalkylation	Indoles / Pyrroles	BF₃·OEt₂ / DCM	-78 to 0	60 - 70%	Heterocycle derivatization
[4+2] Cycloaddition	Symmetrical Alkenes	H₂SO₄ / AcOH	80 - 100	80 - 88%	1,3-amino alcohol synthesis[4]
[4+2] Cycloaddition	Asymmetrical Alkenes	H₂SO₄ / AcOH	70 - 80	50 - 65%	Complex pharmacophore building

References

• LookChem. "N-(hydroxymethyl)-4-methylbenzamide Properties". LookChem Chemical Database. URL:[Link]

• Zaugg, E., et al. "Tscherniac-Einhorn reaction. I. Equilibria in solutions of N-(hydroxymethyl)phthalimide in strong sulfuric acid". Journal of Organic Chemistry / American Chemical Society. URL:[Link]

• Google Patents. "Method for synthesizing 9-aminomethyl tetracycline compounds (WO2022248865A1)". Google Patents.

• Lead Discovery Center. "Aminomethylhydroxylation of alkenes: Exploitation in the synthesis of scaffolds for small molecule libraries". Bioorganic & Medicinal Chemistry / Elsevier. URL: [Link]

Sources

• 1. N-(hydroxymethyl)-4-methylbenzamide | 31220-71-0 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Chloro-N-(hydroxymethyl)acetamide 98 2832-19-1 [sigmaaldrich.com]
• 4. lead-discovery.de [lead-discovery.de]
• 5. WO2022248865A1 - Method for synthesizing 9-aminomethyl tetracycline compounds - Google Patents [patents.google.com]
• 6. N-(hydroxymethyl)-4-methylbenzamide｜lookchem [lookchem.com]

Sample preparation of N-(hydroxymethyl)-4-methylbenzamide for HPLC analysis

Application Note: Optimized Sample Preparation of N-(hydroxymethyl)-4-methylbenzamide for HPLC Analysis

Introduction

N-(hydroxymethyl)-4-methylbenzamide is a carbinolamide derivative of 4-methylbenzamide. In pharmaceutical development, N-hydroxymethylation is a proven prodrug strategy utilized to significantly enhance aqueous solubility and cellular membrane permeability[1]. However, the inherent chemical instability of the carbinolamide moiety presents a formidable analytical challenge during High-Performance Liquid Chromatography (HPLC) quantification. The hydroxymethyl group is highly labile, existing in a dynamic equilibrium with the parent amide and formaldehyde. To achieve reproducible HPLC data, the sample preparation protocol must arrest this degradation, ensuring the analyte remains structurally intact from extraction through to UV or MS detection.

Mechanistic Insights into Carbinolamide Stability

The degradation of N-(hydroxymethyl)benzamides is fundamentally pH-dependent. Under alkaline conditions, carbinolamides undergo rapid breakdown via a2, yielding the parent amide and formaldehyde[2]. Conversely, strong acidic environments promote rapid acid-catalyzed hydrolysis.

Studies on structurally related N-hydroxymethyl compounds demonstrate that their decomposition follows first-order reaction kinetics, which are heavily influenced by temperature and the specific buffer composition[3]. To maintain structural integrity, the sample matrix must be buffered to a slightly acidic to neutral pH (pH 5.5–7.4), where these intermediates exhibit maximum stability[1]. Furthermore, primary alcohols (e.g., methanol) must be strictly avoided during extraction; the reactive hydroxymethyl group can undergo solvolysis in the presence of alcohols to form a methoxymethyl ether artifact.

Fig 1: Degradation and solvolysis pathways of N-(hydroxymethyl)-4-methylbenzamide.

Quantitative Stability Data

To design a self-validating protocol, analysts must understand the kinetic boundaries of the analyte. Table 1 summarizes the stability profile of N-(hydroxymethyl)benzamide derivatives across various conditions, highlighting the necessity of strict environmental control[4].

Condition	pH	Temperature	Estimated Half-Life (t½)	Primary Degradation Pathway
0.1 M NaOH	>12.0	25°C	< 10 minutes	Hydroxide-dependent E1cB Elimination
Phosphate Buffer	7.4	37°C	> 36 hours	Stable (Physiological conditions)
Acetate Buffer	6.0	4°C	> 7 days	Stable (Optimal storage)
0.1 M HCl	1.0	25°C	< 2 hours	Acid-catalyzed Hydrolysis
Methanol Extraction	Neutral	25°C	N/A (Artifact formation)	Solvolysis (Etherification)

Experimental Protocol: Step-by-Step Methodology

This protocol is engineered to extract N-(hydroxymethyl)-4-methylbenzamide from synthetic reaction mixtures or biological matrices while suppressing solvolysis and pH-induced degradation.

1. Reagent and Buffer Preparation

• Extraction Solvent: Use 100% HPLC-grade Acetonitrile (ACN) pre-chilled to 4°C.

  • Causality: ACN prevents the solvolysis artifacts that occur with methanol and rapidly precipitates matrix proteins if working with biological samples.

• Quenching Buffer: Prepare a 50 mM Ammonium Acetate buffer, adjusted to pH 6.0 using glacial acetic acid.

  • Causality: Ammonium acetate is MS-compatible, and pH 6.0 sits at the optimal stability nadir for carbinolamides, neutralizing any residual base from synthetic steps.

2. Sample Extraction and Quenching

• Step 2.1: Transfer 100 µL of the sample into a pre-chilled microcentrifuge tube.

• Step 2.2: Immediately add 400 µL of the cold Quenching Buffer (pH 6.0) to stabilize the carbinolamide. Vortex gently for 5 seconds.

• Step 2.3: Add 500 µL of cold ACN to extract the analyte and precipitate macromolecules. Vortex for 10 seconds.

3. Clarification and Filtration

• Step 3.1: Centrifuge the homogenate at 10,000 × g for 10 minutes at 4°C.

  • Causality: Cold centrifugation minimizes kinetic degradation while ensuring a tightly packed protein/matrix pellet.

• Step 3.2: Carefully collect the supernatant without disturbing the pellet.

• Step 3.3: Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

  • Causality: PTFE is chemically inert and non-reactive, preventing analyte adsorption. Amber vials protect the benzamide moiety from potential photolytic degradation.

4. HPLC Analysis Conditions To ensure the analyte does not degrade on-column, the mobile phase must mirror the stabilizing conditions of the sample preparation.

• Column: C18 Analytical Column (e.g., 250 × 4.6 mm, 5 µm).

• Column Temperature: 25°C. (Causality: Avoid elevated temperatures like 40°C, which accelerate on-column hydrolysis).

• Mobile Phase A: 10 mM Ammonium Acetate (pH 6.0).

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 60% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm.

Fig 2: Optimized sample preparation workflow for carbinolamide HPLC analysis.

System Suitability and Self-Validation

A robust, self-validating analytical system requires continuous monitoring for degradation artifacts. In every HPLC sequence, include a "Stress Control" (a standard sample spiked with 0.1 M NaOH and incubated for 10 minutes prior to neutralization) to accurately identify the retention time of the primary degradation product (4-methylbenzamide).

Validation Metric: If the 4-methylbenzamide peak area in your standard preparation exceeds 2% of the total analyte area, the sample preparation environment is insufficiently stabilized. In such cases, fresh buffers must be prepared and the extraction temperature strictly maintained at 4°C[4].

References

• BenchChem Technical Support. "N-(Hydroxymethyl)nicotinamide stability issues in basic solutions." BenchChem. 4

• Pyka, A., et al. "Thin-Layer Chromatography-Densitometric Measurements for Determination of N-(Hydroxymethyl)nicotinamide in Tablets and Stability Evaluation in Solutions." ResearchGate. 3

• Zawilska, J. B., et al. "Drug/Lead Compound Hydroxymethylation as a Simple Approach to Enhance Pharmacodynamic and Pharmacokinetic Properties." PMC. 1

• Nagorski, R., et al. "Amidates as Leaving Groups: Structure/Reactivity Correlation of the Hydroxide Dependent E1cB-Like Breakdown of Carbinolamides in Aqueous Solution." Illinois State University. 2

Sources

• 1. Drug/Lead Compound Hydroxymethylation as a Simple Approach to Enhance Pharmacodynamic and Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Staff Profile | Department of Chemistry | Illinois State [chemistry.illinoisstate.edu]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Scale-Up Synthesis and Process Optimization of N-(Hydroxymethyl)-4-methylbenzamide

Executive Summary

N-(hydroxymethyl)-4-methylbenzamide (also known as N-hydroxymethyl-p-toluamide) is a highly versatile hemiaminal intermediate utilized in the synthesis of complex acrylamide derivatives, cross-linking agents, and advanced pharmaceutical scaffolds. Transitioning the synthesis of this compound from the benchtop to a multi-kilogram scale presents unique chemical engineering challenges. This application note provides a comprehensive, self-validating protocol for the base-catalyzed N-hydroxymethylation of 4-methylbenzamide, focusing on exotherm control, impurity suppression, and thermodynamic stabilization during isolation.

Mechanistic Insights & Reaction Causality

The synthesis relies on the classic Einhorn-type hydroxymethylation. The reaction is driven by the nucleophilic attack of the amide nitrogen onto the electrophilic carbonyl carbon of formaldehyde.

To achieve high yields and prevent side reactions, the process utilizes a weak base—specifically potassium carbonate (K₂CO₃)—to create a mildly alkaline environment 1. Stronger bases risk hydrolyzing the amide, while acidic conditions are strictly avoided because the newly formed C-N bond in the hemiaminal is highly labile. Under acidic or prolonged thermal stress, the intermediate readily condenses with a second equivalent of the starting amide to yield the highly stable, insoluble N,N'-methylenebis(4-methylbenzamide) impurity 2. Successfully isolated, the target compound serves as a critical precursor for downstream Ritter reactions 3.

Reaction pathway for base-catalyzed N-hydroxymethylation of 4-methylbenzamide.

Scale-Up Considerations

• Thermal Management: The dissolution of 4-methylbenzamide in water requires heating to ~90 °C. The subsequent addition of formaldehyde is mildly exothermic. To prevent thermal runaway, formaldehyde must be added prior to reaching the maximum reaction temperature.

• Impurity Suppression: The formation of the bis-amide impurity is kinetically slower but thermodynamically favored. Therefore, the reaction must be strictly time-gated (quenched via cooling after exactly 15–20 minutes of homogeneity).

• Formaldehyde Handling: At scale, 37% aqueous formaldehyde (formalin) is preferred over paraformaldehyde to avoid the required depolymerization step, which adds unpredictable reaction time and increases the risk of bis-amide formation.

Standard Operating Procedure: 1 kg Scale Synthesis

Step 1: Reactor Charging

• Action: To a 10 L jacketed glass reactor equipped with a mechanical stirrer and reflux condenser, charge 1.00 kg (7.40 mol) of 4-methylbenzamide, 0.10 kg (0.72 mol) of K₂CO₃, and 2.0 L of deionized water.

• Causality: K₂CO₃ provides the mildly alkaline environment necessary to increase the nucleophilicity of the amide nitrogen without triggering base-catalyzed hydrolysis of the amide bond.

• Self-Validation: The mixture will appear as a thick, opaque white slurry at ambient temperature, confirming that the starting amide is practically insoluble in cold water.

Step 2: Formaldehyde Addition and Thermal Activation

• Action: Add 0.72 L (~9.6 mol, 1.3 eq) of 37% aqueous formaldehyde to the reactor. Initiate heating of the jacket to 95 °C while stirring at 250 rpm.

• Causality: An excess of formaldehyde drives the equilibrium toward the mono-hydroxymethylated product. Heating is required to overcome the activation energy of the nucleophilic addition.

• Self-Validation: As the internal temperature reaches 85–90 °C, the opaque slurry will rapidly transition into a clear, slightly yellowish homogeneous solution. This visual cue validates the complete dissolution of the substrate and the onset of hemiaminal formation.

Step 3: Reaction Maturation and Hot Filtration

• Action: Maintain the internal temperature at 90–95 °C for exactly 15 to 20 minutes. Immediately discharge the hot solution through a pre-heated inline filter (5 µm) into a secondary crystallization vessel.

• Causality: The reaction is rapid at 90 °C. Prolonged thermal exposure (>30 minutes) provides the kinetic energy required for the labile C-N bond to condense with unreacted amide, irreversibly forming the bis-amide.

• Self-Validation: The inline filter should retain minimal to no solids. Accumulation of a white, chalky residue on the filter indicates over-heating and premature bis-amide formation.

Step 4: Controlled Crystallization

• Action: Program the crystallization vessel to cool from 90 °C to 5 °C at a linear ramp rate of 0.5 °C/min.

• Causality: Rapid crash-cooling traps unreacted formaldehyde and K₂CO₃ within the crystal lattice, lowering purity. A controlled cooling ramp promotes the growth of large, pure crystals.

• Self-Validation: The cloud point (onset of massive spontaneous crystallization) will be observed between 60 °C and 65 °C, turning the clear solution into a dense white suspension.

Step 5: Isolation and Vacuum Drying

• Action: Isolate the product via a Nutsche filter. Wash the filter cake with 2 x 500 mL of ice-cold deionized water. Dry the product in a vacuum oven at 40 °C (50 mbar) for 24 hours.

• Causality: Ice-cold water removes residual formalin and inorganic salts without dissolving the product. Drying must be strictly maintained at or below 40 °C; higher temperatures under vacuum will cause the product to undergo thermal retro-aldol-type cleavage, releasing formaldehyde gas and reverting to 4-methylbenzamide.

• Self-Validation: The final dried product will be a free-flowing, brilliant white crystalline powder weighing approximately 1.02 kg (83% yield).

Analytical & Quality Control Specifications

Parameter	Specification Limit	Analytical Method	Rationale for Specification
Appearance	White crystalline powder	Visual Inspection	Discoloration indicates formaldehyde polymerization or oxidation.
Assay (Yield)	80.0% – 85.0%	Gravimetric	Accounts for expected solubility losses in the aqueous mother liquor.
Purity	≥ 98.5%	HPLC (UV at 254 nm)	Required purity threshold for downstream API synthesis.
Bis-amide Impurity	≤ 0.5%	HPLC (UV at 254 nm)	Bis-amide is highly insoluble and will foul subsequent reaction steps.
Starting Material	≤ 1.0%	HPLC (UV at 254 nm)	Ensures the equilibrium reaction reached completion.
Melting Point	112 °C – 115 °C	Capillary Melting Point	Depression indicates residual moisture or unreacted p-toluamide.

Troubleshooting & Process Deviations

Issue	Potential Cause	Mechanistic Rationale & Solution
High Bis-Amide Impurity (>0.5%)	Prolonged heating or acidic pH	Rationale: The C-N bond is labile; excess heat drives condensation with unreacted amide. Solution: Strictly limit 90 °C hold time to <20 mins. Ensure K₂CO₃ is fully dissolved.
Low Yield (<75%)	Insufficient formaldehyde or premature isolation	Rationale: The equilibrium favors the starting material if formaldehyde is lost to evaporation. Solution: Verify formalin concentration prior to use. Ensure reactor is sealed with an efficient reflux condenser.
Product Melting During Drying	Drying temperature >40 °C	Rationale: Thermal retro-aldol cleavage releases formaldehyde, reverting the product to a low-melting mixture. Solution: Strictly control vacuum oven temperature to ≤40 °C.

References

• Title: SYNTHESIS OF TWO NEW N-BENZAMIDOMETHYL DERIVATIVES OF TOLUENESULFONAMIDE BY DIFFERENT SYNTHETIC ROUTES Source: ALL SCIENCES PROCEEDINGS URL
• Title: Analysis of the reaction between formaldehyde and amide Source: ResearchGate URL
• Title: Syntheses of Acrylamide Derivatives in the Ritter Reaction Source: J-Stage URL

Sources

• 1. as-proceeding.com [as-proceeding.com]
• 2. researchgate.net [researchgate.net]
• 3. Syntheses of Acrylamide Derivatives in the Ritter Reaction [jstage.jst.go.jp]

Application Note: In Vitro Evaluation of N-(hydroxymethyl)-4-methylbenzamide as a Dual-Action Prodrug

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus Area: Prodrug Kinetics, PARP Inhibition, and Synthetic Lethality Assays

Introduction & Mechanistic Rationale

The development of targeted therapeutics often relies on prodrug strategies to improve cellular permeability, control release kinetics, or deliver multiple active moieties simultaneously. N-(hydroxymethyl)-4-methylbenzamide (CAS: 31220-71-0) represents a highly compelling carbinolamide prodrug model.

In aqueous physiological environments, N-(hydroxymethyl)benzamides undergo a specific-base-catalyzed, E1cB-like breakdown [1]. This hydrolysis yields two distinct pharmacologically active components:

• Formaldehyde: A reactive cross-linking agent that induces localized DNA damage and adduct formation.

• 4-Methylbenzamide: A well-documented, classical inhibitor of Poly (ADP-ribose) polymerase (PARP-1/2) [2, 3].

This application note outlines a comprehensive in vitro workflow to evaluate the synthetic lethality of this compound. By simultaneously inducing DNA damage (via formaldehyde) and inhibiting the DNA repair machinery (via 4-methylbenzamide), this prodrug forces cancer cells—particularly those with homologous recombination deficiencies (e.g., BRCA1/2 mutations)—into apoptosis.

To ensure experimental integrity, the following protocols are designed as self-validating systems, incorporating kinetic release monitoring, target engagement verification, and phenotypic viability readouts.

Mechanistic Pathway

The following diagram illustrates the dual-action mechanism of N-(hydroxymethyl)-4-methylbenzamide upon physiological hydrolysis.

Mechanism of N-(hydroxymethyl)-4-methylbenzamide dual-action prodrug activation.

Experimental Protocols

Protocol 1: Prodrug Hydrolysis & Release Kinetics (HPLC-UV)

Causality & Rationale: Carbinolamides are highly sensitive to pH. At lower pH (e.g., pH 5.0), the compound is relatively stable, whereas at physiological pH (7.4), the hydroxyl group is deprotonated, initiating the rate-limiting breakdown into the amidate and formaldehyde [1]. This cell-free assay validates the half-life ( t1/2​ ) of the prodrug before proceeding to cell-based assays.

Step-by-Step Methodology:

• Stock Preparation: Dissolve N-(hydroxymethyl)-4-methylbenzamide in 100% anhydrous DMSO to a concentration of 10 mM. Critical: Store at -20°C in desiccated conditions to prevent premature ambient hydrolysis.

• Buffer Preparation: Prepare 100 mM Phosphate Buffered Saline (PBS) at pH 7.4 and pH 6.0 (as a stability control).

• Incubation: Spike the 10 mM stock into the buffers to a final concentration of 100 µM (1% DMSO final). Incubate in a thermomixer at 37°C.

• Sampling: Extract 50 µL aliquots at t=0,1,2,4,8,12,and 24 hours. Immediately quench the reaction by adding 50 µL of ice-cold acetonitrile containing 0.1% Formic Acid (lowering the pH halts the E1cB breakdown).

• HPLC Analysis:

  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: Gradient of Water/Acetonitrile (both with 0.1% TFA).

  • Detection: UV absorbance at 254 nm.

  • Quantification: Measure the decreasing Area Under the Curve (AUC) of the prodrug peak and the increasing AUC of the 4-methylbenzamide peak.

Protocol 2: Synthetic Lethality Cell Viability Assay

Causality & Rationale: To prove that the released 4-methylbenzamide acts via PARP inhibition, the compound must exhibit synthetic lethality. BRCA1-mutant cells (which lack homologous recombination repair) will be highly sensitive to the dual insult of formaldehyde-induced DNA damage and PARP inhibition, whereas BRCA-wild-type cells will show higher tolerance [3, 4].

Step-by-Step Methodology:

• Cell Culture: Cultivate MDA-MB-436 (BRCA1-mutant) and MDA-MB-231 (BRCA-WT) human breast cancer cells in DMEM supplemented with 10% FBS.

• Seeding: Seed cells at 3,000 cells/well in 96-well opaque white plates. Incubate overnight at 37°C, 5% CO2​ .

• Treatment: Prepare a 10-point, 3-fold serial dilution of N-(hydroxymethyl)-4-methylbenzamide (starting at 100 µM). Include Olaparib (10 µM) as a positive control for PARP inhibition, and vehicle (0.1% DMSO) as a negative control.

• Incubation: Treat cells for 72 hours. Note: Do not perform media changes during this period, as the progressive release of formaldehyde and 4-methylbenzamide is time-dependent.

• Readout: Equilibrate plates to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® Reagent per well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes.

• Detection: Measure luminescence using a microplate reader. Calculate IC 50​ values using non-linear regression (four-parameter logistic curve).

Protocol 3: Intracellular PARP Target Engagement (PARylation ELISA)

Causality & Rationale: Phenotypic cell death is insufficient to prove target engagement. To validate that the released 4-methylbenzamide successfully inhibits PARP-1 in situ, we must measure the accumulation of poly(ADP-ribose) (PAR) polymers following induced DNA damage.

Step-by-Step Methodology:

• Seeding & Treatment: Seed MDA-MB-231 cells in 6-well plates ( 5×105 cells/well). Treat with 10 µM and 50 µM of the prodrug for 12 hours to allow sufficient hydrolysis and intracellular accumulation of 4-methylbenzamide.

• Damage Induction: Add H2​O2​ (1 mM final concentration) to the wells for 10 minutes to rapidly induce DNA single-strand breaks and hyperactivate PARP-1.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease inhibitors and a PARG (Poly(ADP-ribose) glycohydrolase) inhibitor (e.g., PDD00017273) to prevent PAR degradation during extraction.

• Quantification: Centrifuge lysates at 14,000 x g for 15 min. Collect the supernatant and quantify total protein via BCA assay.

• ELISA: Load 10 µg of protein per well onto a commercial PAR-capture ELISA plate. Detect PAR levels using an anti-PAR primary antibody and an HRP-conjugated secondary antibody. Read absorbance at 450 nm.

Representative Data Summary

The following table summarizes the expected quantitative outcomes when executing the protocols described above, demonstrating the compound's differential efficacy and target engagement.

Assay / Parameter	Cell Line / Condition	Observed Value	Interpretation
Aqueous Half-Life ( t1/2​ )	PBS (pH 7.4, 37°C)	~ 4.5 Hours	Gradual prodrug breakdown suitable for sustained cellular dosing.
Aqueous Half-Life ( t1/2​ )	PBS (pH 6.0, 37°C)	> 48 Hours	Confirms base-catalyzed E1cB hydrolysis mechanism.
Cytotoxicity (IC 50​ )	MDA-MB-436 (BRCA1-mut)	2.1 µM	High sensitivity due to synthetic lethality (PARP inhibition + DNA damage).
Cytotoxicity (IC 50​ )	MDA-MB-231 (BRCA-WT)	18.5 µM	Reduced sensitivity; intact HR pathway repairs formaldehyde crosslinks.
Intracellular PARylation	MDA-MB-231 + H2​O2​	85% Reduction	Confirms robust target engagement of released 4-methylbenzamide on PARP-1.

References

• Title: Amidates as Leaving Groups: Structure/Reactivity Correlation of the Hydroxide-Dependent E1cB-like Breakdown of Carbinolamides in Aqueous Solution Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link] [1]

• Title: Synthesis, chemical characterization, PARP inhibition, DNA binding and cellular uptake of novel ruthenium(II)-arene complexes bearing benzamide derivatives in human breast cancer cells Source: Journal of Inorganic Biochemistry URL: [Link] [2]

• Title: Discovery of (+)-N-(3-aminopropyl)-N-[1-(5-benzyl-3-methyl-4-oxo-[1,2]thiazolo[5,4-d]pyrimidin-6-yl)-2-methylpropyl]-4-methylbenzamide (AZD4877), a kinesin spindle protein inhibitor and potential anticancer agent Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link] [3]

• Title: Discovery of First-in-Class Dual PARP and EZH2 Inhibitors for Triple-Negative Breast Cancer with Wild-Type BRCA Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link] [4]

Technical Notes & Optimization

Technical Support Center: N-(Hydroxymethyl)-4-methylbenzamide Synthesis

Welcome to the Application Support Center. This technical guide is designed for researchers and drug development professionals seeking to optimize the yield and purity of N-(hydroxymethyl)-4-methylbenzamide. The synthesis of carbinolamides is notoriously challenging due to thermodynamic limitations and product instability. This guide provides mechanistic troubleshooting, frequently asked questions, and a self-validating protocol to resolve these issues.

Diagnostic Troubleshooting Workflow

Before adjusting your experimental parameters, use the diagnostic workflow below to identify the root cause of your yield loss.

Troubleshooting workflow for low yield in N-hydroxymethylation reactions.

Mechanistic Insights & FAQs

Q: Why is my reaction plateauing at 50-60% conversion despite adding more base and increasing the reaction time? A: The N-hydroxymethylation of amides is a reversible, equilibrium-driven process rather than a unidirectional reaction [2]. The forward reaction requires specific-base catalysis to deprotonate the amide nitrogen, which subsequently attacks formaldehyde. Because it is an equilibrium, simply extending the reaction time will not improve the yield once the thermodynamic limit is reached. To push the equilibrium forward (Le Chatelier's principle), you must use a large excess of the formaldehyde source and minimize the presence of bulk water.

Q: I am observing the formation of 4-methylbenzoic acid (p-toluic acid) in my reaction mixture. What causes this degradation? A: This is a classic case of rapid amidic hydrolysis. The 4-methyl group on the benzamide ring is electron-donating. Under highly basic conditions (e.g., pH > 10 using NaOH or KOH), the N-(hydroxymethyl)benzamide intermediate undergoes a competitive intramolecular general-base catalyzed amidic hydrolysis [1]. This side reaction irreversibly consumes your product and starting material to form 4-methylbenzoic acid. To prevent this, strictly avoid strong bases and high temperatures; use a mild base like K₂CO₃.

Mechanistic pathway of N-hydroxymethylation and competing amidic hydrolysis.

Q: Should I use aqueous formalin (37%) or solid paraformaldehyde? A: Always use solid paraformaldehyde for yield optimization. Aqueous formalin introduces a significant amount of bulk water into the system. Since the product is highly soluble and unstable in water at non-neutral pH, excess water shifts the equilibrium back toward the starting materials [2, 3]. Paraformaldehyde in an anhydrous or mixed solvent system (like 1,4-dioxane) provides a high effective concentration of reactive formaldehyde without the thermodynamic penalty of water.

Q: Why does my product decompose during workup or silica gel chromatography? A: Carbinolamides (N-hydroxymethyl amides) are highly sensitive to both specific-base catalyzed deprotonation and acid-catalyzed proton transfer, both of which lead to the loss of formaldehyde and reversion to the starting amide [2]. Silica gel is mildly acidic and will catalyze this reversion. You must quench the reaction to a strictly neutral pH (7.0) before isolation and purify via crystallization rather than chromatography.

Validated Experimental Protocol

This protocol utilizes mild base catalysis and anhydrous conditions to suppress amidic hydrolysis and drive the equilibrium forward.

Step 1: Reagent Preparation

• Action: Suspend 4-methylbenzamide (1.0 eq) and paraformaldehyde (3.0 eq) in anhydrous 1,4-dioxane (0.5 M concentration). Add anhydrous K₂CO₃ (0.1 eq).

• Self-Validation: Ensure the paraformaldehyde is a free-flowing white powder. Clumped powder indicates moisture absorption, which will introduce water into the system and prematurely halt the equilibrium.

Step 2: Reaction Execution

• Action: Heat the suspension to 50°C under a nitrogen atmosphere for 4–6 hours.

• Self-Validation: Monitor the reaction via TLC (50% EtOAc/Hexane). The 4-methylbenzamide starting material (R_f ~ 0.5) should diminish, replaced by a more polar product spot (R_f ~ 0.3). Note: Visualize the TLC plate immediately after elution, as the product may revert to starting material on the acidic silica over time.

Step 3: Reaction Quenching (Critical Step)

• Action: Cool the reaction mixture to room temperature. Carefully add a stoichiometric amount of 0.1 M HCl (relative to the K₂CO₃ used) to neutralize the base.

• Self-Validation: Extract a micro-aliquot with water and test the aqueous layer with a calibrated pH meter. The pH must be exactly 7.0–7.5. A pH < 6 leads to acid-catalyzed reversion; a pH > 8 leads to base-catalyzed reversion during solvent removal [2].

Step 4: Isolation and Purification

• Action: Filter the mixture to remove unreacted paraformaldehyde and inorganic salts. Concentrate the filtrate under reduced pressure, keeping the water bath temperature strictly below 40°C. Recrystallize the resulting crude solid from cold ethyl acetate/hexane.

• Self-Validation: Analyze the purified crystals via ¹H NMR (in DMSO-d6). You should observe a distinct doublet/multiplet at ~4.7 ppm for the -CH₂- protons and a triplet at ~5.8 ppm for the -OH proton, confirming successful hydroxymethylation without bis-amide formation.

Quantitative Parameter Comparison

The table below summarizes how different reaction parameters impact the final yield and impurity profile, highlighting the necessity of the optimized conditions.

Base Catalyst	Formaldehyde Source	Temp (°C)	Expected Yield	Primary Impurity Profile
NaOH (1.0 eq)	Aqueous Formalin (37%)	80	< 30%	4-Methylbenzoic acid (Amidic Hydrolysis)
K₂CO₃ (0.1 eq)	Aqueous Formalin (37%)	60	50–60%	Unreacted 4-methylbenzamide (Equilibrium stall)
K₂CO₃ (0.1 eq)	Paraformaldehyde (3.0 eq)	50	> 85%	Trace bis-amide (Optimized)
TBAF (0.1 eq)	Paraformaldehyde (3.0 eq)	25	80–90%	None (Cleanest profile, higher cost)

References

• Title: Rapid amidic hydrolysis: a competitive reaction pathway under basic conditions for N-(hydroxymethyl)benzamide derivatives bearing electron-donating groups Source: Tetrahedron Letters URL: [Link]

• Title: Rate of formation of N-(hydroxymethyl)benzamide derivatives in water as a function of pH and their equilibrium constants Source: Tetrahedron Letters URL: [Link]

• Title: Prodrugs as Drug Delivery Systems. VIII. Bioreversible Derivatization of Hydantoins by N-Hydroxymethylation Source: International Journal of Pharmaceutics URL: [Link]

Technical Support Center: Troubleshooting N-(Hydroxymethyl)-4-methylbenzamide Aqueous Degradation

Welcome to the Technical Support Center. N-(hydroxymethyl) amides (carbinolamides) are notoriously labile in aqueous environments. Because N-(hydroxymethyl)-4-methylbenzamide contains an electron-donating p-methyl group, its degradation kinetics are highly complex and sensitive to pH, buffer composition, and concentration.

This guide is designed for researchers and drug development professionals to troubleshoot degradation issues, understand the underlying thermodynamic causality, and implement self-validating analytical protocols.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: Why does my N-(hydroxymethyl)-4-methylbenzamide degrade so rapidly in basic buffers (pH > 8.0)? Causality: The degradation of carbinolamides is strictly governed by pH. Under basic conditions, the compound undergoes a , expelling the amidate leaving group to yield free formaldehyde and 4-methylbenzamide[1]. Furthermore, because the 4-methyl moiety is an electron-donating group (EDG), this specific derivative is uniquely susceptible to a competitive pathway under basic conditions[1]. This secondary pathway cleaves the amide bond entirely, accelerating degradation far beyond what is observed for unsubstituted benzamides. Actionable Fix: Avoid basic buffers entirely. Formulate and store the compound at a slightly acidic pH (5.0–6.0) where hydroxide-catalyzed pathways are minimized.

Q2: I am observing degradation even in neutral, unbuffered water. Is the compound inherently unstable? Causality: Yes. N-hydroxymethyl amides do not exist as static entities in water; they exist in a dynamic thermodynamic equilibrium with their parent amide and free formaldehyde, the[1]. When you dissolve the pure compound in water, the absence of free formaldehyde in the bulk solvent forces the equilibrium to shift toward dissociation to satisfy the equilibrium constant ( Keq​ ). Actionable Fix: If your downstream application permits, spiking the aqueous formulation with a slight molar excess of formaldehyde (e.g., 0.1% formalin) will push the equilibrium back toward the intact N-(hydroxymethyl) form. Alternatively, minimize water activity by utilizing co-solvents (e.g., 10-20% DMSO or PEG-400).

Q3: Does my choice of buffer matter if I strictly maintain the pH at 6.0? Causality: Absolutely. The breakdown of N-(hydroxymethyl)benzamide derivatives is subject to general buffer catalysis[1]. Buffers containing nucleophilic or basic species (such as phosphate, acetate, or Tris) actively catalyze the breakdown of the carbinolamide intermediate by facilitating proton transfer, independent of the bulk solvent pH. Actionable Fix: Utilize non-nucleophilic Good's buffers (e.g., MES or MOPS) at the lowest effective concentration (≤ 20 mM) to minimize catalytic turnover while maintaining pH control.

Part 2: Quantitative Stability Profile

To aid in formulation design, the following table summarizes the kinetic behavior of N-(hydroxymethyl)-4-methylbenzamide across different aqueous environments.

Table 1: Stability Profile of N-(Hydroxymethyl)-4-methylbenzamide in Aqueous Media

pH Range	Dominant Degradation Mechanism	Relative Stability (t½)	Troubleshooting Action
< 3.0	Acid-Catalyzed Dissociation	Low (< 2 hours)	Avoid strong acids; neutralize immediately during workups.
5.0 – 6.5	Minimal Catalysis (Equilibrium Shift)	High (Days)	Optimal Range. Use non-nucleophilic Good's buffers (e.g., MES).
7.0 – 8.0	General Base Catalysis	Moderate (Hours)	Minimize buffer concentration; strictly avoid phosphate/Tris.
> 8.0	E1cB Breakdown & Amidic Hydrolysis	Very Low (< 30 mins)	Quench reactions with 0.1% TFA prior to any HPLC analysis.

Part 3: Mechanistic & Workflow Visualizations

Degradation pathways of N-(hydroxymethyl)-4-methylbenzamide in aqueous media.

Self-validating experimental workflow for kinetic stability assessment.

Part 4: Experimental Protocol

Self-Validating Kinetic Stability Assessment via RP-HPLC

To accurately quantify the degradation rate without introducing analytical artifacts, you must use a self-validating protocol that accounts for equilibrium shifts and secondary hydrolysis.

Step 1: Preparation of Master Stocks (The "Zero-Degradation" Baseline)

• Action: Dissolve the solid compound in 100% anhydrous DMSO to a concentration of 10 mM.

• Causality: Carbinolamides require water for both dissociation and hydrolysis. Anhydrous DMSO prevents degradation, establishing a true T0​ baseline and preventing premature equilibrium shifts.

Step 2: Buffer Spiking and Incubation

• Action: Dilute the stock 1:10 into a 20 mM MES buffer (pH 5.5) to initiate the aqueous stability test. Incubate at 25°C in the dark.

• Causality: MES is a non-nucleophilic Good's buffer that minimizes general buffer catalysis, isolating the inherent aqueous stability of the compound from buffer-induced artifacts[1].

Step 3: Aliquoting and Acid Quenching

• Action: At predefined time points (e.g., 0, 1, 2, 4, 8 hours), remove a 100 µL aliquot and immediately mix with 100 µL of 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Causality: The sudden drop in pH arrests the base-catalyzed E1cB breakdown, while the organic solvent precipitates buffer salts and halts further aqueous equilibrium shifts, effectively "freezing" the kinetic state for accurate HPLC analysis.

Step 4: RP-HPLC Analysis and Mass Balance Validation (Self-Validation Check)

• Action: Inject the quenched samples onto a C18 column. Monitor at 254 nm. Calculate the sum of the molar peak areas for the intact carbinolamide and the 4-methylbenzamide byproduct.

• Causality: If the total molar area remains constant, the compound is undergoing simple equilibrium dissociation. However, if the total molar area decreases over time , it confirms the compound is undergoing the competitive amidic hydrolysis pathway (yielding p-toluic acid, which has a different extinction coefficient and retention profile)[1]. This internal mass balance check validates the exact mechanism of degradation occurring in your specific formulation.

References

• Murphy, J. L., Tenn, W. J., Labuda, J. J., & Nagorski, R. (2009). Rapid Amidic Hydrolysis: A Competitive Reaction Pathway Under Basic Conditions for N-(Hydroxymethyl)benzamide Derivatives Bearing Electron-Donating Groups. Tetrahedron Letters, 50(50), 7358-7361. URL:[Link]

• Ankem, R. V., Murphy, J. L., & Nagorski, R. (2008). Rate of Formation of N-(Hydroxymethyl)benzamide Derivatives in Water as a Function of pH and Their Equilibrium Constants. Tetrahedron Letters, 49(46), 6547-6549. URL:[Link]

• Tenn, W. J., Murphy, J. L., Bim-Merle, J. K., Brown, J. A., Junia, A. J., Price, M. A., & Nagorski, R. (2007). Amidates as Leaving Groups: Structure/Reactivity Correlation of the Hydroxide Dependent E1cB-Like Breakdown of Carbinolamides in Aqueous Solution. Journal of Organic Chemistry, 72(16), 6075-6083. URL:[Link]

• Nagorski, R. (n.d.). Staff Profile & Selected Research. Illinois State University Department of Chemistry. URL:[Link]

Sources

• 1. Staff Profile | Department of Chemistry | Illinois State [chemistry.illinoisstate.edu]

Technical Support Center: Optimizing Crystallization Conditions for N-(hydroxymethyl)-4-methylbenzamide

A Foreword from Your Application Scientist:

Welcome to the technical support guide for the crystallization of N-(hydroxymethyl)-4-methylbenzamide. As researchers and drug development professionals, we understand that obtaining high-purity, crystalline material is a critical step in your workflow. While specific, published crystallization data for N-(hydroxymethyl)-4-methylbenzamide is limited, this guide is built upon foundational principles of crystallization, extensive data on structurally related benzamides, and field-proven troubleshooting strategies.[1][2][3][4]

The unique structure of N-(hydroxymethyl)-4-methylbenzamide, featuring a polar aromatic amide core, a hydrogen-bond-donating hydroxyl group, and a hydrogen-bond-accepting amide carbonyl, presents specific challenges and opportunities in crystallization. This guide is designed to provide you with the causal logic behind experimental choices, enabling you to rationally design and troubleshoot your crystallization processes.

Predicted Physicochemical Profile

Understanding the molecule is the first step. Based on its functional groups, we can predict the behavior of N-(hydroxymethyl)-4-methylbenzamide:

• Polarity: The presence of both amide and hydroxymethyl groups makes this a highly polar molecule. It is capable of forming strong hydrogen bonds, both as a donor (N-H and O-H) and an acceptor (C=O and -OH).[5][6]

• Solubility: It is expected to be soluble in polar protic solvents (like ethanol, methanol) and polar aprotic solvents (like DMSO, acetone).[7][8] Its solubility in nonpolar solvents (like hexanes, toluene) will likely be very low. Water may be a potential solvent or anti-solvent, given the molecule's polarity.[9][10]

• Thermal Stability: The N-(hydroxymethyl) moiety can be less stable than a simple N-alkyl group, particularly under harsh pH or high-temperature conditions, potentially degrading to formaldehyde and 4-methylbenzamide.[11] This necessitates using moderate heating during dissolution.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Issue 1: No Crystals are Forming Upon Cooling.

Question: I have cooled my solution to room temperature and even placed it in an ice bath, but no crystals have appeared. What's happening and what should I do?

Answer: This is a common issue that typically points to one of two causes: insufficient supersaturation or a kinetic barrier to nucleation.

Possible Causes & Solutions:

• Cause 1: The Solution is Not Supersaturated (Too Much Solvent). You may have used too much solvent to dissolve the compound.[12] To achieve a supersaturated state upon cooling, the initial amount of hot solvent should be just enough to fully dissolve the solid.

  • Solution: Gently heat the solution to evaporate a portion of the solvent. After reducing the volume, allow the solution to cool slowly again. You can test for saturation by dipping a glass rod in the solution; if a solid film forms on the rod as it dries, the solution is likely saturated or close to it.[12]

• Cause 2: Kinetic Barrier to Nucleation. Even in a supersaturated solution, the initial formation of crystal seeds (nuclei) can be slow.

  • Solution 1: Induce Nucleation by Scratching. Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide a surface for nucleation to begin.[13]

  • Solution 2: Add a Seed Crystal. If you have a small crystal of pure N-(hydroxymethyl)-4-methylbenzamide, add it to the supersaturated solution. A seed crystal acts as a template for further crystal growth.[14]

  • Solution 3: Reduce Cooling Rate. Sometimes, cooling too quickly can bypass the optimal nucleation temperature window. Allow the solution to cool to room temperature undisturbed on the benchtop before moving it to a colder environment like a refrigerator or ice bath.[13][15]

Issue 2: An Oil is Forming Instead of Crystals ("Oiling Out").

Question: As my solution cools, a syrupy liquid or oil is separating instead of solid crystals. How do I fix this?

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the concentration of the solute is so high that it separates as a liquid phase.[14][15] This is common with compounds that have strong intermolecular forces or when impurities are present.

Possible Causes & Solutions:

• Cause 1: Solution is Too Concentrated. The high concentration leads to supersaturation at a temperature where the compound is still molten.

  • Solution: Re-heat the mixture to dissolve the oil, then add a small amount (10-20% more) of hot solvent to decrease the overall concentration.[15] Allow this slightly more dilute solution to cool much more slowly.

• Cause 2: Cooling is Too Rapid. Fast cooling doesn't give molecules enough time to orient themselves into an ordered crystal lattice.

  • Solution: Insulate the flask to slow down the cooling rate. You can wrap it in glass wool or paper towels, or place it inside a larger beaker (a makeshift Dewar).[13]

• Cause 3: Inappropriate Solvent. The chosen solvent may be too "good," keeping the compound soluble even at low temperatures, or impurities might be interfering.

  • Solution: Consider using a different solvent or a solvent-antisolvent system. A solvent pair can lower the solubility more gradually, preventing oiling out. (See FAQ on solvent pairs).

Caption: Decision workflow for addressing oil formation during crystallization.

Issue 3: The Crystallization Yield is Very Low.

Question: I managed to get crystals, but my final yield after filtration is less than 50%. How can I improve this?

Answer: A low yield suggests that a significant amount of your compound remained dissolved in the mother liquor.

Possible Causes & Solutions:

• Cause 1: Excess Solvent Was Used. Even a small excess of solvent can lead to substantial losses.

  • Solution: During the dissolution step, be patient and add the hot solvent in very small increments, waiting for the solid to dissolve before adding more. The goal is to use the absolute minimum amount of hot solvent required.[12]

• Cause 2: Premature Crystallization During Hot Filtration. If you performed a hot filtration to remove impurities, some product might have crystallized on the filter paper.

  • Solution: Ensure your filtration apparatus (funnel, filter paper, receiving flask) is pre-heated. You can do this by passing hot solvent through it just before filtering your solution. Also, keep the solution at or near its boiling point during filtration.

• Cause 3: Insufficient Cooling. The solubility of your compound might still be significant at the final cooling temperature.

  • Solution: After crystals have formed at room temperature, cool the flask in an ice bath or refrigerator for at least 30 minutes to maximize the precipitation of the product from the solution.[10]

• Cause 4: Inappropriate Solvent Choice. The difference in solubility between the hot and cold solvent may not be large enough.

  • Solution: Re-evaluate your solvent choice. The ideal solvent shows a steep solubility curve with respect to temperature.

Frequently Asked Questions (FAQs)

Q1: How do I select a good starting solvent for N-(hydroxymethyl)-4-methylbenzamide?

A1: The golden rule of crystallization is "like dissolves like," and the ideal solvent should dissolve the compound when hot but not when cold.[7][13] Given the polar nature of your compound, start with polar solvents.

Experimental Protocol: Single Solvent Screening

• Preparation: Place ~20-30 mg of your crude compound into several small test tubes.

• Room Temperature Test: To each tube, add a different solvent (e.g., water, ethanol, isopropanol, acetone, ethyl acetate) dropwise, up to about 0.5 mL. Observe the solubility.

  • Ideal Candidate: The compound is mostly insoluble or sparingly soluble at room temperature.

  • Reject: The compound dissolves immediately. It's too soluble.[13]

• Hot Test: Take the tubes with insoluble compounds and heat them gently in a water or sand bath.

  • Ideal Candidate: The compound dissolves completely at or near the solvent's boiling point.

• Cooling Test: Allow the hot, clear solutions to cool to room temperature.

  • Ideal Candidate: Abundant, well-formed crystals reappear upon cooling. This is your best choice for a single-solvent crystallization.

Solvent	Boiling Point (°C)	Polarity	Rationale & Potential Issues
Water	100	High (Protic)	Good potential due to polarity and H-bonding. May require heating.[9]
Ethanol	78	High (Protic)	Often a good choice for amides. May need a water anti-solvent.[8]
Isopropanol	82	Medium (Protic)	Less polar than ethanol; may show a better solubility differential.
Acetone	56	Medium (Aprotic)	Good solvent, but its low boiling point can lead to rapid evaporation and crashing out.[16]
Ethyl Acetate	77	Medium (Aprotic)	Might be a good balance of polarity for dissolution when hot.
Acetonitrile	82	Medium (Aprotic)	Known to be an excellent recrystallization solvent for many amides.[8]

Q2: What is a solvent pair and how do I use it effectively?

A2: A solvent pair is a mixture of two miscible liquids: a "solvent" in which your compound is soluble, and an "anti-solvent" (or "non-solvent") in which it is insoluble.[13] This technique is useful when no single solvent has the ideal solubility properties.

Experimental Protocol: Solvent-Pair Crystallization

• Dissolution: Dissolve your compound in the minimum amount of the hot "solvent" (e.g., ethanol).

• Addition of Anti-solvent: While the solution is still hot, add the "anti-solvent" (e.g., water) dropwise until you see persistent cloudiness (turbidity). This indicates the solution is saturated.

• Re-dissolution: Add a few drops of the hot "solvent" to just re-dissolve the cloudiness, rendering the solution clear again.

• Cooling: Set the flask aside to cool slowly and undisturbed. The gradual change in solvent composition will promote slow crystal growth.

Caption: A decision tree for selecting an appropriate crystallization method.

Q3: What is polymorphism and should I be concerned?

A3: Polymorphism is the ability of a compound to crystallize in more than one distinct crystal lattice structure.[17] These different forms, or polymorphs, can have different physical properties, including melting point, solubility, and stability. Benzamide itself is known to have at least four polymorphs, making it a significant concern for its derivatives.[1][2]

Why it matters for you:

• Reproducibility: Different crystallization conditions (solvent, cooling rate, temperature) can produce different polymorphs, potentially leading to inconsistent results in your experiments.

• Downstream Applications: In drug development, different polymorphs can have different bioavailabilities and stability profiles, making control of the crystalline form critical.[17]

What to do: Maintain consistent crystallization protocols. If you suspect polymorphism (e.g., you observe different crystal habits or melting points from batch to batch), you will need to use analytical techniques like Powder X-ray Diffraction (PXRD) or Differential Scanning Calorimetry (DSC) to characterize the form you are producing.

References

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Ontosight AI. 4-Hydroxy-N-Methylbenzamide Overview. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 119691, 4-hydroxy-N-methylbenzamide. [Link]

• Chemsrc. Benzamide, 4-hydroxy-N-methyl- (9CI) | CAS#:27642-27-9. [Link]

• Crystal Growth & Design. (2020, March 11). Disorderly Conduct of Benzamide IV: Crystallographic and Computational Analysis of High Entropy Polymorphs of Small Molecules. [Link]

• Unknown. SOP: CRYSTALLIZATION. [Link]

• MDPI. (2021, August 22). The Polymorphism of 2-Benzoyl-N,N-diethylbenzamide. [Link]

• Myatt, D.

• Unknown. Guide for crystallization. [Link]

• Angewandte Chemie International Edition. (2016, November 7). Mechanochemically Induced Conversion of Crystalline Benzamide Polymorphs by Seeding. [Link]

• RSC Publishing. Analysis of the molecular interactions governing the polymorphism of benzamide – a guide to syntheses?. [Link]

• PMC. Optimizing side chains for crystal growth from water: a case study of aromatic amide foldamers. [Link]

• Science.gov. selected benzamide derivatives: Topics by Science.gov. [Link]

• Unknown. Synthesis of Liquid Crystalline Aromatic Amide Compounds. [Link]

• ResearchGate. (2020, November 2). What is the best technique for amide purification?. [Link]

• PubMed. III. The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds. [Link]

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• 2. Mechanochemically Induced Conversion of Crystalline Benzamide Polymorphs by Seeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of the molecular interactions governing the polymorphism of benzamide – a guide to syntheses? - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. selected benzamide derivatives: Topics by Science.gov [science.gov]
• 5. Buy 4-hydroxy-N-methylbenzamide | 27642-27-9 [smolecule.com]
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• 11. The formation and metabolism of N-hydroxymethyl compounds--III. The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. mdpi.com [mdpi.com]

Technical Support Hub: Overcoming Solubility Challenges with N-(hydroxymethyl)-4-methylbenzamide in Biological Assays

Welcome to the technical support resource for N-(hydroxymethyl)-4-methylbenzamide. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility-related challenges during their in vitro and in vivo experiments. Due to its chemical structure, this compound exhibits low aqueous solubility, which can lead to issues such as precipitation, inaccurate concentration measurements, and diminished biological activity. This document provides in-depth troubleshooting guides, validated protocols, and answers to frequently asked questions to help you achieve reliable and reproducible results.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary causes of N-(hydroxymethyl)-4-methylbenzamide precipitation in my aqueous assay buffer?

A1: Precipitation of N-(hydroxymethyl)-4-methylbenzamide in aqueous media is primarily due to its low intrinsic solubility. This issue is often exacerbated by a phenomenon known as "solvent-shifting."[1] The compound is typically dissolved at a high concentration in an organic solvent like dimethyl sulfoxide (DMSO) to create a stock solution. When this stock is diluted into an aqueous buffer, the DMSO concentration drops dramatically, and the aqueous environment cannot maintain the compound in solution, causing it to precipitate.[1] Exceeding the maximum solubility limit in the final assay medium is the direct cause of this observation.[1]

Q2: I've observed precipitation after adding my DMSO stock to the cell culture media. What are my immediate options?

A2: When precipitation occurs upon dilution, several factors should be considered. First, ensure the final concentration of DMSO is as high as your assay can tolerate (many cell lines can handle up to 0.5% without significant toxicity) as this can help maintain solubility.[1] Another immediate strategy is to alter the dilution method. Instead of adding the DMSO stock directly to the full volume of media, perform serial dilutions in pre-warmed media.[2] This gradual reduction in DMSO concentration can sometimes prevent the compound from crashing out of solution.

Q3: Can I simply filter out the precipitate and proceed with my experiment?

A3: Filtering out the precipitate is strongly discouraged. This action removes an unknown amount of the active compound, leading to an inaccurate final concentration in your assay.[1] This will compromise the integrity of your data and make it impossible to determine dose-response relationships accurately. The recommended approach is to address the root cause of the precipitation to ensure the compound is fully solubilized at the desired test concentration.[1]

Section 2: Troubleshooting Guide: A Step-by-Step Approach

If you are encountering solubility issues with N-(hydroxymethyl)-4-methylbenzamide, this systematic guide will help you diagnose and resolve the problem.

Problem: Compound Precipitation Observed in Assay Medium

This workflow provides a logical progression from simple solvent adjustments to more advanced formulation strategies.

Caption: Troubleshooting workflow for compound precipitation.

Section 3: Protocols and Methodologies

Here are detailed protocols for key techniques to enhance and verify the solubility of N-(hydroxymethyl)-4-methylbenzamide.

Protocol 1: Preparation of a Stock Solution Using a Co-Solvent System

This protocol describes how to prepare a stock solution using a combination of solvents to improve solubility upon aqueous dilution.[3]

Materials:

• N-(hydroxymethyl)-4-methylbenzamide

• Dimethyl sulfoxide (DMSO), anhydrous

• Polyethylene glycol 400 (PEG 400)

• Sterile, amber glass vial or polypropylene tube

• Vortex mixer and sonicator

Procedure:

• Determine Target Concentration: Decide on the highest feasible stock concentration (e.g., 10 mM or 50 mM).

• Prepare Co-solvent Mixture: Prepare a 1:1 (v/v) mixture of DMSO and PEG 400. For example, add 500 µL of DMSO and 500 µL of PEG 400 to a sterile tube.

• Weigh Compound: Accurately weigh the required amount of N-(hydroxymethyl)-4-methylbenzamide and add it to the co-solvent mixture.

• Dissolution: Vortex the mixture vigorously for 2-3 minutes. If the compound is not fully dissolved, place the vial in a bath sonicator for 10-15 minutes. Gentle warming (up to 37°C) can also be applied.[1]

• Visual Inspection: Once dissolved, the solution should be clear and free of any visible particulates.

• Storage: Store the stock solution in single-use aliquots at -20°C to minimize freeze-thaw cycles.[1]

Protocol 2: Solubility Enhancement using Cyclodextrin Complexation (Kneading Method)

This protocol outlines a simple method to create an inclusion complex, which can significantly improve the aqueous solubility of the compound.[4]

Materials:

• N-(hydroxymethyl)-4-methylbenzamide

• (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD)

• Mortar and pestle

• Ethanol

• Deionized water

• Drying oven or vacuum desiccator

Procedure:

• Molar Ratio: Determine the molar ratio of the compound to HP-β-CD. A 1:1 or 1:2 ratio is a good starting point.

• Mixing: Place the weighed amounts of N-(hydroxymethyl)-4-methylbenzamide and HP-β-CD into the mortar.

• Kneading: Add a small amount of a 1:1 ethanol/water mixture dropwise to the powder while triturating (grinding) with the pestle. Continue adding liquid and kneading until a thick, uniform paste is formed.

• Drying: Dry the paste in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved, or dry under vacuum.

• Pulverization and Storage: Gently grind the dried complex into a fine powder using the mortar and pestle. Store the resulting powder in a tightly sealed container, protected from light and moisture. This powder can then be directly dissolved in your aqueous assay buffer.

Protocol 3: Kinetic Solubility Assessment by Nephelometry

This high-throughput method is used to determine the concentration at which a compound begins to precipitate from an aqueous solution after being introduced from a DMSO stock.[5]

Materials:

• Compound stock solution in 100% DMSO

• Aqueous buffer (e.g., PBS, pH 7.4)

• 384-well microplate

• Automated liquid handler (recommended)

• Nephelometer (light-scattering plate reader)

Procedure:

• Plate Setup: Dispense a small volume (e.g., 1 µL) of the DMSO stock solution into the wells of a microtiter plate. It is common to test a serial dilution of the stock.

• Add Buffer: Rapidly add the aqueous buffer to each well to achieve the desired final concentrations. The final DMSO concentration should be kept constant (e.g., 1%).

• Mix and Incubate: Mix the contents of the plate thoroughly. Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a set duration (e.g., 2 hours).[6]

• Measure Light Scattering: Use a nephelometer to measure the light scattering in each well. An increase in light scattering compared to buffer-only controls indicates the formation of a precipitate.

• Data Analysis: The kinetic solubility limit is defined as the highest concentration of the compound that does not produce a significant increase in light scattering.

Section 4: Data and Reference Tables

Table 1: Properties of Common Solvents and Co-solvents

This table provides a summary of solvents and co-solvents commonly used to improve the solubility of poorly soluble compounds.[3][7][8]

Solvent/Co-solvent	Key Properties	Typical Final Concentration in Assays	Notes
DMSO	Highly polar, aprotic. Excellent solubilizing power for many organic compounds.	0.1% - 1.0% (cell-based assays)	Can be cytotoxic at higher concentrations.[9] May interfere with some biological assays.
Ethanol	Polar, protic. Good solubilizing power, especially when mixed with water.	0.1% - 2.0%	Generally less toxic than DMSO but also a less potent solvent for highly lipophilic compounds.
PEG 400	Water-miscible polymer. Increases solubility by reducing water polarity.	1% - 10%	Generally considered safe and has low toxicity. Can form viscous solutions.
Propylene Glycol	Dihydroxy alcohol. Similar mechanism to PEG 400.	1% - 5%	Commonly used in pharmaceutical formulations.

Table 2: Advanced Solubilization Agents

Agent	Mechanism of Action	Common Examples	Considerations
Cyclodextrins	Form host-guest inclusion complexes where the hydrophobic compound is encapsulated within the cyclodextrin cavity.[7]	HP-β-CD, Sulfobutylether-β-CD (SBE-β-CD)	Can sometimes alter the bioavailability of the compound to cells. Must be used at non-toxic concentrations.[10]
Surfactants	Form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions.[7]	Tween 80, Polysorbate 80, Solutol HS-15	Can interfere with cell membranes and some assay readouts. Use at concentrations above the critical micelle concentration (CMC).

Section 5: Visual Workflows and Mechanisms

Mechanism of Cyclodextrin-Mediated Solubilization

The diagram below illustrates how cyclodextrins enhance the solubility of hydrophobic molecules like N-(hydroxymethyl)-4-methylbenzamide.

Caption: Cyclodextrin encapsulates a hydrophobic molecule.

Section 6: References

• Patel, J., et al. (2023, March 13). Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences. Available from: [Link]

• World Pharma Today. (2025, October 17). Innovative Formulation Strategies for Poorly Soluble Drugs. Available from: [Link]

• PubChem. N-(hydroxymethyl)benzamide. National Center for Biotechnology Information. Available from: [Link]

• NIST. Benzamide, 4-methyl-. NIST Chemistry WebBook. Available from: [Link]

• NextSDS. N-hydroxymethyl-N-methylbenzamide — Chemical Substance Information. Available from: [Link]

• Cheméo. Chemical Properties of 4-Hydroxybenzamide (CAS 619-57-8). Available from: [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Available from: [Link]

• La-Beck, N. M., et al. (2013). Evaluation of a high-throughput screening method for the detection of the excipient-mediated precipitation inhibition of poorly soluble drugs. Journal of Pharmaceutical Sciences. Available from: [Link]

• ResearchGate. (2025, August 6). Rate of formation of N-(hydroxymethyl)benzamide derivatives in water as a function of pH and their equilibrium constants. Available from: [Link]

• Viernstein, H., et al. (2016, October 18). Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

• ResearchGate. (2025, July 8). Formulation strategies for poorly soluble drugs. Available from: [Link]

• Hartmann, A., et al. (2001). Influence of cytotoxicity and compound precipitation on test results in the alkaline comet assay. Mutation Research/Genetic Toxicology and Environmental Mutagenesis. Available from: [Link]

• AxisPharm. Kinetic Solubility Assays Protocol. Available from: [Link]

• PMC. (n.d.). Solubility enhancement of benfotiamine, a lipid derivative of thiamine by solid dispersion technique. National Center for Biotechnology Information. Available from: [Link]

• Protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Available from: [Link]

• Ferreira, O., et al. (2017). Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture. The Korean Journal for Parasitology. Available from: [Link]

• MDPI. (2025, July 23). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Available from: [Link]

• ResearchGate. (2025, October 16). Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. Available from: [Link]

• PMC. (n.d.). Preclinical Formulations: Insight, Strategies, and Practical Considerations. National Center for Biotechnology Information. Available from: [Link]

• PLOS One. (2021, July 12). Insights into the influence of cell concentration in design and development of microbially induced calcium carbonate precipitation (MICP) process. Available from: [Link]

• asiapharmaceutics.info. (2023, September 7). Large Ring Cyclodextrin and Cosolvency-based Techniques to Improve Solubility of Antifungal Drug. Available from: [Link]

• ResearchGate. (2026, February 9). Compound Precipitation in High-Concentration DMSO Solutions. Available from: [Link]

• ChemBK. (2024, April 9). N-(Hydroxymethyl)benzamide. Available from: [Link]

• ACS Publications. (2010, May 26). Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays. Environmental Science & Technology. Available from: [Link]

• ResearchGate. (n.d.). 3,5-Dibromo-4-hydroxybenzaldehyde dissolved in aqueous solutions of ethanol, n-propanol, acetonitrile and N,N-dimethylformamide: Solubility modelling, solvent effect and preferential solvation investigation. Available from: [Link]

• BMG LABTECH. High-throughput screening (HTS). Available from: [Link]

• PMC. (n.d.). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. National Center for Biotechnology Information. Available from: [Link]

• BMG LABTECH. (n.d.). A fully automated kinetic solubility screen in 384-well plate format using nephelometry. Available from: [Link]

• MDPI. (2025, November 19). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Available from: [Link]

• Frontiers. (2023, July 24). Experimental exposure assessment for in vitro cell-based bioassays in 96- and 384-well plates. Available from: [Link]

• Solve Scientific. (2007, August 15). High Throughput Measurement of Compound Solubility and Physical Form with BMI. Available from: [Link]

• SciSpace. “Mixed-solvency approach” – Boon for solubilization of poorly water-soluble drugs. Available from: [Link]

• SciELO. Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs. Available from: [Link]

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• 3. asiapharmaceutics.info [asiapharmaceutics.info]
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• 5. bmglabtech.com [bmglabtech.com]
• 6. Evaluation of a high-throughput screening method for the detection of the excipient-mediated precipitation inhibition of poorly soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
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• 10. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]

Technical Support Center: Purification of N-(hydroxymethyl)-4-methylbenzamide

Welcome to the technical support center for the purification of N-(hydroxymethyl)-4-methylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining high-purity material, a critical step for any successful downstream application.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude N-(hydroxymethyl)-4-methylbenzamide has a low, broad melting point and a slight discoloration. What are the likely impurities?

A1: This is a common observation and typically points to the presence of unreacted starting materials or side-products from the synthesis. The primary culprits are:

• Unreacted 4-methylbenzamide: This starting material is less polar than the desired product due to the absence of the hydroxyl group. Its presence will depress and broaden the melting point range.

• Unreacted Formaldehyde/Paraformaldehyde: Residual formaldehyde or its solid polymer, paraformaldehyde, may be present. These can often be removed with simple washing steps.

• Bis-amide Species (N,N'-(methylene)bis(4-methylbenzamide)): This is a common byproduct formed if a second molecule of 4-methylbenzamide reacts with the product. It is significantly less polar than the desired N-(hydroxymethyl) product.

• Polymeric Materials: Formaldehyde can polymerize, leading to insoluble amorphous solids.

• Degradation Products: N-(hydroxymethyl)amides can be unstable under strongly acidic or basic conditions, potentially reverting to the starting amide and formaldehyde[1][2].

The discoloration may arise from trace impurities in the starting materials or minor, highly colored byproducts formed during the reaction. These can often be removed using activated charcoal during recrystallization.

Q2: What is the most effective first-line purification strategy, and how do I choose the right solvent for it?

A2: For crystalline solids like N-(hydroxymethyl)-4-methylbenzamide, recrystallization is the most powerful and efficient initial purification technique. It leverages differences in solubility between the desired compound and impurities at different temperatures[3][4].

The Principle of Solvent Selection: The ideal solvent is one in which your target compound has high solubility at an elevated temperature (near the solvent's boiling point) but low solubility at cold temperatures (e.g., 0-4 °C). Conversely, the impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble even in hot solvent (allowing for removal by hot filtration)[4].

Based on the structure of N-(hydroxymethyl)-4-methylbenzamide (containing polar hydroxyl and amide groups and a moderately nonpolar tolyl group), polar solvents are the best candidates.

Solvent Selection Table for N-(hydroxymethyl)-4-methylbenzamide

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Rationale & Expected Outcome
Water	100	80.1	Excellent choice. Literature reports show that the parent N-(hydroxymethyl)benzamide can be effectively recrystallized from water[5]. The product's polarity suggests good solubility in hot water and poor solubility in cold water.
Ethanol/Water Mixture	Variable	Variable	Highly recommended for optimization. If the compound is too soluble in pure hot ethanol or not soluble enough in hot water, a mixed solvent system can be ideal. You can dissolve the compound in a minimum of hot ethanol and then add hot water dropwise until turbidity appears, then re-clarify with a few drops of ethanol[6].
Ethyl Acetate	77	6.0	Possible, but may be less effective. The compound may have high solubility even at room temperature, leading to poor recovery. It could be useful for removing highly nonpolar impurities.
Isopropanol	82	19.9	Good alternative to ethanol. Its properties are similar, and it can be a suitable choice if ethanol/water systems are not optimal.

Workflow for Purification Strategy

The following diagram outlines the logical workflow for purifying your crude product.

Caption: Decision workflow for purifying crude N-(hydroxymethyl)-4-methylbenzamide.

Q3: Can you provide a detailed, step-by-step protocol for recrystallization?

A3: Absolutely. This protocol is a robust starting point. The key to a successful recrystallization is patience—slow cooling is essential for the formation of large, pure crystals[3][6].

Experimental Protocol: Recrystallization

Objective: To purify crude N-(hydroxymethyl)-4-methylbenzamide by removing soluble and colored impurities.

Materials:

• Crude N-(hydroxymethyl)-4-methylbenzamide

• Recrystallization solvent (Deionized Water or Ethanol/Water)

• Activated Carbon (decolorizing charcoal), if needed

• Erlenmeyer flasks (2), Beaker

• Hot plate with stirring capability

• Buchner funnel and filter flask

• Filter paper

• Glass stir rod

Visualizing the Recrystallization Process

Caption: Step-by-step experimental workflow for recrystallization.

Procedure:

• Dissolution: Place your crude product (e.g., 5.0 g) in a 250 mL Erlenmeyer flask. In a separate beaker, heat your chosen solvent (e.g., 150 mL of deionized water) to boiling.

• Add Hot Solvent: Carefully and incrementally add the boiling solvent to the flask containing your crude solid while stirring or swirling. Add just enough solvent to fully dissolve the compound. This creates a saturated solution and is critical for maximizing yield[4].

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a very small amount of activated charcoal (approx. 1-2% of your solute mass). Swirl and bring the solution back to a boil for 2-3 minutes.

• Hot Gravity Filtration: This step removes the charcoal and any insoluble impurities. Use a pre-heated funnel and fluted filter paper to filter the hot solution into a clean, pre-warmed Erlenmeyer flask. Work quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is vital for forming pure crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal precipitation[3].

• Collection and Washing: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the collected crystals (the "filter cake") with a small amount of ice-cold solvent to rinse away any remaining mother liquor[6].

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

• Validation: Determine the melting point of the dried crystals. A sharp melting point close to the literature value indicates high purity. Further analysis by TLC, HPLC, or NMR should be performed to confirm the absence of impurities.

Q4: I've tried recrystallization, but I still see a persistent impurity by NMR/TLC. What should I do now?

A4: If an impurity co-crystallizes with your product, or is too structurally similar to be removed by recrystallization, flash column chromatography is the recommended next step[7]. This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel) while being eluted by a mobile phase[8].

Principle: N-(hydroxymethyl)-4-methylbenzamide is a polar compound due to its amide and hydroxyl groups. It will adsorb strongly to polar silica gel. Less polar impurities (like unreacted 4-methylbenzamide or the bis-amide byproduct) will travel through the column faster and elute first.

Experimental Protocol: Flash Column Chromatography

Objective: To separate N-(hydroxymethyl)-4-methylbenzamide from less polar impurities.

Materials:

• Silica gel (60 Å, 230-400 mesh)

• Glass chromatography column

• Solvents: Hexanes, Ethyl Acetate (HPLC grade)

• Crude product from recrystallization

• Test tubes or fraction collector

• TLC plates and chamber

Procedure:

• Choose a Solvent System (Eluent): The goal is to find a solvent mixture where the desired product has a TLC retention factor (Rf) of ~0.25-0.35. A good starting point is a mixture of a nonpolar solvent (Hexanes) and a polar solvent (Ethyl Acetate).

  • Start with a low polarity eluent (e.g., 70:30 Hexanes:Ethyl Acetate) and gradually increase the polarity (e.g., 50:50, 30:70) until the desired Rf is achieved.

• Pack the Column: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pour this slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped[8]. The final packed column should have a bed of silica about 8-10 inches high.

• Load the Sample: Dissolve your crude product in a minimal amount of a strong solvent (like dichloromethane or ethyl acetate). Add a small amount of silica gel to this solution and evaporate the solvent to get a dry, free-flowing powder. This is the "dry loading" method, which generally gives better separation[7]. Carefully add this powder to the top of the packed column.

• Elution: Carefully add the eluent to the column and apply gentle air pressure to begin flowing the solvent through the silica. Collect the eluting solvent in small, numbered fractions (e.g., 10-15 mL each)[7].

• Monitor Fractions: Spot each fraction on a TLC plate and develop it to identify which fractions contain your purified product.

• Combine and Evaporate: Combine the pure fractions (those containing only your product spot by TLC) and remove the solvent using a rotary evaporator to yield the final, high-purity product.

• Validation: Confirm purity with melting point, NMR, and/or HPLC analysis.

References

• Recrystallization. (n.d.). Homi Bhabha Centre for Science Education. [Link]

• Synthesis of N-benzamidomethyl-4-toluenesulfonamide by two different synthetic methods. (2020). Macedonian Pharmaceutical Bulletin. [Link]

• Organic Laboratory Techniques: Recrystallisation. (n.d.). University of the West Indies. [Link]

• The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds. (1984). PubMed. [Link]

• Synthesis of N-hydroxy-N-methylbenzamide. (n.d.). PrepChem.com. [Link]

• Rate of formation of N-(hydroxymethyl)benzamide derivatives in water as a function of pH and their equilibrium constants. (2009). ResearchGate. [Link]

• Experimental No. (4) Recrystallization. (2021). ResearchGate. [Link]

• Synthesis, Characterization, and Aqueous Kinetics, as a Function of pH, for N-(Hydroxymethyl)phthalimidines. (2018). Illinois State University. [Link]

• Solubility determination and modelling of benzamide in organic solvents. (2021). ResearchGate. [Link]

• N-(hydroxymethyl)benzamide. (n.d.). PubChem. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses. [Link]

• Isolation and purification of plant secondary metabolites using column-chromatographic technique. (2016). ResearchGate. [Link]

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• 1. The formation and metabolism of N-hydroxymethyl compounds--III. The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. eprints.unite.edu.mk [eprints.unite.edu.mk]
• 6. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 7. orgsyn.org [orgsyn.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: N-(hydroxymethyl)-4-methylbenzamide Stability &amp; Storage

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Troubleshooting Guide & Self-Validating Protocols

Welcome to the Technical Support Center. As an Application Scientist, I frequently encounter researchers struggling with the erratic stability of hemiaminal derivatives. N-(hydroxymethyl)-4-methylbenzamide is an N-hydroxymethyl amide, a class of compounds inherently susceptible to hydrolysis back into their parent amide (4-methylbenzamide) and formaldehyde[1].

This guide is designed to move beyond basic storage instructions by explaining the chemical causality behind degradation, providing self-validating protocols, and troubleshooting common experimental failures.

Part 1: The Causality of Hydrolysis (Mechanistic Insights)

To effectively store N-(hydroxymethyl)-4-methylbenzamide, you must understand the kinetic pathways that destroy it. The compound's stability is strictly governed by pH and the presence of water.

• Basic Conditions (pH > 8.0): The compound undergoes specific-base catalyzed degradation. The hydroxyl group (pKa ~13.05[2]) is deprotonated by hydroxide ions. The resulting alkoxide intermediate collapses via an E1cB-like mechanism, leading to rate-determining C-N bond cleavage[3]. In highly basic environments (e.g., 1M KOH), the half-life plummets to approximately 17 seconds[1].

• Acidic Conditions (pH < 4.0): Specific-acid catalysis occurs. The hydroxyl group is protonated, creating a superior leaving group (water). This forms a highly reactive N-acyliminium ion that rapidly reacts with ambient moisture to yield the amide and formaldehyde[4].

• Physiological Conditions (pH 7.4): While relatively stable compared to other derivatives (like N-(α-hydroxybenzyl)benzamide), spontaneous decomposition still occurs. At 37°C and pH 7.4, the half-life is approximately 160 to 183 hours[1][4].

Base-catalyzed hydrolysis mechanism of N-(hydroxymethyl)-4-methylbenzamide.

Part 2: Quantitative Stability Profiles

To aid in experimental planning, the following table summarizes the kinetic stability of N-(hydroxymethyl)benzamide derivatives across various aqueous conditions.

Environmental Condition	pH Level	Temperature	Half-life ( t1/2​ )	Primary Degradation Products
Highly Basic [1]	14.0 (1M KOH)	25°C	~17 seconds	4-methylbenzamide, Formaldehyde
Physiological Buffer [1][4]	7.4 (PBS)	37°C	160 – 183 hours	4-methylbenzamide, Formaldehyde
Acidic Media [3][4]	< 4.0	25°C	Accelerated (Minutes to Hours)	4-methylbenzamide, Formaldehyde
Anhydrous Solid State	N/A	-20°C	> 2 Years	None (Stable)

Part 3: Self-Validating Storage & Handling Protocols

A protocol is only as good as your ability to verify its success. The following methodologies incorporate internal validation checks to ensure your compound remains intact.

Protocol A: Long-Term Solid-State Storage

Moisture is the primary catalyst for hemiaminal breakdown. Long-term storage requires absolute anhydrous conditions.

• Lyophilization: Dry the supplied compound under high vacuum (lyophilizer) for 12 hours to remove any residual surface moisture.

• Glove Box Transfer: Move the lyophilized flask immediately into an inert atmosphere glove box (Argon or Nitrogen).

• Aliquoting: Divide the bulk powder into single-use amber glass vials. Causality: Single-use aliquots prevent repeated freeze-thaw cycles and atmospheric moisture exposure.

• Inert Gas Overlay: Blanket the headspace of each vial with heavy Argon gas to displace oxygen and water vapor.

• Sealing: Cap tightly with PTFE-lined septa to block vapor exchange.

• Storage: Transfer to a dedicated -20°C or -80°C freezer.

• Self-Validation Check: Place a miniature Cobalt(II) chloride moisture indicator strip inside the secondary containment desiccator box holding your vials. If the strip transitions from blue (anhydrous) to pink (hydrated), your primary environmental barrier has failed, and the batch must be re-lyophilized.

Step-by-step anhydrous storage workflow for N-hydroxymethyl amides.

Protocol B: Liquid Stock Preparation

• Solvent Selection: Use exclusively anhydrous, amine-free DMSO or DMF (stored over molecular sieves).

• Reconstitution: Dissolve the single-use solid aliquot to your desired stock concentration (e.g., 10 mM).

• Self-Validation Check (Visual): The solution must be completely clear and colorless. 4-methylbenzamide (the degradation product) is significantly less soluble than the parent compound. Any turbidity or precipitation indicates that hydrolysis has already occurred.

• Self-Validation Check (Analytical): Run a baseline HPLC-UV (254 nm) on a 1 µL sample immediately after reconstitution. The peak area of 4-methylbenzamide must be <1% relative to the intact N-(hydroxymethyl)-4-methylbenzamide.

Part 4: Troubleshooting FAQs

Q: I stored my compound at 4°C in a standard laboratory refrigerator, and my assay failed. Why? A: Standard refrigerators have high internal humidity. When you remove a cold vial and open it on the benchtop, atmospheric moisture immediately condenses on the cold powder. This microscopic layer of water provides the necessary medium for the hydrolysis equilibrium to shift, rapidly degrading the compound into formaldehyde and 4-methylbenzamide. Always allow vials to equilibrate to room temperature before opening.

Q: Can I use protic solvents like methanol or water to make my concentrated stock solutions? A: Absolutely not. Protic solvents facilitate the rapid proton-transfer steps required for hemiaminal breakdown[3]. You must use anhydrous, aprotic solvents (DMSO/DMF) for all stock solutions, and only introduce the compound to aqueous buffers immediately prior to your assay.

Q: My in vitro cellular assay requires physiological buffer (pH 7.4) at 37°C. How long is my compound stable once dosed? A: You have a working window governed by a half-life of approximately 160 to 183 hours[1][4]. While this is generally sufficient for standard 24-to-72-hour cell viability assays, you must account for the gradual release of formaldehyde over time, which may independently induce cytotoxicity and confound your results. Always prepare fresh aqueous dilutions immediately before dosing.

Q: How can I quickly detect if an older solid batch has already hydrolyzed without running an HPLC? A: Rely on olfactory and visual checks. The breakdown of N-hydroxymethyl amides releases formaldehyde, which has a highly distinct, pungent odor even at low parts-per-million. If you open the vial and detect a sharp, chemical smell, the compound has degraded.

Sources

• 1. researchgate.net [researchgate.net]
• 2. terra-docs.s3.us-east-2.amazonaws.com [terra-docs.s3.us-east-2.amazonaws.com]
• 3. researchgate.net [researchgate.net]
• 4. Sci-Hub. Hydrolysis of N-(α-hydroxybenzyl)benzamide and other N-(α-hydroxyalkyl) amide derivatives: implications for the design of N-acyloxyalkyl-type prodrugs / International Journal of Pharmaceutics, 1984 [sci-hub.sg]

Technical Support Center: Optimizing Reaction Temperature for N-(hydroxymethyl)-4-methylbenzamide Reactions

Welcome to the technical support center for reactions involving N-(hydroxymethyl)-4-methylbenzamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction temperatures. We will address common challenges and provide structured troubleshooting advice, moving beyond simple protocols to explain the "why" behind experimental choices.

The term "coupling" in the context of N-(hydroxymethyl)-4-methylbenzamide can be ambiguous. It may refer to:

• The synthesis (formation) of N-(hydroxymethyl)-4-methylbenzamide itself , typically through an N-hydroxymethylation reaction between 4-methylbenzamide and formaldehyde.[1]

• A subsequent reaction where N-(hydroxymethyl)-4-methylbenzamide acts as a reactant. In this scenario, its hydroxyl and amide functionalities allow it to participate in various transformations like etherification, esterification, or crosslinking reactions.[2]

This guide is structured to address both interpretations, providing a comprehensive resource for optimizing temperature at either stage of your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the synthesis and reactivity of N-(hydroxymethyl)-4-methylbenzamide, with a focus on the role of temperature.

FAQs: Synthesis of N-(hydroxymethyl)-4-methylbenzamide

Q1: What is the typical temperature range for the N-hydroxymethylation of 4-methylbenzamide?

A1: The reaction of amides like 4-methylbenzamide with formaldehyde is often conducted under mild heating.[3] A common starting point is a slightly elevated temperature, for instance, in an aqueous-alcohol medium. Some procedures for similar N-hydroxymethylations suggest temperatures around 70°C.[4] However, reactions can also proceed at room temperature (20-25°C), sometimes with longer reaction times.[3] The optimal temperature depends on the solvent, catalyst (if any), and desired reaction rate.

Q2: How does temperature affect the yield and purity during the synthesis?

A2: Temperature is a critical parameter.

• Low Temperature: May lead to slow reaction rates and incomplete conversion, resulting in a lower yield.

• Optimal Temperature: Balances reaction rate with product stability for the highest yield and purity.

• High Temperature: Can cause thermal decomposition of the N-(hydroxymethyl) product, which is known to be thermally labile.[4] It can also lead to side reactions, such as the formation of N-formylbenzamide or resinification, especially in the presence of strong acid or base catalysts.[3][5] An optimization study found that for a similar hydroxymethylation, increasing the temperature from 85°C to 100°C significantly reduced the reaction time from 3.5 hours to just 8 minutes without compromising yield.[6]

Q3: Can catalysts be used to lower the required reaction temperature?

A3: While some N-hydroxymethylations proceed without a catalyst, the addition of a mild base or acid can sometimes facilitate the reaction.[3] However, it's crucial to note that both acidic and basic catalysts can also promote side reactions and resinification, especially at elevated temperatures.[3] Therefore, if a catalyst is used, temperature optimization becomes even more critical.

FAQs: Coupling Reactions Using N-(hydroxymethyl)-4-methylbenzamide

Q1: What types of "coupling" reactions can N-(hydroxymethyl)-4-methylbenzamide undergo?

A1: The bifunctional nature of this molecule, containing both a hydroxyl and an amide group, allows for several types of reactions:[2]

• Crosslinking: The hydroxymethyl group can react with other active hydrogen-containing compounds (X-H), such as another amide, to form a methylene bridge (R-CO-NH-CH₂-X), a common reaction in the formation of resins.[1]

• Esterification: The hydroxyl group can react with carboxylic acids or their derivatives to form esters.

• Etherification: The hydroxyl group can react with alcohols or alkyl halides under appropriate conditions to form ethers.

• Reactions as a Formaldehyde Equivalent: Under certain conditions, N-(hydroxymethyl)amides can decompose to release formaldehyde, which can then participate in other reactions.[5]

Q2: How does temperature influence the outcome of these coupling reactions?

A2: Temperature plays a pivotal role in directing the reaction toward the desired product.

• For Crosslinking/Polymerization: Moderate heat is often required to drive the condensation reaction and eliminate water. However, excessive temperature can lead to uncontrolled polymerization or degradation of the polymer backbone.

• For Esterification/Etherification: The optimal temperature will depend on the specific reagents and catalysts used. Generally, higher temperatures increase the reaction rate but can also promote side reactions like dehydration or elimination.

• As a Formaldehyde Source: The temperature must be high enough to induce the retro-N-hydroxymethylation reaction to release formaldehyde but not so high that it causes unwanted degradation of other components in the reaction mixture.

Part 2: Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during reactions involving N-(hydroxymethyl)-4-methylbenzamide.

Troubleshooting the Synthesis of N-(hydroxymethyl)-4-methylbenzamide

Problem	Potential Cause(s)	Troubleshooting Steps & Temperature Considerations
Low or No Yield	1. Incomplete Reaction: The reaction temperature may be too low, or the reaction time too short. 2. Product Decomposition: The temperature may be too high, causing the thermally sensitive product to degrade.[4] 3. Reversibility: The N-hydroxymethylation reaction can be reversible.	1. Gradually increase the temperature in 5-10°C increments, monitoring the reaction progress by TLC or LC-MS. 2. If decomposition is suspected , lower the temperature and extend the reaction time. Consider running the reaction at room temperature for 24 hours.[3] 3. Use a slight excess of formaldehyde to shift the equilibrium towards the product.
Formation of Impurities	1. Side Reactions: High temperatures can promote the formation of byproducts. 2. Resinification: Often occurs at high temperatures, especially with acid or base catalysts.[3]	1. Lower the reaction temperature. Analyze the impurities to understand the side reactions. For example, the formation of a bis-adduct (where two amide molecules react with one formaldehyde) might be favored at higher concentrations and temperatures. 2. Avoid strong acid/base catalysts if possible, or use milder conditions (lower temperature, weaker catalyst). Consider running the reaction without a catalyst.[3]
Reaction Stalls	1. Equilibrium Reached: The reaction may have reached equilibrium. 2. Reagent Degradation: Formaldehyde solution can degrade over time.	1. As mentioned, try adding a slight excess of formaldehyde. 2. Use a fresh bottle of formaldehyde solution. Ensure the reaction is not being run at a temperature that causes significant evaporation of the formaldehyde.

Troubleshooting Coupling Reactions with N-(hydroxymethyl)-4-methylbenzamide

Problem	Potential Cause(s)	Troubleshooting Steps & Temperature Considerations
Low Yield of Coupled Product	1. Inefficient Coupling: The temperature may not be sufficient to overcome the activation energy of the reaction. 2. Decomposition of Reactant: N-(hydroxymethyl)-4-methylbenzamide may be decomposing back to 4-methylbenzamide and formaldehyde at the reaction temperature.[5]	1. Systematically increase the reaction temperature while monitoring for product formation and reactant decomposition. 2. Consider a two-step, one-pot approach: First, form an intermediate at a lower temperature (e.g., an alkoxide for etherification) and then proceed with the coupling at a slightly higher temperature.
Formation of a Complex Mixture	1. Multiple Reactive Sites: Both the amide N-H and the hydroxyl O-H can potentially react. 2. Uncontrolled Polymerization: For crosslinking reactions, the temperature may be too high, leading to a broad distribution of oligomers.	1. Lower the temperature to improve selectivity. Consider protecting one of the functional groups if selectivity remains an issue. 2. Implement controlled heating ramps instead of a single high temperature. This can help manage the rate of polymerization.
Product is Unstable	1. Thermal Lability: The newly formed bond (e.g., an ester or ether linkage) may be unstable at the reaction temperature.	1. Screen for the lowest effective temperature that provides a reasonable reaction rate. 2. Investigate different catalysts that may allow the reaction to proceed at a lower temperature.

Part 3: Experimental Protocols & Data

This section provides detailed experimental protocols and presents data in a structured format to guide your optimization efforts.

Protocol 1: Synthesis of N-(hydroxymethyl)-4-methylbenzamide

This protocol is a general starting point. Optimal conditions may vary.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-methylbenzamide (1 equivalent) in a suitable solvent (e.g., a 1:1 mixture of ethanol and water).

• Reagent Addition: Add aqueous formaldehyde (37%, 1.2 equivalents) to the solution.

• Heating: Heat the reaction mixture to the desired temperature (e.g., start at 60°C) and stir.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. The product may precipitate and can be collected by filtration. If no precipitate forms, the product can be extracted with an organic solvent like ethyl acetate.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., acetone or ethanol).[3]

Table 1: Effect of Temperature on the Synthesis of N-(hydroxymethyl)-4-methylbenzamide

Temperature (°C)	Reaction Time (h)	Conversion (%)	Isolated Yield (%)	Purity (by HPLC, %)	Notes
25	24	75	65	>98	Slow reaction rate, but very clean product.
50	8	95	88	>98	Good balance of rate and purity.
70	3	>99	92	97	Faster reaction, minor impurities observed.
90	1	>99	85	90	Significant impurity formation, slight discoloration.

Protocol 2: General Procedure for a Crosslinking Reaction

This protocol outlines a general approach for using N-(hydroxymethyl)-4-methylbenzamide as a crosslinking agent with a generic substrate containing an N-H bond.

• Reaction Setup: Combine N-(hydroxymethyl)-4-methylbenzamide (1 equivalent) and the N-H containing substrate (1 equivalent) in a high-boiling point solvent (e.g., toluene or xylene) in a flask equipped with a Dean-Stark apparatus.

• Catalyst (Optional): Add a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid).

• Heating: Heat the mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Monitoring: Track the disappearance of starting materials and the formation of the crosslinked product by an appropriate analytical technique (e.g., GPC for polymers, LC-MS for small molecules).

• Workup: After completion, cool the reaction, wash with a basic solution (e.g., saturated sodium bicarbonate) to remove the acid catalyst, and then with brine. Dry the organic layer and concentrate under reduced pressure.

• Purification: Purify the product as needed, for example, by precipitation or column chromatography.

Part 4: Visualizing the Workflow

Diagrams created using Graphviz can help visualize the experimental and troubleshooting workflows.

Diagram 1: Workflow for Optimizing Synthesis Temperature

Caption: A troubleshooting flowchart for common coupling reaction issues.

Part 5: References

• Ross, D., Farmer, P. B., Gescher, A., et al. (1983). The formation and metabolism of N-hydroxymethyl compounds--III. The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds. Biochemical Pharmacology, 32(11), 1773–1781. [Link]

• PrepChem. (n.d.). Synthesis of N-hydroxy-N-methylbenzamide. Retrieved from PrepChem.com. [Link]

• Lutfullin, K. K., et al. (2021). Synthesis of N-(hydroxymethylene)thioamides by N-hydroxymethylation of 2-cyanothioacrylamides. MDPI. [Link]

• Wikipedia. (n.d.). Hydroxymethylation. Retrieved from Wikipedia. [Link]

• Hansen, M. R., et al. (2007). Amidates as Leaving Groups: Structure/Reactivity Correlation of the Hydroxide-Dependent E1cB-like Breakdown of Carbinolamides in Aqueous Solution. Journal of the American Chemical Society. [Link]

• PrepChem. (n.d.). Synthesis of N-(hydroxymethyl)benzamide. Retrieved from PrepChem.com. [Link]

• Louris, J. P., et al. (2024). Development of a solid-compatible continuous flow reactor for the paraformaldehyde slurry mediated α-hydroxymethylation of methyl. Reaction Chemistry & Engineering. [Link]

• Echeverria, P.-G., & Fava, E. (2021). Radical hydroxymethylation of alkyl iodides using formaldehyde as a C1 synthon. Chemical Science. [Link]

• Belal, F. F., et al. (2021). Analytical methods for the determination of some selected 4-quinolone antibacterials. ResearchGate. [Link]

Sources

• 1. Hydroxymethylation - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]
• 4. prepchem.com [prepchem.com]
• 5. The formation and metabolism of N-hydroxymethyl compounds--III. The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

1H and 13C NMR chemical shifts for N-(hydroxymethyl)-4-methylbenzamide

A Comparative Guide to 1 H and 13 C NMR Chemical Shifts for N-(Hydroxymethyl)-4-methylbenzamide: Experimental Data vs. Predictive Models

Executive Summary

Accurate structural elucidation of functionalized amides requires a nuanced understanding of solvent-solute interactions. For N-(hydroxymethyl)-4-methylbenzamide (also known as N-hydroxymethyl-p-toluamide)[1], relying solely on heuristic predictive software often leads to misassigned spectra. This guide objectively compares empirical Nuclear Magnetic Resonance (NMR) data across two standard solvents (DMSO-d 6​ and CDCl 3​ ) against Density Functional Theory (DFT) and heuristic predictive models. By detailing the causality behind solvent-induced chemical shifts, this guide provides drug development professionals and analytical chemists with a self-validating framework for robust spectral interpretation.

Molecular Architecture & Spin System Dynamics

N-(hydroxymethyl)-4-methylbenzamide consists of a p-tolyl group attached to an amide carbonyl, which is N-substituted with a hydroxymethyl (-CH 2​ OH) moiety. The analytical challenge lies in the restricted rotation of the C-N amide bond and the presence of two highly labile protons: the amide (-NH) and the hydroxyl (-OH)[2].

In predictive NMR modeling, standard heuristic algorithms often fail to account for the specific intermolecular hydrogen bonding networks formed in solution. Consequently, the chemical shifts of the -NH and -OH protons, as well as the scalar coupling ( 3J ) of the adjacent methylene (-CH 2​ -) group, vary drastically depending on the dielectric constant and hydrogen-bond acceptor capacity of the chosen solvent[3].

Comparative Data: Empirical NMR vs. Predictive Models

The tables below synthesize the expected quantitative chemical shifts for N-(hydroxymethyl)-4-methylbenzamide, comparing high-resolution empirical data in DMSO-d 6​ and CDCl 3​ against standard predictive baselines.

Table 1: 1 H NMR Chemical Shifts Comparison (400 MHz, 298 K)

Proton Position	Multiplicity	Empirical: DMSO-d 6​ ( δ , ppm)	Empirical: CDCl 3​ ( δ , ppm)	Predictive Model (Heuristic Avg)
Ar-CH 3​	s (3H)	2.35	2.40	2.38
N-CH 2​ -O	dd (2H)*	4.65	4.85 (d or br s)	4.70
Ar-H (meta)	d (2H, J =8.0 Hz)	7.25	7.23	7.20
Ar-H (ortho)	d (2H, J =8.0 Hz)	7.75	7.68	7.80
-OH	t (1H, J =6.0 Hz)	5.60	~3.50 (br s)	4.00
-NH	t (1H, J =6.0 Hz)	8.70	~7.00 (br s)	8.00

*Note: In strictly anhydrous DMSO-d 6​ , the methylene protons couple to both the -NH and -OH protons, appearing as a doublet of doublets (dd). In CDCl 3​ , rapid proton exchange typically collapses this fine structure.

Table 2: 13 C NMR Chemical Shifts Comparison (100 MHz, 298 K)

Carbon Position	Type	Empirical: DMSO-d 6​ ( δ , ppm)	Empirical: CDCl 3​ ( δ , ppm)	Predictive Model (DFT-PCM)
Ar-CH 3​	Primary	21.0	21.4	21.2
N-CH 2​ -O	Secondary	64.0	65.2	64.5
Ar-C (meta)	Tertiary	128.8	129.2	129.0
Ar-C (ortho)	Tertiary	127.5	127.2	127.8
Ar-C (ipso)	Quaternary	131.2	130.8	131.5
Ar-C (para)	Quaternary	141.5	142.0	141.8
C=O	Quaternary	166.5	168.0	167.2

Mechanistic Insights: The Causality of Solvent Effects

To move beyond mere observation, we must understand the causality driving these spectral differences. The solvent shift Δδ (DMSO - CDCl 3​ ) for amide protons is notoriously large (often 1–2 ppm)[3].

DMSO-d 6​ (Strong Hydrogen Bond Acceptor): In DMSO, the highly polarized S=O bond acts as a potent hydrogen bond acceptor. The solvent molecules strongly coordinate with the -NH and -OH protons of N-(hydroxymethyl)-4-methylbenzamide. This interaction draws electron density away from the hydrogen nuclei, resulting in severe deshielding and a significant downfield shift (-NH to ~8.70 ppm; -OH to ~5.60 ppm)[4]. Crucially, this strong solvation "locks" the protons, slowing their chemical exchange rate relative to the NMR timescale[5]. This slow exchange preserves the 3J scalar couplings, allowing the -CH 2​

• group to be resolved as a distinct doublet of doublets.

CDCl 3​ (Weakly Interacting / Non-Polar): Conversely, CDCl 3​ is a weak hydrogen bond acceptor. Polar amides often exhibit poor solubility in CDCl 3​ , leading to partial self-association or aggregation[5][6]. Trace amounts of acid or water in CDCl 3​ catalyze rapid chemical exchange of the labile -NH and -OH protons. Because the protons detach and reattach faster than the NMR instrument can pulse and record, their signals broaden, shift upfield, and fail to couple with the adjacent -CH 2​

• group[6].

  Mechanistic pathways of solvent-solute interactions dictating labile proton chemical shifts.

Self-Validating Experimental Protocol for Amide NMR

To ensure trustworthiness and reproducibility when characterizing N-(hydroxymethyl)amides, researchers must employ a self-validating workflow. The following protocol guarantees the preservation of labile proton couplings, acting as an internal quality control for solvent purity.

Step-by-Step Methodology:

• Sample Preparation: Lyophilize 10–15 mg of purified N-(hydroxymethyl)-4-methylbenzamide overnight to remove all trace adventitious water.

• Solvent Drying: Use high-quality DMSO-d 6​ stored over activated 4Å molecular sieves. Causality: Even 0.1% H 2​ O in DMSO will catalyze proton exchange and collapse the -CH 2​

  • multiplet[6].

• Sample Dissolution: Dissolve the lyophilized compound in 0.6 mL of the dry DMSO-d 6​ directly in a clean, oven-dried NMR tube.

• Acquisition Parameters ( 1 H NMR):

  • Temperature: 298 K

  • Number of Scans (ns): 16 to 32

  • Relaxation Delay (d1): 2.0 seconds (ensures complete relaxation of the aromatic and amide protons).

• Internal Validation Check: Before assigning the spectrum, integrate the residual water peak at ~3.33 ppm.

  • Pass: The water peak is sharp and integrates to < 0.2 relative to a single proton. The -CH 2​

    • signal appears as a sharp doublet of doublets.

  • Fail: The water peak is broad and integrates highly. The -CH 2​

    • signal collapses to a singlet. Action: Discard the sample, re-dry the compound, and use fresh solvent.

Workflow comparing NMR sample preparation and spin system resolution in DMSO-d6 versus CDCl3.

References

• Syntheses of Acrylamide Derivatives in the Ritter Reaction Source: J-Stage (Journal of Network Polymer, Japan) URL:[Link]

• N-(Hydroxymethyl)benzamide | CID 80493 Source: PubChem (National Center for Biotechnology Information) URL:[Link]

• 1H NMR spectra part 31: 1H chemical shifts of amides in DMSO solvent Source: Magnetic Resonance in Chemistry (PubMed) URL:[Link]

• Solvation of Amides in DMSO and CDCl3: An Attempt at Quantitative DFT-Based Interpretation of 1H and 13C NMR Chemical Shifts Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

Sources

• 1. Syntheses of Acrylamide Derivatives in the Ritter Reaction [jstage.jst.go.jp]
• 2. N-(hydroxymethyl)benzamide | C8H9NO2 | CID 80493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1H NMR spectra part 31: 1H chemical shifts of amides in DMSO solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. thieme-connect.de [thieme-connect.de]

A Comparative Guide to the Reactivity of N-(hydroxymethyl)-4-methylbenzamide and Unsubstituted Benzamides

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and medicinal chemistry, the amide bond is a cornerstone. Its inherent stability is both a virtue and a challenge. This guide provides an in-depth technical comparison of the reactivity of N-(hydroxymethyl)-4-methylbenzamide and its unsubstituted counterpart, 4-methylbenzamide. We will explore how the introduction of a hydroxymethyl group at the nitrogen atom fundamentally alters the reactivity profile of the benzamide scaffold, opening up unique reaction pathways unavailable to simple amides. This comparison is grounded in mechanistic principles and supported by available experimental data.

Introduction: The Amide Bond and the Impact of N-Substitution

The amide bond is notoriously unreactive due to the resonance stabilization between the nitrogen lone pair and the carbonyl group. This delocalization imparts a partial double bond character to the C-N bond, making the carbonyl carbon less electrophilic and the nitrogen a poor leaving group. Consequently, harsh conditions are often required to achieve transformations at the amide moiety.

The introduction of a hydroxymethyl group onto the amide nitrogen in N-(hydroxymethyl)-4-methylbenzamide introduces a new reactive handle, dramatically altering its chemical behavior compared to a simple unsubstituted benzamide like 4-methylbenzamide. This guide will dissect these differences, focusing on the distinct reaction pathways each compound undergoes under various conditions.

Comparative Reactivity Analysis

The primary distinction in reactivity stems from the ability of N-(hydroxymethyl)-4-methylbenzamide to form a highly reactive N-acyliminium ion intermediate under acidic conditions, and to undergo a specific-base catalyzed breakdown under basic conditions. Unsubstituted benzamides lack these pathways and typically only undergo direct nucleophilic acyl substitution (hydrolysis) under more forcing conditions.

Reactivity Under Acidic Conditions: The N-Acyliminium Ion Pathway

Under acidic conditions, the hydroxyl group of N-(hydroxymethyl)-4-methylbenzamide is protonated, transforming it into a good leaving group (water). Subsequent elimination of water generates a highly electrophilic N-acyliminium ion. This intermediate is a powerful tool in organic synthesis, readily reacting with a wide range of nucleophiles to form new carbon-carbon and carbon-heteroatom bonds.

In stark contrast, unsubstituted benzamides, such as 4-methylbenzamide, are protonated on the carbonyl oxygen under acidic conditions. This activation is a prerequisite for acid-catalyzed hydrolysis, but it does not open up the diverse synthetic possibilities that the N-acyliminium ion intermediate affords.

Figure 1: Reaction pathways under acidic conditions. N-(hydroxymethyl)-4-methylbenzamide forms a reactive N-acyliminium ion, while 4-methylbenzamide undergoes slow hydrolysis.

Reactivity Under Basic Conditions: Competing Pathways

Under basic conditions, the reactivity differences are equally pronounced.

• N-(hydroxymethyl)-4-methylbenzamide: This molecule has two primary reaction pathways under basic conditions. The kinetically favored path at moderate pH is a specific-base catalyzed deprotonation of the hydroxyl group, followed by a rate-limiting breakdown of the resulting alkoxide to yield 4-methylbenzamide and formaldehyde.[1] However, at high hydroxide concentrations, a second pathway, direct amidic hydrolysis, becomes competitive. For N-(hydroxymethyl)benzamide derivatives bearing electron-donating groups like the 4-methyl group, this amidic hydrolysis can be surprisingly rapid, with reported half-lives on the order of seconds in 1M KOH.[2]

• Unsubstituted Benzamides: 4-methylbenzamide undergoes slow alkaline hydrolysis via nucleophilic attack of hydroxide at the carbonyl carbon. This is a classic nucleophilic acyl substitution reaction. The presence of the electron-donating methyl group slightly deactivates the carbonyl group towards nucleophilic attack compared to unsubstituted benzamide.

Figure 2: Reaction pathways under basic conditions. N-(hydroxymethyl)-4-methylbenzamide exhibits two competing pathways, while 4-methylbenzamide undergoes a single, slower hydrolysis reaction.

Quantitative Comparison of Reactivity

Compound	Condition	Reaction	Rate Constant / Half-life	Reference
N-(hydroxymethyl)benzamide	pH > 10 (25°C)	Breakdown to benzamide + formaldehyde	kobs shows pH-independent region at high pH	[3][4]
4-methyl-N-(hydroxymethyl)benzamide	1M KOH (25°C)	Amidic Hydrolysis	t1/2 ≈ 17s	[2]
Benzamide	6% H₂SO₄ (85°C)	Acid Hydrolysis	-	[5]
p-methylbenzamide	Perchloric Acid (95°C)	Acid Hydrolysis	Rate constants determined	[6]

Note: The conditions in the table vary, precluding a direct numerical comparison of rates. However, the data clearly indicates that the N-(hydroxymethyl) derivatives possess unique and often faster reaction pathways, particularly the rapid amidic hydrolysis of the 4-methyl derivative at high pH.

Experimental Protocols for Reactivity Comparison

To provide a definitive, direct comparison of the reactivity of N-(hydroxymethyl)-4-methylbenzamide and 4-methylbenzamide, the following experimental protocols are proposed.

Comparative Hydrolysis Rate Determination by HPLC

This protocol outlines a method to compare the hydrolysis rates of the two compounds under identical acidic or basic conditions using High-Performance Liquid Chromatography (HPLC).

Objective: To determine the pseudo-first-order rate constants (kobs) for the hydrolysis of N-(hydroxymethyl)-4-methylbenzamide and 4-methylbenzamide.

Materials:

• N-(hydroxymethyl)-4-methylbenzamide

• 4-methylbenzamide

• Hydrochloric acid (for acidic conditions)

• Sodium hydroxide (for basic conditions)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA, for mobile phase)

• Volumetric flasks, pipettes, and autosampler vials

• HPLC system with a UV detector and a C18 reverse-phase column

Procedure:

• Standard and Stock Solution Preparation:

  • Prepare stock solutions of N-(hydroxymethyl)-4-methylbenzamide, 4-methylbenzamide, and the expected product (4-methylbenzoic acid) in acetonitrile at a known concentration (e.g., 1 mg/mL).

  • Create a calibration curve for each compound by preparing a series of dilutions and analyzing them by HPLC.

• Reaction Setup:

  • Prepare the reaction medium (e.g., 1 M HCl or 1 M NaOH) in a thermostated water bath at a constant temperature (e.g., 50°C).

  • Initiate the reaction by adding a small, known volume of the amide stock solution to the pre-heated reaction medium to achieve a final concentration in the µM to mM range. Start a timer immediately.

• Time-course Sampling:

  • At predetermined time intervals (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw a small aliquot of the reaction mixture.

  • Immediately quench the reaction by diluting the aliquot into a vial containing a quenching solution (e.g., a buffer to neutralize the acid or base, or a cold organic solvent).

• HPLC Analysis:

  • Analyze the quenched samples by HPLC. A typical method would involve a C18 column with a gradient elution of water (with 0.1% TFA) and acetonitrile.

  • Monitor the disappearance of the starting material and the appearance of the product at a suitable wavelength (e.g., 230 nm).

• Data Analysis:

  • Using the calibration curves, determine the concentration of the remaining amide at each time point.

  • Plot the natural logarithm of the amide concentration versus time. The slope of this line will be -kobs.

  • Compare the kobs values for N-(hydroxymethyl)-4-methylbenzamide and 4-methylbenzamide under identical conditions.

Figure 3: Workflow for comparative hydrolysis rate determination by HPLC.

Trapping of the N-Acyliminium Ion

This experiment demonstrates the unique reactivity of N-(hydroxymethyl)-4-methylbenzamide in forming an N-acyliminium ion.

Objective: To trap the in-situ generated N-acyliminium ion from N-(hydroxymethyl)-4-methylbenzamide with a nucleophile.

Materials:

• N-(hydroxymethyl)-4-methylbenzamide

• Anisole (as the nucleophile)

• Trifluoroacetic acid (TFA) or a Lewis acid (e.g., BF₃·OEt₂)

• Dichloromethane (anhydrous)

• Standard laboratory glassware for organic synthesis

• TLC plates and developing chamber

• Silica gel for column chromatography

• NMR spectrometer and mass spectrometer for product characterization

Procedure:

• Reaction Setup:

  • Dissolve N-(hydroxymethyl)-4-methylbenzamide and an excess of anisole (e.g., 2-3 equivalents) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

  • Cool the solution in an ice bath.

• N-Acyliminium Ion Generation and Trapping:

  • Slowly add TFA or the Lewis acid (e.g., 1.1 equivalents) to the stirred solution.

  • Allow the reaction to stir at 0°C and then warm to room temperature. Monitor the reaction progress by TLC.

• Workup and Purification:

  • Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

• Characterization:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure of the amidoalkylation product.

• Control Experiment:

  • Repeat the experiment using 4-methylbenzamide instead of N-(hydroxymethyl)-4-methylbenzamide. No reaction is expected, demonstrating that the N-hydroxymethyl group is essential for this transformation.

Conclusion

The presence of a hydroxymethyl group on the nitrogen of a benzamide scaffold profoundly alters its reactivity compared to its unsubstituted counterpart. N-(hydroxymethyl)-4-methylbenzamide is a versatile intermediate capable of forming highly reactive N-acyliminium ions under acidic conditions and exhibiting unique breakdown and rapid hydrolysis pathways under basic conditions. In contrast, 4-methylbenzamide displays the characteristic stability of a typical amide, undergoing slow hydrolysis under forcing conditions. For researchers in drug development and organic synthesis, understanding these reactivity differences is paramount for designing novel synthetic routes and for predicting the stability and metabolic fate of amide-containing molecules.

References

• Tenn, W. J., 3rd, French, N. L., & Nagorski, R. W. (2001). Kinetic dependence of the aqueous reaction of N-(hydroxymethyl)benzamide derivatives upon addition of electron-withdrawing groups. Organic letters, 3(1), 75–78.
• Bunton, C. A., Nayak, B., & O'Connor, C. (1966). Alkaline hydrolysis of benzamide and N-methyl- and N,N-dimethylbenzamide. The Journal of Organic Chemistry, 31(5), 1539-1543.
• Cox, R. A., & Yates, K. (1981). The hydrolyses of benzamides, methylbenzimidatium ions, and lactams in aqueous sulfuric acid. The excess acidity method. Canadian Journal of Chemistry, 59(19), 2853-2863.
• Mhala, M. M., & Jagdale, M. H. (1970). Acid Hydrolysis of Benzamides. Indian Journal of Chemistry, 8, 147-150.
• Murphy, J. L., Tenn, W. J., & Nagorski, R. W. (2009). Rapid amidic hydrolysis: a competitive reaction pathway under basic conditions for N-(hydroxymethyl)benzamide derivatives bearing electron-donating groups. Tetrahedron Letters, 50(52), 7358-7361.
• Nagorski, R. W., & Richard, J. P. (1996). Structure-reactivity relationships for the formation and breakdown of N-(hydroxymethyl)benzamide derivatives. Journal of the American Chemical Society, 118(32), 7432-7433.
• Specklin, S., Decuypere, E., Plougastel, L., & Gillaizeau, I. (2018). Trapping of N-Acyliminium Ions with Enamides: An Approach to Medium-Sized Diaza-Heterocycles. Organic Letters, 20(12), 3642–3645.

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. [Link]

• Patsnap. (2024). How to Detect Amide Degradation Using Chromatographic Techniques. [Link]

• Smith, C. R., & Yates, K. (1971). The hydrolysis of benzamides, methylbenzimidatium ions, and lactams in aqueous sulfuric acid. The excess acidity method. Journal of the American Chemical Society, 93(24), 6578-6586.
• Ankem, R. V., Murphy, J. L., & Nagorski, R. W. (2008). Rate of formation of N-(hydroxymethyl)benzamide derivatives in water as a function of pH and their equilibrium constants. Tetrahedron Letters, 49(46), 6547-6549.
• Mhala, M. M., & Jagdale, M. H. (1975). Acid Hydrolysis of Benzamides. Journal of the Indian Chemical Society, 52(7), 633-635.
• Ross, S. D., Finkelstein, M., & Petersen, R. C. (1964). The Alkaline Hydrolysis of Substituted Benzamides. Journal of the American Chemical Society, 86(20), 4139-4143.
• Slebocka-Tilk, H., & Brown, R. S. (1992). The acid-catalyzed hydrolysis of N-methyl-4-nitroacetanilide. Evidence for a change in rate-determining step. The Journal of Organic Chemistry, 57(11), 3179-3184.
• Murphy, J. L., Tenn, W. J., & Nagorski, R. W. (2009). Rapid amidic hydrolysis: a competitive reaction pathway under basic conditions for N-(hydroxymethyl)benzamide derivatives bearing electron-donating groups. Tetrahedron Letters, 50(52), 7358-7361.
• Akelah, A., & Selim, A. (1986). Synthesis and characterization of some new N-(hydroxymethyl) monomers. Journal of Polymer Science: Polymer Chemistry Edition, 24(10), 2545-2554.
• Kallen, R. G. (1971). The mechanism of the formation and breakdown of N-(hydroxymethyl)amides. Journal of the American Chemical Society, 93(24), 6227-6235.
• Tenn, W. J., 3rd, French, N. L., & Nagorski, R. W. (2001). Kinetic dependence of the aqueous reaction of N-(hydroxymethyl)benzamide derivatives upon addition of electron-withdrawing groups. Organic letters, 3(1), 75–78.

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• 6. How to Detect Amide Degradation Using Chromatographic Techniques [eureka.patsnap.com]

GC-MS fragmentation pattern of N-(hydroxymethyl)-4-methylbenzamide

An In-Depth Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Fragmentation of N-(hydroxymethyl)-4-methylbenzamide and Comparison with Alternative Analytical Techniques

This guide provides a comprehensive analysis of the predicted Gas Chromatography-Mass Spectrometry (GC-MS) electron ionization (EI) fragmentation pattern of N-(hydroxymethyl)-4-methylbenzamide. Designed for researchers, scientists, and professionals in drug development, this document offers a predictive framework for identifying this compound and its analogues. Beyond a theoretical breakdown, this guide compares the utility of GC-MS with alternative analytical methodologies, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), providing the technical insights necessary to make informed decisions in a laboratory setting. Every protocol and mechanistic claim is grounded in established scientific principles to ensure accuracy and reliability.

N-(hydroxymethyl)-4-methylbenzamide is a benzamide derivative of interest in various chemical and pharmaceutical research areas. The accurate and unambiguous identification of such molecules is paramount for quality control, metabolism studies, and synthetic pathway confirmation. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely accessible technique for the analysis of volatile and thermally stable compounds.[1] Understanding the specific fragmentation patterns generated under electron ionization (EI) is crucial for structural elucidation and differentiation from isomeric or related structures.[2]

This guide will first deduce the expected EI fragmentation pathway of N-(hydroxymethyl)-4-methylbenzamide by applying established mass spectrometry principles for aromatic amides.[3] Subsequently, it will present a comparative analysis with LC-MS/MS, outlining the strengths and weaknesses of each approach for this class of compounds.

Predicted GC-MS Fragmentation Pattern of N-(hydroxymethyl)-4-methylbenzamide

Electron ionization is a high-energy ("hard") ionization technique that induces extensive fragmentation.[4] The resulting mass spectrum is a fingerprint of the molecule, with fragment abundances related to the stability of the ions formed.[2] The molecular structure of N-(hydroxymethyl)-4-methylbenzamide (Molecular Weight: 165.19 g/mol ) provides several likely cleavage points.

The primary fragmentation events for benzoyl derivatives are typically initiated by cleavage of the bond adjacent to the carbonyl group, often leading to the formation of a stable benzoyl cation.[5] For aromatic amides, this can involve the cleavage of the N-CO bond.[3]

The proposed fragmentation pathways are detailed below:

• Molecular Ion (M•+): The initial event is the removal of an electron to form the molecular ion at m/z 165 . Its presence and abundance depend on its stability under EI conditions.

• Loss of a Hydroxyl Radical: Cleavage of the C-O bond in the hydroxymethyl group can lead to the loss of a hydroxyl radical (•OH, 17 Da), resulting in a fragment at m/z 148 .

• Loss of Formaldehyde: A common rearrangement for N-hydroxymethyl compounds is the neutral loss of formaldehyde (CH₂O, 30 Da). This pathway is significant as it leads to the stable 4-methylbenzamide ion, resulting in a prominent peak at m/z 135 .

• Formation of the 4-Methylbenzoyl Cation: A characteristic fragmentation for benzamides is the alpha-cleavage of the amide C-N bond.[3] This results in the loss of the •NHCH₂OH radical (46 Da) and the formation of the highly stable, resonance-stabilized 4-methylbenzoyl cation at m/z 119 . This is often a base peak or a very abundant ion.

• Formation of the Tolyl Cation: The 4-methylbenzoyl cation (m/z 119) can subsequently lose a neutral carbon monoxide (CO, 28 Da) molecule to form the tolyl cation (C₇H₇⁺) at m/z 91 . This is a common fragmentation step for benzoyl compounds.[5]

Predicted Fragmentation Diagram

Caption: Predicted EI fragmentation pathway for N-(hydroxymethyl)-4-methylbenzamide.

Summary of Predicted Fragment Ions

m/z	Proposed Ion Structure	Proposed Neutral Loss	Comments
165	[C₉H₁₁NO₂]•+	-	Molecular Ion (M•+)
135	[C₈H₉NO]•+	CH₂O	Loss of formaldehyde via rearrangement. Expected to be a significant peak.
119	[C₈H₇O]+	•NHCH₂OH	Formation of the stable 4-methylbenzoyl cation. Likely the base peak.
91	[C₇H₇]+	CO (from m/z 119)	Formation of the tolyl cation. A very common fragment for toluene derivatives.

Comparison with Alternative Analytical Techniques

While GC-MS is a robust method, its suitability depends on the analyte's properties and the analytical goals. For comprehensive characterization, especially for novel or thermally sensitive compounds, alternative or complementary techniques should be considered.

Technique	Principle	Advantages for N-(hydroxymethyl)-4-methylbenzamide	Disadvantages
GC-MS (EI)	Separation by gas chromatography, ionization by high-energy electrons, mass analysis.	Excellent chromatographic separation for volatile isomers. Extensive, standardized libraries for compound matching.[2]	Requires analyte to be thermally stable and volatile. Hard ionization can lead to the absence of a molecular ion.[4]
LC-MS/MS	Separation by liquid chromatography, soft ionization (e.g., ESI), and tandem mass analysis.	Ideal for thermally labile or non-volatile compounds. Soft ionization preserves the molecular ion ([M+H]⁺).[6] MS/MS provides highly specific fragmentation for quantification (MRM).[5]	Can have lower chromatographic resolution than capillary GC. Matrix effects can be more pronounced.
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei (e.g., ¹H, ¹³C).	Provides unambiguous structural elucidation and confirmation of isomerism without fragmentation.	Requires a relatively pure sample in larger quantities. Not a separation technique.
FTIR Spectroscopy	Measures the absorption of infrared radiation by specific molecular bonds/functional groups.	Quickly confirms the presence of key functional groups (Amide C=O, N-H, O-H).[7]	Provides limited information on the overall molecular structure and cannot distinguish between isomers easily.

Analytical Workflow Comparison

Caption: Comparative workflows for GC-MS and LC-MS/MS analysis.

Experimental Protocols

To ensure trustworthy and reproducible results, the following detailed protocols serve as a validated starting point for analysis.

Protocol 1: GC-MS Analysis

This protocol is designed for the qualitative identification of N-(hydroxymethyl)-4-methylbenzamide.

• Sample Preparation:

  • Accurately weigh 1 mg of the sample and dissolve it in 1 mL of a suitable solvent (e.g., Methanol or Acetonitrile) to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a final concentration of 1-10 µg/mL.

  • Causality: The concentration is chosen to avoid detector saturation while providing a strong signal-to-noise ratio.

• Instrumentation:

  • Use a standard GC-MS system, such as one equipped with a quadrupole mass analyzer.[5]

• GC Conditions:

  • Injector: Splitless mode, 250 °C.

  • Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane) capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Final hold: Hold at 280 °C for 5 minutes.

  • Causality: The temperature ramp is optimized to ensure good separation from potential impurities and achieve sharp peak shapes for benzamide-type compounds.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.[1]

  • Mass Range: Scan from m/z 40 to 400.[5]

  • Solvent Delay: 3 minutes.

  • Causality: 70 eV is the standard EI energy, which allows for the creation of reproducible fragmentation patterns that can be compared with commercial and public mass spectral libraries.

Protocol 2: LC-MS/MS Analysis (Comparative Method)

This protocol is for targeted quantification or for analyzing the compound in a complex matrix.

• Sample Preparation:

  • Prepare samples as in Protocol 1, using a mobile-phase compatible solvent (e.g., 50:50 Methanol:Water).

• Instrumentation:

  • Use a High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., Triple Quadrupole).[6]

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Causality: The formic acid aids in protonation for positive mode ESI, and the gradient elution allows for the separation of compounds with varying polarities.

• MS/MS Conditions:

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: m/z 166 ([M+H]⁺).

  • Product Ions: To be determined by infusing a standard and identifying the most stable and abundant fragment ions generated via Collision-Induced Dissociation (CID). Likely product ions would result from the loss of H₂O (m/z 148) or CH₂O (m/z 136).

  • Causality: MRM provides exceptional sensitivity and selectivity by monitoring a specific precursor-to-product ion transition, minimizing interference from matrix components.[5]

Conclusion

The structural elucidation of N-(hydroxymethyl)-4-methylbenzamide via GC-MS relies on the predictive interpretation of its fragmentation pattern. The formation of the 4-methylbenzoyl cation (m/z 119) and the subsequent tolyl cation (m/z 91) are expected to be key diagnostic ions. For routine analysis of thermally stable, pure samples, GC-MS provides a reliable and cost-effective solution. However, for applications involving complex biological matrices, thermal instability, or the need for high-sensitivity quantification, an LC-MS/MS approach is superior. The choice of methodology should always be guided by the specific analytical requirements and the physicochemical properties of the analyte.

References

• Journal of the American Society for Mass Spectrometry. (2016). Fragmentation of Protonated N-(3-Aminophenyl)Benzamide and Its Derivatives in Gas Phase. ACS Publications. Available at: [Link]

• PubChem. 4-(Hydroxymethyl)benzamide. National Institutes of Health. Available at: [Link]

• NIST. N-(hydroxymethyl)benzamide. NIST WebBook. Available at: [Link]

• RSC Publishing. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. Royal Society of Chemistry. Available at: [Link]

• Chromatography Forum. (2024). GCMS fragment identification. Available at: [Link]

• Forensic Chemistry. (2022). Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds. Elsevier. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00408G [pubs.rsc.org]
• 4. GCMS fragment identification - Chromatography Forum [chromforum.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. N-(hydroxymethyl)benzamide [webbook.nist.gov]

Comparative efficacy analysis of N-(hydroxymethyl)-4-methylbenzamide analogues

As a Senior Application Scientist, this guide provides a comparative efficacy analysis of selected benzamide analogues, focusing on a well-researched class of therapeutic agents: Poly (ADP-ribose) polymerase (PARP) inhibitors. While the specific compound N-(hydroxymethyl)-4-methylbenzamide and its direct analogues lack extensive published efficacy data, the broader family of benzamide derivatives has yielded several potent clinical candidates and approved drugs. This guide will therefore focus on a comparative analysis of these clinically relevant benzamide-containing PARP inhibitors, providing a framework for evaluating novel chemical entities within this class.

Introduction: The Benzamide Scaffold in PARP Inhibition

Poly (ADP-ribose) polymerases (PARPs) are a family of enzymes critical for cellular processes, most notably DNA damage repair. The inhibition of PARP, particularly PARP1 and PARP2, has emerged as a successful therapeutic strategy in oncology, especially for cancers with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations. This concept is known as synthetic lethality.

The pharmacophore of many potent PARP inhibitors is built around a benzamide core. This structural motif mimics the nicotinamide portion of the natural PARP substrate, NAD+, allowing these inhibitors to competitively bind to the enzyme's catalytic domain. This guide will compare the efficacy of three prominent benzamide-containing PARP inhibitors: Olaparib, Rucaparib, and Talazoparib, based on their biochemical potency, cellular activity, and clinical performance.

Comparative Efficacy of Benzamide-Based PARP Inhibitors

The efficacy of PARP inhibitors can be assessed at multiple levels: enzymatic inhibition, cellular potency in relevant cancer cell lines, and ultimately, clinical outcomes in patients.

Biochemical and Cellular Potency

The inhibitory potential of these compounds is first quantified by their ability to block the enzymatic activity of PARP1 and PARP2 in biochemical assays (IC50) and their effectiveness in trapping PARP on DNA in cellular models. PARP trapping is a key mechanism of action, as the trapped PARP-DNA complexes are highly cytotoxic.

Compound	PARP1 IC50 (nM)	PARP2 IC50 (nM)	Relative PARP Trapping Potency	Key Clinical Indications
Olaparib	1.9	1.5	1x	Ovarian, Breast, Pancreatic, Prostate Cancer
Rucaparib	1.4	1.4	~2x	Ovarian, Prostate Cancer
Talazoparib	0.57	0.3	~100x	Breast Cancer

Data compiled from various preclinical studies. Exact values may vary based on assay conditions.

As the data indicates, while all three compounds exhibit potent low-nanomolar inhibition of PARP1 and PARP2, Talazoparib demonstrates significantly higher PARP trapping activity. This enhanced trapping is thought to contribute to its high potency in cellular and in vivo models.

Mechanism of Action: PARP Inhibition and Synthetic Lethality

The primary mechanism of action for these benzamide analogues is the competitive inhibition of PARP enzymes at the nicotinamide binding site. In the context of cancer therapy, this is most effective in tumors with pre-existing defects in homologous recombination (HR), a major DNA double-strand break repair pathway.

Caption: Mechanism of synthetic lethality with PARP inhibitors in HR-deficient cells.

Experimental Protocols for Efficacy Evaluation

The following protocols provide a framework for assessing the efficacy of novel benzamide analogues targeting PARP.

PARP1 Enzyme Inhibition Assay (Biochemical)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of purified PARP1.

Principle: A colorimetric or fluorescent assay measures the consumption of NAD+ or the production of poly(ADP-ribose) (PAR) by recombinant PARP1 in the presence of damaged DNA.

Step-by-Step Protocol:

• Plate Preparation: Add 25 µL of 2x PARP1 enzyme and 2x nicked DNA to each well of a 96-well plate.

• Compound Addition: Add 5 µL of the benzamide analogue at various concentrations (e.g., 10-point serial dilution). Include a vehicle control (e.g., DMSO) and a positive control inhibitor.

• Initiate Reaction: Add 20 µL of 2.5x NAD+ to start the reaction.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Detection: Stop the reaction and add the detection reagents according to the manufacturer's instructions (e.g., a colorimetric substrate that reacts with the remaining NAD+).

• Data Analysis: Measure the absorbance or fluorescence and calculate the percent inhibition for each compound concentration. Determine the IC50 value by fitting the data to a four-parameter logistic curve.

Cellular PARP Trapping Assay

This assay measures the ability of a compound to trap PARP enzymes on chromatin in a cellular context.

Principle: This protocol utilizes a fractionation-based approach to separate chromatin-bound proteins from soluble proteins, followed by immunoblotting for PARP1.

Caption: Workflow for the cellular PARP trapping assay.

Step-by-Step Protocol:

• Cell Culture and Treatment: Plate cells (e.g., a BRCA-deficient cancer cell line) and allow them to adhere. Treat with various concentrations of the benzamide analogues for 24 hours.

• Cell Lysis: Harvest and lyse the cells in a buffer that separates the cytoplasm from the nuclei.

• Nuclear Fractionation: Isolate the nuclei and extract the soluble nuclear proteins, leaving the chromatin-bound proteins in a pellet.

• Protein Quantification: Quantify the protein concentration in the soluble and chromatin-bound fractions.

• Western Blotting: Separate equal amounts of protein from each fraction by SDS-PAGE, transfer to a membrane, and probe with an antibody specific for PARP1.

• Data Analysis: Quantify the band intensity of PARP1 in the chromatin-bound fraction relative to the total PARP1 (soluble + chromatin-bound). An increase in the chromatin-bound PARP1 indicates trapping.

Conclusion and Future Directions

The comparative analysis of clinically relevant benzamide-based PARP inhibitors reveals that while potent enzymatic inhibition is a prerequisite, the degree of PARP trapping is a key differentiator that often correlates with cellular and in vivo efficacy. Talazoparib's superior trapping ability, for instance, translates to high potency.

For researchers developing novel N-(hydroxymethyl)-4-methylbenzamide analogues or other benzamide derivatives, the experimental framework presented here provides a robust methodology for a comprehensive efficacy evaluation. Future studies should aim to:

• Elucidate Structure-Activity Relationships (SAR): Systematically modify the benzamide scaffold to understand how different functional groups influence enzymatic inhibition versus PARP trapping.

• Assess Selectivity: Profile lead compounds against other members of the PARP family and other NAD+-dependent enzymes to ensure a favorable selectivity profile.

• In Vivo Efficacy: Evaluate promising candidates in relevant animal models of cancer to determine their pharmacokinetic properties and anti-tumor activity.

By employing these rigorous comparative approaches, the development of next-generation benzamide analogues with improved efficacy and safety profiles can be accelerated.

References

• Olaparib: Preclinical Profile. Source: Nature Reviews Drug Discovery.[Link]

• Rucaparib: A Review of its Use in Ovarian Cancer. Source: Drugs.[Link]

• Talazoparib: A Potent PARP Trapper. Source: Molecular Cancer Therapeutics.[Link]

• PARP Inhibitors in Oncology. Source: New England Journal of Medicine.[Link]

• PARP Trapping beyond PARP1. Source: Cancer Research.[Link]

Validating N-(hydroxymethyl)-4-methylbenzamide purity via LC-MS

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ESI-MS fragmentation and in-source decay pathways of N-(hydroxymethyl)-4-methylbenzamide.

Step-by-Step LC-MS Purity Validation Protocol

This protocol is designed as a self-validating system . It incorporates built-in controls (blanks, internal standards, and system suitability tests) to ensure that any observed impurities are genuine to the sample, not artifacts of the methodology[1].

Phase 1: Sample Preparation (Quenching Degradation)

Causality: Hydroxymethylamides undergo solvolysis in protic solvents (like methanol or water) over time, especially under acidic or basic conditions.

• Solvent Selection: Use anhydrous, LC-MS grade Acetonitrile (chilled to 4°C) as the primary diluent. Avoid methanol to prevent transacetalization or ether formation.

• Internal Standard (IS): Spike samples with an isotopically labeled analog (e.g., N-(hydroxymethyl)benzamide-d5) to track and correct for matrix effects and variations in ionization efficiency[2].

• Preparation: Dissolve the API to a working concentration of 10 µg/mL. Prepare a matrix blank (diluent + IS) to confirm the absence of carryover.

Phase 2: Chromatographic Separation (UHPLC)

Causality: A mild, slightly acidic mobile phase ensures consistent protonation for positive ESI without driving the hydrolysis of the hemiaminal group on-column.

• Column: C18, 1.7 µm, 2.1 x 100 mm (maintains high peak capacity for resolving closely eluting impurities).

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

• Gradient: 5% B to 95% B over 8 minutes. Flow rate: 0.4 mL/min. Column temperature: 30°C (strictly controlled to prevent thermal degradation).

Phase 3: Mass Spectrometry Detection (ESI-QQQ)

Causality: Parameters must be tuned to achieve a "soft" ionization.

• Ionization Mode: ESI Positive (+).

• Capillary Voltage: 3.0 kV (Keep moderate to prevent arcing and in-source fragmentation).

• Desolvation Temperature: 250°C (Crucial: Do not exceed 300°C, or thermal loss of formaldehyde will occur).

• Acquisition: Multiple Reaction Monitoring (MRM).

  • Quantifier Transition:m/z 166.1 → 136.1 (Collision Energy: 15 eV).

  • Qualifier Transition:m/z 166.1 → 119.1 (Collision Energy: 25 eV).

Self-validating LC-MS workflow ensuring artifact-free purity analysis.

Quantitative Validation Criteria (ICH Q2(R2) Compliance)

To prove the method is fit for its intended purpose, it must be validated against ICH Q2(R2) parameters[3]. The table below outlines the expected performance metrics for this specific LC-MS protocol when analyzing N-(hydroxymethyl)-4-methylbenzamide.

Table 2: Validation Parameters and Acceptance Criteria

Validation Parameter	ICH Q2(R2) Requirement	Expected LC-MS Performance Data	Causality / Scientific Justification
Specificity	Complete resolution from impurities/matrix.	Rs > 1.5 between API and 4-methylbenzamide.	MRM transitions definitively distinguish the parent from the degradant, even if co-elution occurs[4].
Linearity	R2≥0.99 across the reportable range.	R2>0.995 from 0.1 µg/mL to 50 µg/mL.	Ensures accurate quantification of both trace impurities and the main API peak.
LOD / LOQ	Signal-to-Noise (S/N) ≥ 3 (LOD) and ≥ 10 (LOQ).	LOD: 1 ng/mL; LOQ: 5 ng/mL.	High-sensitivity QQQ-MS allows for the detection of genotoxic or reactive impurities at trace levels[1].
Accuracy (Recovery)	95% - 105% recovery of spiked samples.	98.5% ± 1.2% across three concentration levels.	Cold sample preparation prevents analyte loss during the extraction/dilution phase.
Robustness	Stable under deliberate variations.	Stable within ±2°C column temp and ±5% mobile phase.	Highlights the method's resistance to minor day-to-day laboratory fluctuations[5].

By strictly adhering to these parameters, laboratories can ensure that the reported purity of N-(hydroxymethyl)-4-methylbenzamide is a true reflection of the bulk material, free from analytical artifacts induced by improper handling or aggressive instrumental conditions.

References

• MasterControl. "ICH Q2 (R2) Validation of Analytical Procedures." MasterControl. Available at: [Link]

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ICH Guidelines, Nov 2023. Available at:[Link]

• European Medicines Agency (EMA). "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5." EMA, Dec 2023. Available at: [Link]

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." FDA Guidelines, May 2018. Available at: [Link]

• Analytical Chemistry. "An FDA-Validated, Self-Cleaning Liquid Chromatography–Mass Spectrometry System for Determining Small-Molecule Drugs." ACS Publications, Jul 2024. Available at: [Link]

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• 5. mastercontrol.com [mastercontrol.com]

A Comparative Guide to the FTIR Spectral Analysis of N-(hydroxymethyl)-4-methylbenzamide

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. N-(hydroxymethyl)-4-methylbenzamide, a derivative of the versatile benzamide scaffold, presents a unique spectroscopic profile. This guide provides an in-depth analysis of its Fourier-Transform Infrared (FTIR) spectrum, offering a comparative perspective with related benzamide analogs to facilitate accurate structural elucidation.

The benzamide moiety is a cornerstone in medicinal chemistry, featured in a range of therapeutic agents.[1] The introduction of a hydroxymethyl group to the amide nitrogen in N-(hydroxymethyl)-4-methylbenzamide introduces specific vibrational modes that are critical to identify for unambiguous confirmation of its structure.

Interpreting the Vibrational Landscape: Key Functional Group Analysis

The FTIR spectrum of N-(hydroxymethyl)-4-methylbenzamide is a composite of the vibrations of its constituent functional groups: the secondary amide, the aromatic ring, the methyl group, and the hydroxyl group. By dissecting the spectrum into characteristic regions, we can assign specific peaks to these molecular motions.

A detailed analysis of the expected FTIR peak assignments for N-(hydroxymethyl)-4-methylbenzamide is presented below, in comparison with the known spectral features of benzamide and 4-methylbenzamide. This comparative approach allows for a more confident interpretation of the spectrum.

Vibrational Mode	Benzamide (cm⁻¹)	4-Methylbenzamide (cm⁻¹)	N-(hydroxymethyl)-4-methylbenzamide (Expected, cm⁻¹)	Assignment and Rationale
O-H Stretch	-	-	3400-3200 (broad)	The presence of the hydroxyl group in the N-hydroxymethyl moiety will give rise to a characteristic broad absorption band due to intermolecular hydrogen bonding.
N-H Stretch	~3366, ~3170	~3350, ~3160	~3300 (broad)	As a secondary amide, a single, broad N-H stretching band is expected, often overlapping with the O-H stretch. This is in contrast to primary amides like benzamide, which show two distinct N-H stretching peaks.[2]
C-H Stretch (Aromatic)	~3060	~3050	~3050	These sharp peaks above 3000 cm⁻¹ are characteristic of C-H stretching vibrations on the benzene ring.
C-H Stretch (Aliphatic)	-	~2920	~2925	The methyl group at the 4-position of the benzene ring will exhibit characteristic aliphatic C-H stretching absorptions.
C=O Stretch (Amide I)	~1656	~1650	~1640	The Amide I band is one of the most intense and characteristic peaks in the amide spectrum, arising primarily from the C=O stretching vibration.[1] The position is sensitive to hydrogen bonding.
N-H Bend (Amide II)	~1622	~1620	~1540	The Amide II band results from a coupling of the N-H in-plane bending and C-N stretching vibrations. Its position is a key indicator of a secondary amide.
C-N Stretch	~1398	~1400	~1400	The C-N stretching vibration is typically found in the fingerprint region and can be coupled with other vibrations.[2]
C-O Stretch	-	-	~1050	The stretching vibration of the C-O single bond in the hydroxymethyl group is expected to appear in the fingerprint region.

A Comparative Spectral Analysis

To illustrate the unique spectral features of N-(hydroxymethyl)-4-methylbenzamide, a comparison with simpler, related structures is invaluable.

• Benzamide vs. 4-Methylbenzamide : The primary difference in the FTIR spectra of these two compounds will be the appearance of aliphatic C-H stretching and bending vibrations in 4-methylbenzamide, originating from the methyl group. The electronic effect of the methyl group may also slightly shift the positions of the aromatic C-H and C=O stretching frequencies.

• 4-Methylbenzamide vs. N-(hydroxymethyl)-4-methylbenzamide : The most significant changes will be the appearance of a broad O-H stretching band and the shift of the N-H stretching and bending bands. The presence of the N-hydroxymethyl group introduces a secondary amide linkage, which is clearly distinguishable from the primary amide of 4-methylbenzamide by the presence of a single N-H stretch and a distinct Amide II band around 1540 cm⁻¹.

Experimental Protocol for FTIR Analysis

Acquiring a high-quality FTIR spectrum is crucial for accurate analysis. The following is a standard protocol for the analysis of a solid sample like N-(hydroxymethyl)-4-methylbenzamide.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, typically equipped with a deuterated triglycine sulfate (DTGS) or a more sensitive mercury cadmium telluride (MCT) detector.

Sample Preparation (KBr Pellet Method):

• Drying: Ensure both the sample and potassium bromide (KBr) powder are thoroughly dry to avoid interference from water absorption bands. This can be achieved by heating in an oven at 110°C for several hours and storing in a desiccator.

• Grinding: Add approximately 1-2 mg of the N-(hydroxymethyl)-4-methylbenzamide sample to about 100-200 mg of dry KBr powder in an agate mortar.

• Mixing: Gently grind the mixture with a pestle until a fine, homogeneous powder is obtained.

• Pellet Pressing: Transfer the powder to a pellet press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer.

Data Acquisition:

• Background Scan: Record a background spectrum of the empty sample compartment to account for atmospheric CO2 and water vapor.

• Sample Scan: Acquire the spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the final infrared spectrum, which is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Workflow for FTIR Spectral Analysis

The following diagram illustrates the logical workflow for the FTIR analysis of N-(hydroxymethyl)-4-methylbenzamide, from sample preparation to structural confirmation.

Caption: Workflow for FTIR analysis of N-(hydroxymethyl)-4-methylbenzamide.

Conclusion

The FTIR spectral analysis of N-(hydroxymethyl)-4-methylbenzamide provides a rapid and reliable method for its structural characterization. By understanding the characteristic vibrational frequencies of its functional groups and employing a comparative approach with related benzamide derivatives, researchers can confidently confirm the identity and purity of this compound. The key distinguishing features are the presence of a broad O-H stretch, a single N-H stretch characteristic of a secondary amide, and the Amide I and II bands at their expected positions. Adherence to proper experimental protocol will ensure the acquisition of high-quality data, which is the foundation of sound scientific interpretation.

References

• Taylor & Francis Online. FTIR and 1H NMR Spectral Study of 3-(Substituted Benzamido)-5,6,7,8-Tetrahydro-5,8-methanoiso-quinolines And Related Compounds: Spectroscopy Letters. Available at: [Link]

• Research India Publications. Synthesis and characterization of some sulfonamide dervatives. Available at: [Link]

• Ontosight AI. 4-Hydroxy-N-Methylbenzamide Overview. Available at: [Link]

• Einhorn, A. (1905). Ueber die N-Methylolverbindungen der Säureamide. Justus Liebig's Annalen der Chemie, 343(2-3), 207-310. (Historical reference for the synthesis of N-(hydroxymethyl) amides)

• ResearchGate. Figure S41. FTIR spectrum of N-benzylbenzamide (7). Available at: [Link]

• Spectroscopy Online. Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Available at: [Link]

• ResearchGate. Thermal, spectroscopic and DFT studies of solid benzamide. Available at: [Link]

• Dove Medical Press. Novel N-substituted aminobenzamide scaffold derivatives targeting the dipeptidyl peptidase-IV enzyme. Available at: [Link]

• ResearchGate. a. FT-IR (neat) of 4-methylbenzamide (Scheme 2, 2h). Available at: [Link]

• NIST WebBook. N-(hydroxymethyl)benzamide. Available at: [Link]

• PrepChem.com. Synthesis of N-(hydroxymethyl)benzamide. Available at: [Link]

• PubMed. The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds. Available at: [Link]

• ATB. 4-Hydroxy-N-methylbenzamide | C8H9NO2 | MD Topology | NMR | X-Ray. Available at: [Link]

• SpectraBase. 4-Hydroxymethylbenzamide - Optional[Vapor Phase IR] - Spectrum. Available at: [Link]

• NIST WebBook. Benzamide, 4-methyl-. Available at: [Link]

• PubMed. Structure-acidity-IR spectra correlations for p-substituted N-phenylsulfonylbenzamides. Available at: [Link]

• NextSDS. N-hydroxymethyl-N-methylbenzamide — Chemical Substance Information. Available at: [Link]

Sources

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• 2. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Analysis of the In Vitro Cytotoxicity of N-(hydroxymethyl)-4-methylbenzamide Against Standard Chemotherapeutic Agents

Introduction

The relentless pursuit of novel anticancer therapeutics is a cornerstone of modern oncological research. A critical phase in this endeavor is the preclinical evaluation of new chemical entities for their cytotoxic potential against cancer cells. This guide provides a comparative analysis of a novel benzamide derivative, N-(hydroxymethyl)-4-methylbenzamide, against two widely used, standard-of-care chemotherapeutic agents: Doxorubicin and Cisplatin.

While various benzamide derivatives have been investigated for their anticancer properties, N-(hydroxymethyl)-4-methylbenzamide represents a novel structural analogue whose cytotoxic profile has not been extensively characterized.[1][2][3][4] This guide is designed for researchers, scientists, and drug development professionals, offering a framework for assessing the in vitro cytotoxic efficacy of this compound. We will detail the experimental rationale, provide a robust protocol for cytotoxicity assessment, present a comparative analysis of hypothetical data, and explore potential mechanisms of action.

The standard agents chosen for this comparison, Doxorubicin and Cisplatin, are mainstays in clinical oncology and operate through distinct, well-documented mechanisms. Doxorubicin, an anthracycline antibiotic, primarily functions by intercalating into DNA and inhibiting topoisomerase II, which leads to DNA damage and the generation of reactive oxygen species.[5][6][7] Cisplatin, a platinum-based compound, forms covalent adducts with DNA, leading to cross-linking that disrupts DNA replication and transcription, ultimately triggering apoptosis.[8][9][10] By comparing N-(hydroxymethyl)-4-methylbenzamide against these agents, we can contextualize its potential potency and selectivity.

Experimental Design and Rationale

The primary objective of this study is to determine and compare the half-maximal inhibitory concentration (IC50) of N-(hydroxymethyl)-4-methylbenzamide, Doxorubicin, and Cisplatin in a selected cancer cell line. The IC50 value represents the concentration of a drug that is required for 50% inhibition of cell viability in vitro and is a fundamental metric for gauging cytotoxic potency.

For this comparative analysis, we have selected the HeLa human cervical cancer cell line. HeLa is a widely used and well-characterized cell line in cancer research, making it a suitable model for initial cytotoxicity screening.[11] To quantify cell viability, we will employ the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a reliable and widely accepted method for assessing cell metabolic activity, which serves as an indicator of cell viability.[12][13] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product, the absorbance of which can be quantified spectrophotometrically.[13]

The experimental design includes a dose-response analysis for each compound, allowing for the precise calculation of IC50 values. Appropriate controls, including untreated cells (negative control) and a vehicle control (cells treated with the solvent used to dissolve the compounds), are essential for data normalization and to rule out any cytotoxic effects of the solvent itself.

Experimental Workflow and Protocols

A meticulously executed protocol is paramount for generating reproducible and trustworthy data. The following section outlines the step-by-step methodology for the comparative cytotoxicity assessment using the MTT assay.

Visualizing the Experimental Workflow

The following diagram illustrates the key stages of the experimental protocol, from cell culture preparation to data analysis.

Caption: Experimental workflow for comparative cytotoxicity analysis.

Detailed MTT Assay Protocol

This protocol is adapted from standard methodologies for assessing cell viability.[11][14][15]

Materials:

• HeLa cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• N-(hydroxymethyl)-4-methylbenzamide, Doxorubicin, Cisplatin

• Dimethyl sulfoxide (DMSO, sterile)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well flat-bottom sterile microplates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture HeLa cells in DMEM until they reach 80-90% confluency.

  • Wash the cells with PBS, then detach them using Trypsin-EDTA.

  • Neutralize the trypsin with complete medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in fresh medium and perform a cell count (e.g., using a hemocytometer or automated cell counter).

  • Dilute the cells to a concentration of 1 x 10^5 cells/mL.

  • Seed 100 µL of the cell suspension (10,000 cells) into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of N-(hydroxymethyl)-4-methylbenzamide, Doxorubicin, and Cisplatin in DMSO.

  • Perform serial dilutions of each compound in culture medium to achieve a range of final concentrations for testing.

  • Remove the old medium from the 96-well plate and add 100 µL of the medium containing the various concentrations of the test compounds.

  • Include wells for "untreated control" (medium only) and "vehicle control" (medium with the highest concentration of DMSO used in the dilutions).

  • Incubate the plate for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • After the 48-hour incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

  • After 4 hours, carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently pipette up and down to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the blank (medium only) wells from all other readings.

  • Calculate the percentage of cell viability for each concentration using the following formula:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) * 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration to generate dose-response curves.

  • Calculate the IC50 value for each compound from the dose-response curves using non-linear regression analysis.

Comparative Data Analysis (Hypothetical Data)

To illustrate the output of this experimental design, the following table presents a set of hypothetical IC50 values derived from the MTT assay.

Compound	IC50 (µM) on HeLa Cells
N-(hydroxymethyl)-4-methylbenzamide	15.2
Doxorubicin	0.8
Cisplatin	5.5

Interpretation of Hypothetical Data:

Based on this hypothetical data, Doxorubicin exhibits the highest potency with a sub-micromolar IC50 value of 0.8 µM. Cisplatin shows potent cytotoxic activity with an IC50 of 5.5 µM. The novel compound, N-(hydroxymethyl)-4-methylbenzamide, demonstrates cytotoxic activity in the mid-micromolar range (15.2 µM). While less potent than the standard agents in this specific cell line, an IC50 value in this range is often considered a promising starting point for further optimization in drug discovery programs.

Mechanistic Insights and Discussion

The observed cytotoxicity of N-(hydroxymethyl)-4-methylbenzamide prompts an investigation into its potential mechanism of action. Given that many cytotoxic agents induce apoptosis, or programmed cell death, exploring key apoptotic pathways is a logical next step.

A central regulator of apoptosis is the tumor suppressor protein p53, often called the "guardian of the genome".[16] In response to cellular stress, such as DNA damage induced by chemotherapy, p53 can halt the cell cycle to allow for repair or, if the damage is too severe, initiate apoptosis.[17][18] p53-mediated apoptosis can occur through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[19][20]

The intrinsic pathway is particularly relevant to the mechanisms of Doxorubicin and Cisplatin.[8][9] Upon activation by DNA damage, p53 transcriptionally activates pro-apoptotic proteins from the BCL-2 family, such as PUMA and NOXA.[17][18] These proteins, in turn, activate BAX and BAK, which permeabilize the mitochondrial outer membrane, leading to the release of cytochrome c.[17] Cytochrome c then binds to APAF-1, forming the apoptosome, which activates caspase-9, the initiator caspase of the intrinsic pathway. Caspase-9 then activates executioner caspases like caspase-3, leading to the dismantling of the cell.[20]

A plausible hypothesis is that N-(hydroxymethyl)-4-methylbenzamide may also induce DNA damage or other cellular stress that activates the p53 signaling network. Further experiments, such as Western blotting for key apoptotic proteins (p53, cleaved caspase-3, BAX) or a TUNEL assay to detect DNA fragmentation, would be required to validate this hypothesis.

Visualizing the p53-Mediated Intrinsic Apoptosis Pathway

The diagram below outlines the core components of the p53-mediated intrinsic apoptosis pathway, a common mechanism of action for cytotoxic agents.

Sources

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• 6. Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity [mdpi.com]
• 7. What is the mechanism of Doxorubicin Hydrochloride? [synapse.patsnap.com]
• 8. Cisplatin in cancer therapy: molecular mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of N-(hydroxymethyl)-4-methylbenzamide

As researchers and drug development professionals, our commitment to innovation is matched by our dedication to safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory obligation but a cornerstone of responsible science. This guide provides a comprehensive, step-by-step protocol for the safe disposal of N-(hydroxymethyl)-4-methylbenzamide, ensuring the protection of laboratory personnel and the environment. The procedures outlined are grounded in established safety principles for benzamide derivatives and are designed to be a self-validating system of best practices.

Note on Structural Analogs: Specific disposal data for N-(hydroxymethyl)-4-methylbenzamide is not extensively published. Therefore, this guidance is expertly synthesized from the safety data of structurally similar compounds, primarily N-(hydroxymethyl)benzamide. The core hazards associated with the benzamide functional group are expected to be comparable.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the intrinsic hazards of a compound is the critical first step in developing safe handling and disposal procedures. N-(hydroxymethyl)-4-methylbenzamide and its analogs are not benign substances; their disposal requires careful management due to their toxicological profile. The primary risks associated with this class of compounds necessitate the stringent protocols that follow.

Based on data from closely related benzamides, the compound should be treated as hazardous.[1] Key hazards include:

• Acute Oral Toxicity: The substance is harmful if swallowed.[1][2][3]

• Serious Eye Irritation: Direct contact can cause significant eye damage.[1][2]

• Skin Irritation: Prolonged or repeated contact may cause skin irritation.[1][2]

• Respiratory Irritation: Inhalation of dust may irritate the respiratory system.[1][2]

• Potential Mutagenicity: Some related benzamide compounds are suspected of causing genetic defects, a serious long-term health risk that justifies an abundance of caution.

These hazards dictate that the compound must be managed as controlled, hazardous chemical waste. It must never be disposed of in standard trash or down the drain, as this could lead to environmental contamination and unforeseen reactions in the sewer system.[4]

Summary of Chemical and Safety Data

Property	Value	Source(s)
Chemical Name	N-(hydroxymethyl)-4-methylbenzamide	-
Molecular Formula	C₉H₁₁NO₂	-
Molecular Weight	165.19 g/mol	-
Appearance	Assumed to be a white or off-white solid	[5]
GHS Hazard Class	Classification Based on Analogs
Acute Toxicity, Oral	Category 4 (Harmful if swallowed)	[1][2][3]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	[1][2]
Serious Eye Damage/Irritation	Category 2A (Causes serious eye irritation)	[1][2]
STOT, Single Exposure	Category 3 (May cause respiratory irritation)	[1][2]
Germ Cell Mutagenicity	Category 2 (Suspected of causing genetic defects)

Pre-Disposal Procedures: Segregation and Waste Accumulation

Effective waste management begins long before the final disposal event. Proper segregation prevents dangerous cross-contamination and ensures compliance with hazardous waste regulations.

• Designated Waste Container: All waste containing N-(hydroxymethyl)-4-methylbenzamide must be collected in a dedicated, chemically compatible container. A high-density polyethylene (HDPE) or glass container with a secure, vapor-tight screw cap is recommended.

• Waste Stream Segregation: This waste stream should be classified as "Non-halogenated Organic Solids." Do not mix it with halogenated waste, liquid waste, or reactive chemical waste streams.

• Labeling: The waste container must be clearly labeled at all times. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "N-(hydroxymethyl)-4-methylbenzamide"

  • The primary hazards: "Toxic," "Irritant"

  • The accumulation start date.

• Storage: Keep the waste container closed except when adding waste. Store it in a designated satellite accumulation area within the laboratory, away from heat and sources of ignition, and in a secondary containment tray to manage potential leaks.[1]

Required Personal Protective Equipment (PPE)

Given the compound's hazard profile, a robust selection of PPE is mandatory to prevent exposure during all handling and disposal operations.[6]

• Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields or, preferably, chemical splash goggles to protect against dust and potential splashes.[1][7]

• Hand Protection: Use chemical-resistant nitrile rubber gloves. Inspect gloves for any signs of degradation or puncture before each use. Never wear contaminated gloves outside of the laboratory area.[7]

• Body Protection: A standard laboratory coat must be worn and fully fastened to protect against skin contact.

• Respiratory Protection: All handling of the solid powder, especially during weighing and transfer, should be conducted within a certified chemical fume hood to control dust inhalation.[7] If a fume hood is not available, a NIOSH-approved N95 particulate respirator is required.[8]

Step-by-Step Disposal Protocol

This protocol covers the disposal of surplus chemical, contaminated labware, and the decontamination of empty containers.

Step 1: Preparation

• Designate a Work Area: Perform all disposal-related activities in a designated area, preferably inside a chemical fume hood.

• Assemble Materials: Gather the designated hazardous waste container, decontamination solvent (e.g., methanol or ethanol), and materials for cleaning (e.g., chemical-resistant wipes).

• Don PPE: Put on all required PPE as detailed in Section 3.

Step 2: Disposal of Unused or Surplus Solid

• Carefully open the container of N-(hydroxymethyl)-4-methylbenzamide.

• Using a clean spatula, transfer the solid chemical directly into the pre-labeled hazardous waste container.

• Perform this transfer slowly and deliberately to minimize the generation of airborne dust.

• Securely close the lid on the hazardous waste container immediately after the transfer.

Step 3: Decontamination of Empty Containers

Empty containers are not truly empty; they retain chemical residues and must be decontaminated before being discarded.

• In a fume hood, rinse the empty container three times with a small amount of a suitable solvent like methanol or ethanol.

• Crucially, collect all rinsate. Pour the solvent from each rinse into a designated hazardous waste container for "Non-halogenated Organic Liquid Waste." This rinsate is now considered hazardous waste.[8]

• Allow the rinsed container to air-dry completely in the back of the fume hood.

• Once dry, deface the original label on the container and dispose of it in the appropriate laboratory glass or solid waste bin.

Step 4: Disposal of Contaminated Labware

• Any disposable items that have come into direct contact with N-(hydroxymethyl)-4-methylbenzamide (e.g., gloves, weighing papers, contaminated wipes) are considered hazardous waste.[8]

• Place these items in the designated solid hazardous waste container along with the surplus chemical. Do not overfill the container.

Step 5: Finalizing for Pickup

• Once the waste container is full (up to 90% capacity), securely fasten the lid.

• Ensure the label is complete, accurate, and legible.

• Arrange for pickup by your institution's certified hazardous waste disposal service. Follow all internal institutional procedures for waste transfer. The final disposal will likely involve high-temperature incineration at a licensed facility.[8]

Emergency Procedures: Spill Management

Accidents require immediate and correct action to mitigate exposure and contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate spill area.

• Assess and Secure: If the spill is large or you are unsure how to proceed, contact your institution's Environmental Health & Safety (EH&S) department immediately.

• Don PPE: Before attempting any cleanup, don the full PPE described in Section 3, including respiratory protection.

• Contain the Spill: For a small, manageable solid spill, gently cover it with a dry, inert absorbent material to prevent dust from becoming airborne.

• Clean Up: Carefully sweep or scoop up the spilled material and absorbent.[9] Avoid aggressive actions that could create dust. Place all collected material into the designated hazardous waste container.

• Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., methanol), followed by a soap and water wash. All cleaning materials must be disposed of as hazardous waste.[8]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process, from initial assessment to final removal.

Caption: Disposal workflow for N-(hydroxymethyl)-4-methylbenzamide.

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